SP4f

Core Science & Biosynthesis

what are the physical properties of sulfur tetrafluoride

An In-depth Technical Guide to the Physical Properties of Sulfur Tetrafluoride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sulfur tetrafluoride (SF₄) is a colorless, corrosive gas with a pungent odor similar to sulfur dioxide.[1] It serves as a potent and selective fluorinating agent, a characteristic that has cemented its importance in the synthesis of high-value organofluorine compounds for the pharmaceutical and specialty chemical industries. Despite its utility, its high toxicity and reactivity, particularly with water, necessitate specialized handling procedures and a thorough understanding of its physical characteristics. This guide provides a comprehensive overview of the core physical properties of sulfur tetrafluoride, details the experimental methodologies for their determination, and outlines key chemical behaviors through logical diagrams.

Core Physical Properties

The physical characteristics of sulfur tetrafluoride are critical for its storage, handling, and application in synthetic chemistry. The data, compiled from various reputable sources, are summarized below.

Data Summary Table

Physical Property	Value	Conditions / Notes	Source(s)
Molecular Formula	SF₄	[1]
Molecular Weight	108.06 g/mol	[1]
Appearance	Colorless Gas	Standard Temperature and Pressure	[1]
Odor	Pungent, sulfur-like odor	Similar to sulfur dioxide	[1]
Melting Point	-121.0 °C (-185.8 °F)	[1]
Boiling Point	-38 °C (-36.4 °F)	At 760 mmHg	[1]
Density (Liquid)	1.95 g/cm³	At -78 °C
Density (Gas)	4.55 g/L	At 20 °C
Vapor Density	3.78	Relative to air (Air = 1)	[1]
Vapor Pressure	10.5 atm	At 21.1 °C (70 °F)	[1]
Solubility	Reacts vigorously with water	Decomposes to SO₂ and HF	[1]
Soluble in benzene
Ionization Potential	12.63 eV

Experimental Protocols for Property Determination

The determination of the physical properties of a hazardous and reactive gas like sulfur tetrafluoride requires specialized equipment and adherence to stringent safety protocols. Standard benchtop methods must be modified to account for its low boiling point, high pressure, and extreme reactivity.

Safety and Handling Precautions

All experimental work with SF₄ must be conducted in a well-ventilated fume hood or a glovebox.[2] A gas-tight chemical protection suit with self-contained breathing apparatus is required for handling potential leaks.[3] All equipment must be constructed from materials resistant to SF₄ and its hydrolysis product, hydrofluoric acid (HF), such as stainless steel or Hastelloy.[4] Glass apparatus is generally unsuitable as SF₄ attacks it.[3] Reactions are typically performed in high-pressure autoclaves or specialized flow reactors.[4][5]

Determination of Melting and Boiling Points

The melting and boiling points of SF₄ are determined using low-temperature calorimetry and vapor pressure measurements under controlled conditions.

• Principle : Differential Scanning Calorimetry (DSC) is the preferred method. A sealed, high-pressure sample pan containing condensed SF₄ is cooled to a very low temperature (e.g., with liquid nitrogen). A controlled heating program is then applied. The instrument measures the heat flow required to raise the sample's temperature. Phase transitions like melting appear as endothermic peaks on the resulting thermogram.[6][7][8] The boiling point is determined by measuring the vapor pressure of the liquid SF₄ at various temperatures in a sealed, pressure-rated apparatus. The temperature at which the vapor pressure equals atmospheric pressure (760 mmHg) is the normal boiling point.[9]

• Methodology :

  • Sample Preparation : A small quantity of SF₄ gas is condensed into a pre-cooled, high-pressure stainless steel crucible within a controlled inert atmosphere (e.g., a glovebox) to prevent premature reaction with moisture. The crucible is hermetically sealed.

  • Calorimetric Measurement (Melting Point) : The sealed crucible is placed in a DSC apparatus. It is cooled to approximately -150 °C. The sample is then heated at a slow, constant rate (e.g., 1-2 °C/min). The onset temperature of the large endothermic peak corresponds to the melting point.[8]

  • Vapor Pressure Measurement (Boiling Point) : Liquid SF₄ is placed in a thermostated pressure vessel equipped with a pressure transducer. The temperature of the vessel is slowly increased, and the corresponding vapor pressure is recorded. The data is plotted, and the temperature corresponding to 1 atm is interpolated to find the boiling point.[9]

Determination of Density

• Principle : The density of gaseous SF₄ can be determined by accurately measuring the mass of a known volume of the gas at a specific temperature and pressure. For the liquid, a similar principle is applied at low temperatures.

• Methodology (Gas) :

  • A stainless steel gas bulb of a precisely known volume is evacuated to a high vacuum and weighed.

  • The bulb is filled with SF₄ gas to a specific, measured pressure (below 1 atm) and temperature.

  • The filled bulb is re-weighed. The mass of the gas is the difference between the filled and evacuated weights.

  • The density is calculated by dividing the mass of the gas by the known volume of the bulb. This can be repeated at several pressures and extrapolated to zero pressure for ideal gas behavior correction.

Chemical Behavior and Experimental Workflows

While not possessing a biological signaling pathway, the chemical reactivity of SF₄ provides logical relationships that can be visualized. Its vigorous hydrolysis and its role in deoxyfluorination are two core chemical processes.

Hydrolysis of Sulfur Tetrafluoride

Sulfur tetrafluoride reacts rapidly and exothermically with water. This reaction is a critical safety consideration, as it produces corrosive and toxic fumes. The overall reaction proceeds via an intermediate, thionyl fluoride (SOF₂), to ultimately yield sulfur dioxide (SO₂) and hydrogen fluoride (HF).[1]

SF₄ + 2 H₂O → SO₂ + 4 HF

The diagram below illustrates this two-step hydrolysis process.

Caption: Reaction pathway for the hydrolysis of SF₄.

Deoxyfluorination Experimental Workflow

Sulfur tetrafluoride is a key reagent for converting carbonyl groups (C=O) and alcohols (C-OH) into difluoro (CF₂) and fluoro (CF) groups, respectively. Modern protocols often employ continuous flow systems to enhance safety and control.[5] The diagram below shows a generalized workflow for such a reaction.

Caption: Generalized workflow for continuous flow deoxyfluorination using SF₄.

References

• 1. Sulfur tetrafluoride | F4S | CID 24555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. synquestlabs.com [synquestlabs.com]
• 3. ICSC 1456 - SULFUR TETRAFLUORIDE [inchem.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 7. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 8. calnesis.com [calnesis.com]
• 9. uomus.edu.iq [uomus.edu.iq]

An In-depth Technical Guide to the Chemical Structure and Bonding of Sulfur Tetrafluoride (SF4)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sulfur tetrafluoride (SF4) is a significant and versatile inorganic compound, widely recognized for its utility as a selective fluorinating agent in organic synthesis, a crucial process in the development of pharmaceuticals and specialty chemicals. A thorough understanding of its chemical structure and bonding is paramount for predicting its reactivity and optimizing its applications. This technical guide provides a comprehensive overview of the molecular architecture, bonding theories, and experimental characterization of SF4, tailored for a scientific audience. It consolidates quantitative structural data, details experimental methodologies for its characterization, and employs visualizations to elucidate key concepts.

Molecular Structure and Geometry

Sulfur tetrafluoride possesses a distinctive seesaw molecular geometry, a direct consequence of the electronic arrangement around the central sulfur atom. According to the Valence Shell Electron Pair Repulsion (VSEPR) theory, SF4 is classified as an AX4E molecule, indicating four bonding pairs (X) and one lone pair (E) of electrons around the central atom (A).[1][2][3] This arrangement leads to a trigonal bipyramidal electron geometry. To minimize electron-electron repulsion, the lone pair occupies an equatorial position, which offers more space than an axial position.[4] This lone pair distorts the ideal trigonal bipyramidal geometry, resulting in the observed seesaw shape of the molecule.[5][6]

The molecule exhibits C2v symmetry and has two distinct types of fluorine atoms: two axial and two equatorial.[7] The axial fluorine atoms are positioned approximately 180° from each other, while the equatorial fluorine atoms are closer together.

Quantitative Structural Data

The precise bond lengths and angles of SF4 have been determined through gas-phase studies utilizing microwave spectroscopy and gas electron diffraction. These experimental techniques provide invaluable data for understanding the molecule's structure.

Parameter	Gas Electron Diffraction	Microwave Spectroscopy
S-F (axial) Bond Length	1.643 ± 0.005 Å[8]	1.646 ± 0.003 Å[9]
S-F (equatorial) Bond Length	1.542 ± 0.005 Å[8]	1.545 ± 0.003 Å[9]
F(axial)-S-F(axial) Bond Angle	176.8° ± 2.5°[8]	186° 56’ ± 30’
F(equatorial)-S-F(equatorial) Bond Angle	103.8° ± 0.6°[8]	101° 33’ ± 30’[9]
Dipole Moment	0.632 D[7]

Table 1: Experimentally determined structural parameters for SF4.

The solid-state structure of SF4 has been determined by X-ray crystallography, revealing an orthorhombic crystal system with the space group P212121. In the solid state, there are observable intermolecular S···F interactions.[10][11]

Bonding in Sulfur Tetrafluoride

The bonding in SF4 can be described by several theoretical models, each providing a different level of insight into its electronic structure.

Hybridization Theory

In the context of valence bond theory, the central sulfur atom in SF4 is described as undergoing sp3d hybridization.[12][13][14][15] The sulfur atom has six valence electrons. To form five electron domains (four bonding pairs and one lone pair), one 3s, three 3p, and one 3d orbital of the sulfur atom mix to form five sp3d hybrid orbitals.[13] Four of these hybrid orbitals overlap with the 2p orbitals of the four fluorine atoms to form four S-F sigma bonds, while the fifth hybrid orbital accommodates the non-bonding lone pair of electrons.

Hybridization of the sulfur atom in SF4.

Molecular Orbital Theory

A more advanced description of the bonding in SF4 is provided by molecular orbital (MO) theory. This model considers the combination of atomic orbitals of sulfur and the four fluorine atoms to form a set of bonding, non-bonding, and anti-bonding molecular orbitals. The MO diagram for SF4 is complex but provides a more accurate picture of the electron distribution and bond orders within the molecule. It can also explain the partial ionic character of the S-F bonds due to the significant electronegativity difference between sulfur and fluorine.

Experimental Protocols for Characterization

The structural and spectroscopic properties of SF4 are determined through various experimental techniques. Below are detailed methodologies for some of the key experiments.

Gas Electron Diffraction (GED)

Gas electron diffraction is a powerful technique for determining the molecular structure of volatile compounds in the gas phase.[1]

Methodology:

• Sample Introduction: A gaseous sample of SF4 is introduced into a high-vacuum chamber through a fine nozzle (typically around 0.2 mm in diameter).[1]

• Electron Beam Interaction: A high-energy beam of electrons is directed at the effusing gas jet.

• Scattering and Detection: The electrons are scattered by the molecules, and the resulting diffraction pattern of concentric rings is recorded on a photographic plate or a digital detector.[1] A rotating sector is often used to compensate for the steep decline in scattering intensity with increasing scattering angle.

• Data Analysis: The diffraction pattern is digitized and converted into a plot of scattering intensity versus scattering angle. This experimental scattering curve is then compared to theoretical curves calculated for various molecular models. A least-squares refinement process is used to determine the structural parameters (bond lengths, bond angles, and vibrational amplitudes) that provide the best fit to the experimental data.

X-ray Crystallography

X-ray crystallography is employed to determine the arrangement of atoms in the solid state.[10][14] For a low-melting substance like SF4 (melting point: -121.0 °C), this requires specialized low-temperature techniques.

Methodology:

• Crystal Growth: Single crystals of SF4 can be grown by slowly cooling the neat liquid or by crystallization from a suitable solvent like CF2Cl2 at low temperatures (e.g., -131.8 °C).[5]

• Crystal Mounting: A suitable crystal is selected and mounted on a goniometer head, typically under a stream of cold nitrogen gas to maintain its crystalline state.

• Data Collection: The crystal is irradiated with a monochromatic X-ray beam. The diffracted X-rays are detected, and their intensities are recorded as the crystal is rotated. A complete dataset consists of thousands of reflections.

• Structure Solution and Refinement: The diffraction data is used to calculate an electron density map of the unit cell. From this map, the positions of the atoms are determined. The structural model is then refined using least-squares methods to achieve the best agreement with the experimental data.

Vibrational Spectroscopy (Raman)

Raman spectroscopy provides information about the vibrational modes of a molecule, which are sensitive to its structure and bonding.

Methodology:

• Sample Preparation: For solid-phase analysis, SF4 is condensed and maintained at a low temperature (e.g., -100 °C) in a suitable sample holder, such as a sealed FEP tube.[1]

• Instrumentation: A laser (e.g., Nd:YAG) is used as the excitation source. The laser beam is focused on the sample.

• Signal Collection: The scattered light is collected, typically in a backscattering geometry, and passed through a filter to remove the intense Rayleigh scattered light.

• Spectral Analysis: The Raman scattered light is dispersed by a spectrometer and detected. The resulting Raman spectrum shows a series of peaks, each corresponding to a specific vibrational mode of the SF4 molecule. The positions and intensities of these peaks can be used to identify the molecule and analyze its structure.

A generalized workflow for the synthesis and structural characterization of SF4.

Synthesis of Sulfur Tetrafluoride

Several methods are available for the synthesis of SF4. A common laboratory preparation involves the reaction of sulfur dichloride with sodium fluoride in a polar aprotic solvent like acetonitrile at elevated temperatures.[13]

Reaction: 3 SCl2 + 4 NaF → SF4 + S2Cl2 + 4 NaCl

Another method involves the direct fluorination of sulfur.[13]

Reaction: S + 2 F2 → SF4

More recently, methods using sulfur chlorides and hydrogen fluoride have been developed.

Reactivity and Applications

The chemical behavior of SF4 is dominated by its ability to act as a potent and selective fluorinating agent. It is particularly effective in converting carbonyl groups (C=O) to geminal difluorides (CF2) and hydroxyl groups (-OH) to monofluorides (-F).[7][12] This reactivity is invaluable in the synthesis of complex organofluorine compounds, which are of significant interest in the pharmaceutical and agrochemical industries due to the unique properties conferred by the fluorine atoms.[7] SF4 is also a precursor for other important fluorinating reagents, such as DAST (diethylaminosulfur trifluoride).[12]

Conclusion

The chemical structure and bonding of sulfur tetrafluoride are well-characterized, revealing a seesaw molecular geometry governed by the principles of VSEPR theory and describable by sp3d hybridization of the central sulfur atom. Quantitative structural data from gas electron diffraction and microwave spectroscopy provide precise bond lengths and angles, while X-ray crystallography elucidates its solid-state structure. A thorough understanding of these fundamental aspects, coupled with knowledge of its synthesis and reactivity, is essential for the effective and safe utilization of SF4 as a powerful fluorinating agent in modern chemical research and development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Microwave Spectroscopy | Teaching [teaching.astro.uni-koeln.de]
• 4. Gas electron diffraction - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. X-ray Crystallography | Anton Paar Wiki [wiki.anton-paar.com]
• 8. Sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.aip.org [pubs.aip.org]
• 11. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. US3950498A - Process for the production of sulfur tetrafluoride - Google Patents [patents.google.com]
• 14. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 15. gfzpublic.gfz.de [gfzpublic.gfz.de]

A Technical Guide to the Synthesis and Preparation of Sulfur Tetrafluoride (SF₄)

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Sulfur tetrafluoride (SF₄) is a highly toxic, corrosive, and moisture-sensitive gas.[1][2] Its synthesis and handling require specialized equipment, a controlled environment, and significant expertise in managing hazardous materials. This document is intended for informational purposes for qualified professionals and does not constitute a recommendation or a guide for inexperienced personnel. All operations involving SF₄ must be conducted in a high-performance fume hood with appropriate personal protective equipment. Hydrolysis of SF₄ produces highly dangerous hydrogen fluoride (HF) and sulfur dioxide (SO₂).[1]

Introduction

Sulfur tetrafluoride (SF₄) is a versatile and selective fluorinating agent with significant applications in organic synthesis, particularly in the pharmaceutical, agrochemical, and specialty chemical industries.[1][3] It is primarily used for the deoxofluorination of carbonyl compounds (aldehydes and ketones) to geminal difluorides and carboxylic acids to trifluoromethyl groups.[2] Its ability to convert hydroxyl groups into carbon-fluorine bonds is also a cornerstone of its utility. Given its importance, a thorough understanding of its synthesis is crucial for its application in research and development.

This guide provides a technical overview of the principal methods for preparing sulfur tetrafluoride, focusing on the underlying chemistry, reaction conditions, and yields.

Primary Synthesis Pathways

The synthesis of sulfur tetrafluoride can be broadly categorized into two main approaches: direct fluorination of elemental sulfur and fluorination of sulfur chlorides.

Synthesis from Elemental Sulfur

The direct reaction of elemental sulfur with a fluorinating agent is a common route for industrial-scale production.

• Direct Fluorination with Elemental Fluorine (F₂): This is a primary industrial method where molten sulfur reacts directly with fluorine gas.[4] The reaction is highly exothermic and requires careful temperature control to maximize the yield of SF₄ and minimize the formation of the more stable sulfur hexafluoride (SF₆).[4] The process typically involves bubbling fluorine gas through molten sulfur in a specialized reactor.[4]

  • Reaction: S + 2F₂ → SF₄

• Reaction with Metal Fluorides: High-valent metal fluorides, such as cobalt(III) fluoride (CoF₃), can fluorinate elemental sulfur. This method is less common and often requires specific conditions, such as high temperatures or ball milling, to proceed effectively.[4][5]

Synthesis from Sulfur Chlorides

The fluorination of sulfur chlorides (SCl₂ or S₂Cl₂) is a more common approach for laboratory-scale synthesis due to the use of more manageable fluorinating agents compared to elemental fluorine.

• Reaction of Sulfur Dichloride (SCl₂) with Sodium Fluoride (NaF): This is one of the most common and convenient laboratory methods for producing SF₄.[5] The reaction is typically carried out in a polar aprotic solvent, such as acetonitrile, at elevated temperatures.[5] The quality of the NaF and pre-treatment, such as aging in the solvent, can significantly improve yields by increasing the effective surface area of the reagent.[5]

  • Reaction: 3SCl₂ + 4NaF → SF₄ + S₂Cl₂ + 4NaCl[6][7]

• Reaction of Sulfur Dichloride (SCl₂) and Chlorine (Cl₂) with Sodium Fluoride (NaF): An alternative process involves the simultaneous reaction of SCl₂, Cl₂, and NaF.[2]

  • Reaction: SCl₂ + Cl₂ + 4NaF → SF₄ + 4NaCl[2][8]

• Reaction with Pyridine Polyhydrofluoride Complexes: Complexes of pyridine with hydrogen fluoride (Py·(HF)x) can serve as both the fluorinating agent and the reaction medium.[5] This method offers a way to handle HF in a more controlled manner. The reaction of SCl₂ with these complexes produces SF₄, which can be distilled from the reaction mixture.[5]

  • Reaction: 3SCl₂ + 4Py·HF → SF₄ + S₂Cl₂ + 4Py·HCl[5]

Quantitative Data on Synthesis Methods

The following tables summarize the quantitative data associated with the key synthesis methods described.

Table 1: Synthesis of SF₄ from Elemental Sulfur

Fluorinating Agent	Reactants	Temperature (°C)	Solvent/Conditions	Yield (%)	Purity (%)	Reference
Fluorine (F₂)	S, F₂	310 - 350	Tubular reactor	90 - 97	92	[4]
Fluorine (F₂)	S, F₂	140 - 180	Vertical reactor, F₂/S ratio: 1/5	up to 98.6	up to 98	[4][5]
Fluorine (F₂)	S, F₂	-78	Trichloromethane	up to 70	-	[4][5]
Fluorine (F₂)/Oxygen (O₂)	S, F₂, O₂	195	F/O ratio: 20/1	up to 80.7	-	[4][5]

Table 2: Synthesis of SF₄ from Sulfur Chlorides

Reactant	Fluorinating Agent	Temperature (°C)	Solvent	Yield (%)	Purity (%)	Reference
SCl₂	NaF	70 - 80	Acetonitrile	up to 90 (after distillation)	90	[5]
SCl₂	NaF (pre-treated)	Room Temp (aging), then reaction	Acetonitrile	95 - 98	-	[5]
SCl₂	Pyridine Polyhydrofluoride	40 - 45	Methylene chloride / Trichloroethane	91 - 92.5	96.3	[5]
SCl₂	UF₆	-	-	69 - 78	96	[5]
SCl₂	Elemental Fluorine (F₂)	0 - 30	Sulfur-filled tubular reactor	95 - 98	-	[5]

Experimental Protocols Overview

Due to the extreme hazards associated with sulfur tetrafluoride and its precursors (e.g., elemental fluorine, HF), this document does not provide detailed, step-by-step experimental protocols. The synthesis of SF₄ should only be attempted by trained professionals in facilities designed to handle highly toxic and reactive gases.

A general laboratory procedure using sulfur dichloride and sodium fluoride would involve the following stages:

• Reagent Preparation: Thorough drying of all reagents and solvents is critical, as moisture will lead to the formation of HF and SO₂.[5] Sodium fluoride may be pre-treated or solvated in acetonitrile to increase its reactivity.[5]

• Reaction Setup: The reaction is typically conducted in a sealed, pressure-rated reactor made of resistant materials (e.g., stainless steel, Hastelloy) equipped with a stirrer, pressure gauge, and inlet/outlet valves. The entire apparatus must be scrupulously dried and purged with an inert gas (e.g., nitrogen, argon).

• Reaction Execution: Sulfur dichloride is added to a suspension of sodium fluoride in the chosen solvent (e.g., acetonitrile).[5] The mixture is then heated to the target temperature (e.g., 70-80 °C) and held for several hours.[5] The reaction progress is monitored by the pressure increase inside the reactor.

• Product Isolation and Purification: The gaseous SF₄ product is separated from the reaction mixture by condensation into a cold trap (cooled with liquid nitrogen). By-products and unreacted starting materials remain in the reactor. Purification can be achieved through fractional distillation to remove impurities like thionyl fluoride (SOF₂).[5]

• Neutralization: All waste streams, including residual gases and the reactor contents, must be carefully neutralized with a suitable basic solution (e.g., aqueous potassium hydroxide) to scrub toxic and corrosive components.[2]

Visualization of Synthesis Pathways

The following diagram illustrates the primary logical workflows for the synthesis of sulfur tetrafluoride.

Caption: Primary synthesis routes to Sulfur Tetrafluoride (SF₄).

References

• 1. Sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 2. Sulfur_tetrafluoride [chemeurope.com]
• 3. businessresearchinsights.com [businessresearchinsights.com]
• 4. notes.fluorine1.ru [notes.fluorine1.ru]
• 5. notes.fluorine1.ru [notes.fluorine1.ru]
• 6. 3 SCl2 + 4 NaF → SF4 + S2Cl2 + 4 NaCl - Balanced equation | Chemical Equations online! [chemequations.com]
• 7. brainly.com [brainly.com]
• 8. SCl2 + 4 NaF + Cl2 → SF4 + 4 NaCl - Balanced equation | Chemical Equations online! [chemequations.com]

Sulfur Tetrafluoride (SF4): A Technical Guide to its Mechanism of Action in Deoxofluorination

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfur tetrafluoride (SF4) is a highly selective and potent deoxofluorinating agent used extensively in organic synthesis to convert oxygen-containing functional groups into their fluorinated counterparts.[1] Its ability to replace hydroxyl and carbonyl oxygens with fluorine atoms makes it an invaluable tool in the synthesis of organofluorine compounds, which are crucial components in pharmaceuticals, agrochemicals, and advanced materials.[1][2] The introduction of fluorine can significantly alter a molecule's metabolic stability, lipophilicity, and binding affinity, making SF4 a key reagent in drug discovery and development.[1]

However, SF4 is a hazardous, corrosive, and toxic gas (boiling point: -38 °C) that requires specialized handling in high-pressure apparatus.[3][4] Its reactions often generate hydrogen fluoride (HF) as a byproduct, adding to the handling challenges. Despite these difficulties, its unique reactivity profile ensures its continued use for transformations that are difficult to achieve with other reagents. This guide provides an in-depth exploration of the mechanisms of SF4-mediated fluorination, supported by quantitative data, experimental protocols, and detailed pathway visualizations.

Core Mechanism of Action

The mechanism of fluorination by SF4 is complex, highly substrate-dependent, and not always fully elucidated. It is generally accepted that the reaction pathways can vary, involving SN1, SN2, or intramolecular fluoride delivery mechanisms depending on the substrate's structure and its ability to stabilize charged intermediates.[5] The presence of catalysts, most notably hydrogen fluoride (HF), which is often generated in situ or added, plays a crucial role by activating the SF4 molecule.[3]

Activation of SF4 by Hydrogen Fluoride (HF): HF protonates a fluorine atom on SF4, leading to the formation of the highly electrophilic trifluorosulfonium cation [SF3]+ and the bifluoride anion [HF2]−. This [SF3]+ cation is a key reactive species in many SF4-mediated fluorinations.[3]

SF4 + HF ⇌ [SF3]+ + [HF2]−

Fluorination of Alcohols

The conversion of alcohols to alkyl fluorides is one of the primary applications of SF4. The reaction's efficiency increases with the acidity of the alcohol.[6] The mechanism can proceed via SN1 or SN2 pathways.

• SN2 Pathway: For primary and less-hindered secondary alcohols, the reaction is believed to proceed through an SN2 mechanism. The alcohol's oxygen atom attacks the sulfur of SF4 (or the [SF3]+ cation), displacing a fluoride ion. This forms an alkoxysulfur trifluoride intermediate (ROSF3). Subsequent nucleophilic attack by a fluoride ion (from [HF2]−) on the α-carbon, with the departure of the OSF2 group and HF, yields the alkyl fluoride with an inversion of stereochemistry.

• SN1 Pathway: For tertiary, benzylic, or other alcohols that can form stable carbocations, an SN1 mechanism is more likely. The ROSF3 intermediate can dissociate to form a carbocation (R+), which is then captured by a fluoride ion. This pathway often leads to a mixture of stereoisomers and may result in rearrangement products.[5]

References

• 1. nbinno.com [nbinno.com]
• 2. Synthesis and Applications of Selected Fluorine-Containing Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 4. notes.fluorine1.ru [notes.fluorine1.ru]
• 5. Sulfur-Based Fluorinating Agents - Wordpress [reagents.acsgcipr.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]

Navigating the Reactive Environment of Sulfur Tetrafluoride: A Technical Guide to Material Compatibility

For Immediate Release

This in-depth technical guide is intended for researchers, scientists, and drug development professionals who utilize sulfur tetrafluoride (SF4) in their work. Given the highly reactive and corrosive nature of this versatile fluorinating agent, a thorough understanding of material compatibility is paramount for ensuring operational safety, experimental integrity, and equipment longevity. This document provides a comprehensive overview of compatible materials, summarizes available data, and outlines key considerations for handling and storage.

Executive Summary

Sulfur tetrafluoride is a colorless, corrosive gas that poses significant material compatibility challenges. It reacts vigorously with moisture, acids, and many organic materials, necessitating careful selection of all components in a system where it is used. This guide consolidates available information on the compatibility of various metals, polymers, and elastomers with SF4, highlighting suitable materials for handling and storage while underscoring areas where data is limited and further testing is imperative.

Material Compatibility: A Detailed Analysis

The selection of appropriate materials for use with sulfur tetrafluoride is critical to prevent equipment failure and ensure the safety of personnel. The following sections detail the compatibility of various material classes with SF4.

Metals

Key Considerations:

• Moisture Content: The presence of moisture significantly increases the corrosivity of sulfur tetrafluoride, as it hydrolyzes to form highly corrosive hydrofluoric acid (HF) and thionyl fluoride (SOF2). Therefore, all system components must be thoroughly dried and purged before introducing SF4.

• Temperature: Corrosion rates typically increase with temperature. Material selection must account for the operating temperature range of the process.

Table 1: Qualitative Compatibility of Metals with Sulfur Tetrafluoride

Metal Family	Specific Alloy(s)	Compatibility Rating	Notes
Nickel Alloys	Monel®, Hastelloy® C-276	Generally Good	Recommended for their resistance to fluoride and hydrogen fluoride corrosion.
Stainless Steels	316, 304	Conditional	May be suitable for dry SF4 at ambient temperatures. Susceptible to attack in the presence of moisture.
Carbon Steel	-	Not Recommended	Prone to corrosion, especially in the presence of moisture.
Copper and its Alloys	Brass, Bronze	Not Recommended	Reacts with sulfur compounds.
Aluminum	-	Not Recommended	Can be attacked by fluorides.
Precious Metals	Platinum, Gold	Good	Generally inert but cost-prohibitive for most applications.
Other	Quartz, Mercury	Good	Not attacked by sulfur tetrafluoride.[1]

Disclaimer: The compatibility ratings in this table are qualitative and based on general chemical resistance principles. Users should conduct their own testing under specific operational conditions.

Polymers

Fluoropolymers are generally the materials of choice for applications involving highly reactive fluorinating agents like sulfur tetrafluoride due to their inherent chemical inertness.

Key Considerations:

• Permeation: The potential for gas permeation through the polymer should be considered, especially in high-pressure applications.

• Temperature Limits: The mechanical properties of polymers are highly dependent on temperature. The selected material must be suitable for the entire operating temperature range.

Table 2: Qualitative Compatibility of Polymers with Sulfur Tetrafluoride

Polymer Family	Specific Material(s)	Compatibility Rating	Notes
Fluoropolymers	PTFE, FEP, PFA, ETFE	Excellent	Highly resistant to attack from SF4. Preferred materials for linings, seals, and tubing.[2][3]
Polyolefins	Polyethylene (PE), Polypropylene (PP)	Poor	Not recommended for direct contact with SF4.
Elastomers (as plastics)	-	See Section 2.3	-

Disclaimer: While fluoropolymers offer excellent resistance, it is crucial to verify compatibility with the specific grade of material and under the intended service conditions. Some fluorinated compounds can react with fluoropolymers under certain conditions.[2][3]

Elastomers

Elastomers are critical for sealing applications. However, exposure to sulfur tetrafluoride can cause swelling, embrittlement, and cracking in many common elastomers.[4]

Key Considerations:

• Chemical Structure: The chemical backbone of the elastomer determines its resistance to SF4.

• Temperature and Pressure: The performance of elastomers is significantly affected by temperature and pressure.

Table 3: Qualitative Compatibility of Elastomers with Sulfur Tetrafluoride

Elastomer Family	Specific Material(s)	Compatibility Rating	Notes
Fluoroelastomers (FKM)	Viton® (specific grades)	Good to Excellent	Certain grades of FKM are recommended for SF4 service.[4] They offer good chemical resistance but can have limitations at very low temperatures.
Perfluoroelastomers (FFKM)	Kalrez®, Chemraz®	Excellent	Offer the broadest chemical resistance among elastomers, making them suitable for demanding SF4 applications.
Ethylene Propylene Diene Monomer (EPDM)	-	Poor	Generally not recommended for use with SF4.
Nitrile (Buna-N)	-	Poor	Not suitable for SF4 service.
Silicone	-	Poor	Degrades in the presence of SF4.

Disclaimer: The selection of an appropriate elastomer grade is critical. Consultation with the seal manufacturer is strongly recommended to ensure the chosen material is suitable for the specific application's temperature, pressure, and chemical environment.

Experimental Protocols

Detailed, standardized experimental protocols for testing material compatibility specifically with sulfur tetrafluoride are not widely published. However, general methodologies for evaluating material performance in corrosive gas environments can be adapted. A typical experimental workflow would involve:

• Material Coupon Preparation: Sourcing and preparing standardized coupons of the candidate materials. This includes cleaning, drying, and recording initial weight and dimensions.

• Exposure Chamber Setup: A corrosion-resistant (e.g., Monel® or Hastelloy®) high-pressure chamber is required. The system must be designed to safely handle toxic and corrosive gases.

• Environmental Control: The chamber is evacuated and purged with an inert gas to remove all traces of moisture and air. A controlled concentration of sulfur tetrafluoride is then introduced, and the temperature and pressure are set to the desired experimental conditions.

• Exposure Duration: Coupons are exposed to the SF4 environment for a predetermined period.

• Post-Exposure Analysis: After exposure, the coupons are carefully removed, cleaned, and re-weighed. Visual inspection for signs of corrosion, pitting, or degradation is performed. For polymers and elastomers, changes in mechanical properties such as tensile strength, elongation, and hardness are measured.

Visualization of Material Selection Logic

The following diagram illustrates a simplified logical workflow for selecting materials compatible with sulfur tetrafluoride based on the information presented in this guide.

Figure 1: Logical workflow for selecting materials compatible with SF4.

Handling and Storage Recommendations

Proper handling and storage procedures are essential when working with sulfur tetrafluoride.[5][6][7][8]

• Ventilation: Always handle sulfur tetrafluoride in a well-ventilated area, preferably within a fume hood.[5]

• Cylinder Storage: Cylinders should be stored upright in a cool, dry, and well-ventilated area away from direct sunlight and heat.[5][6] They must be secured to prevent falling.

• Material Incompatibility: Store SF4 cylinders away from incompatible materials, especially water, acids, and flammable materials.[5]

• Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat, must be worn when handling SF4.[7][8] In case of potential exposure to the liquefied gas, specialized clothing to prevent frostbite is necessary.[7]

• Leak Detection: Use a gas detection system to monitor for leaks.

Conclusion and Future Outlook

The selection of materials for use with sulfur tetrafluoride requires careful consideration of the chemical's high reactivity. Fluoropolymers and specific grades of fluoroelastomers, along with nickel-based alloys, are generally the most suitable materials. However, the lack of comprehensive, publicly available quantitative data underscores the critical need for application-specific testing. As the use of sulfur tetrafluoride in pharmaceuticals and other advanced applications continues to grow, there is a clear need for further research into material compatibility to establish broader and more quantitative guidelines. Researchers and professionals are strongly encouraged to consult with material suppliers and conduct rigorous testing to ensure the safety and success of their work.

References

• 1. Sulfur tetrafluoride | F4S | CID 24555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chemical Resistance of Fluoropolymers - Holscot Advanced Polymers Ltd [holscot.com]
• 3. fluoropolymers.alfa-chemistry.com [fluoropolymers.alfa-chemistry.com]
• 4. marcorubber.com [marcorubber.com]
• 5. synquestlabs.com [synquestlabs.com]
• 6. airgas.com [airgas.com]
• 7. nj.gov [nj.gov]
• 8. www-s.mechse.uiuc.edu [www-s.mechse.uiuc.edu]

The Discovery and Pioneering Synthesis of Sulfur Tetrafluoride: A Technical Retrospective

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the historical discovery and seminal synthesis of sulfur tetrafluoride (SF₄), a compound that has become an indispensable reagent in modern synthetic chemistry, particularly in the development of pharmaceuticals and specialty materials. We will explore the early, often challenging, efforts to isolate this reactive gas, detail the first successful experimental protocol, and present key physical and chemical data from foundational studies.

Early Investigations and the Dawn of a New Fluorinating Agent

The journey to isolate and characterize sulfur tetrafluoride was not straightforward. While initial reports of its formation surfaced in 1929, these early claims were met with skepticism and proved difficult to reproduce.[1] It was not until the mid-20th century that a reliable and verifiable synthesis was achieved, marking a significant milestone in fluorine chemistry. The development of robust synthetic methods paved the way for the exploration of SF₄'s unique properties and its eventual application as a powerful and selective fluorinating agent.[2][3]

The timeline below highlights the key moments in the discovery and early understanding of sulfur tetrafluoride.

Caption: Key milestones in the discovery and early application of sulfur tetrafluoride.

The First Verifiable Synthesis: The Brown and Robinson Protocol

The first reproducible synthesis of sulfur tetrafluoride was accomplished in 1955 by F. Brown and P. L. Robinson. Their method involved the direct fluorination of elemental sulfur under carefully controlled, low-temperature conditions. This breakthrough provided the scientific community with a reliable source of SF₄, enabling detailed studies of its structure and reactivity.

Experimental Methodology

The following protocol is based on the description of the Brown and Robinson experiment.[1][4]

Objective: To synthesize sulfur tetrafluoride by the direct fluorination of elemental sulfur.

Reactants:

• Elemental sulfur

• Fluorine gas, diluted with nitrogen (1:3 ratio)[4]

Apparatus:

• A glass flask to serve as the reaction vessel.

• A cooling bath consisting of ethanol and dry ice to maintain a low reaction temperature.

• A gas delivery system for the controlled introduction of the fluorine-nitrogen mixture.

• A trapping system to collect the product.

Procedure:

• A layer of elemental sulfur was placed on the inner surface of the glass reaction flask.

• The flask was immersed in a cooling bath of ethanol and dry ice to maintain a temperature of approximately -75 °C.[1]

• A gaseous mixture of fluorine diluted with nitrogen was passed over the cooled sulfur.

• The volatile product, sulfur tetrafluoride, was collected in a cold trap.

• The crude product was then purified by fractional distillation to remove impurities such as thionyl fluoride (SOF₂) and sulfur hexafluoride (SF₆).

The yield of this pioneering synthesis was reported to be around 40%.[4]

The experimental workflow for this seminal synthesis is illustrated in the diagram below.

Caption: A schematic of the experimental workflow for the first reliable synthesis of SF₄.

Early Characterization: Physical and Structural Properties

Following its successful synthesis, scientific efforts turned towards characterizing the physical and structural properties of sulfur tetrafluoride. Early studies revealed it to be a colorless, corrosive gas at room temperature.[5][6] The table below summarizes key quantitative data from these initial investigations.

Property	Value	Reference(s)
Physical Properties
Molecular Weight	108.07 g/mol	[5]
Melting Point	-121.0 °C	[5][7]
Boiling Point	-38 °C	[5][7]
Density (liquid at -73°C)	1.919 g/cm³	[4]
Vapor Pressure (at 22°C)	10.5 atm	[5]
Structural Parameters
Molecular Geometry	See-saw (C₂ᵥ symmetry)	[5]
S–F (axial) Bond Length	164.3 pm	[5]
S–F (equatorial) Bond Length	154.2 pm	[5]
F(axial)-S-F(axial) Angle	173.1°
F(equatorial)-S-F(equatorial) Angle	101.6°

The determination of sulfur tetrafluoride's see-saw molecular geometry, a consequence of the central sulfur atom having one lone pair of electrons, was a significant finding. This structure, with its distinct axial and equatorial fluorine atoms, is crucial to understanding the molecule's reactivity. The 19F NMR spectrum of SF₄ notably shows only a single signal at room temperature, which is due to the rapid exchange of the axial and equatorial fluorine atoms via pseudorotation.[5]

Conclusion

The discovery and first reliable synthesis of sulfur tetrafluoride by Brown and Robinson in 1955 were pivotal moments in the history of fluorine chemistry. Their work not only provided a viable route to this important molecule but also opened the door for extensive research into its properties and synthetic applications. The early characterization of its physical and structural features laid the groundwork for understanding its unique reactivity, which continues to be exploited in the development of novel pharmaceuticals and advanced materials. This technical guide serves as a testament to the foundational research that has enabled sulfur tetrafluoride to become a cornerstone of modern organofluorine synthesis.

References

• 1. notes.fluorine1.ru [notes.fluorine1.ru]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 4. notes.fluorine1.ru [notes.fluorine1.ru]
• 5. Sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 6. Sulfur tetrafluoride | F4S | CID 24555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. WebElements Periodic Table » Sulfur » sulphur tetrafluoride [winter.group.shef.ac.uk]

Toxicological Profile of Sulfur Tetrafluoride Exposure: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Sulfur tetrafluoride (SF₄) is a colorless, highly reactive gas with a distinct sulfurous odor.[1][2][3][4] It is a potent and corrosive chemical, primarily used as a fluorinating agent in the synthesis of organic and inorganic compounds.[2] The toxicological profile of sulfur tetrafluoride is of significant concern due to its severe irritant effects on the skin, eyes, and respiratory tract.[1][3][4][5] The primary mechanism of its toxicity is not from the molecule itself, but from its rapid hydrolysis upon contact with moisture to form highly corrosive and toxic byproducts, namely hydrogen fluoride (HF) and sulfur dioxide (SO₂).[6] This guide provides a comprehensive overview of the toxicological data available for sulfur tetrafluoride, including its physicochemical properties, toxicokinetics, and effects on various organ systems. Detailed experimental protocols for key toxicological studies are described, and quantitative data are summarized for ease of reference.

Physicochemical Properties

A summary of the key physicochemical properties of sulfur tetrafluoride is presented in Table 1. This information is critical for understanding its behavior and potential for exposure.

Table 1: Physicochemical Properties of Sulfur Tetrafluoride

Property	Value	Reference
Chemical Formula	SF₄	[3]
Molecular Weight	108.06 g/mol	[4]
Appearance	Colorless gas	[1][3][4]
Odor	Distinct sulfur-like/sulfur dioxide-like odor	[1][3]
Boiling Point	-40 °C (-40 °F) at 760 mmHg	[4]
Melting Point	-121.0 °C (-185.8 °F)
Vapor Pressure	10.5 atm at 21.1 °C (70 °F)
Vapor Density	3.78 (Air = 1)
Water Solubility	Reacts violently with water	[4]

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion

Due to its high reactivity, the toxicokinetics of sulfur tetrafluoride are primarily dictated by its hydrolysis products.

• Absorption: Inhalation is the primary route of exposure.[5] Upon inhalation, sulfur tetrafluoride gas rapidly comes into contact with the moist surfaces of the respiratory tract and hydrolyzes. Dermal and ocular absorption are also significant routes of exposure, with the hydrolysis occurring on the skin and eye surfaces.

• Distribution: The distribution of sulfur tetrafluoride itself is limited due to its rapid breakdown. However, its hydrolysis products, hydrogen fluoride and sulfur dioxide, are absorbed and can be distributed systemically. Fluoride ions from HF can be distributed to and accumulate in bones and teeth.[7]

• Metabolism: The primary "metabolism" of sulfur tetrafluoride is its abiotic hydrolysis. There is no evidence of enzymatic metabolism of the parent compound.

• Excretion: Fluoride is primarily excreted through the urine.[8]

Mechanism of Toxicity

The toxicity of sulfur tetrafluoride is a direct result of its rapid and exothermic reaction with water, which produces hydrogen fluoride and sulfur dioxide.

SF₄ + 2H₂O → SO₂ + 4HF

These hydrolysis products are responsible for the severe corrosive effects observed upon exposure.

Mechanism of Sulfur Tetrafluoride Toxicity

Hydrogen Fluoride (HF) Toxicity

Hydrogen fluoride is a highly corrosive acid that causes severe burns upon contact with any tissue. The fluoride ion readily penetrates tissues, causing cellular necrosis and decalcification.[9] Systemically, fluoride ions can bind to calcium and magnesium, leading to hypocalcemia and hypomagnesemia, which can result in cardiac arrhythmias and other severe systemic effects.[9]

Sulfur Dioxide (SO₂) Toxicity

Sulfur dioxide is a severe irritant to the mucous membranes of the respiratory tract, eyes, and skin.[10] In the respiratory system, it can induce bronchoconstriction, particularly in asthmatic individuals.[11] SO₂ can also lead to the formation of sulfurous acid on moist surfaces, further contributing to its irritant properties.

Toxicological Studies

Acute Toxicity

Sulfur tetrafluoride is highly toxic via the inhalation route.

Table 2: Acute Inhalation Toxicity of Sulfur Tetrafluoride in Animals

Species	Exposure Duration	LC50	Observed Effects	Reference
Rat	4 hours	20 ppm	Lethal	[6]
Rat	4 hours	19 ppm/4h	LCLo
Rat	10 days (4h/day)	4 ppm	Nasal discharge, dyspnea, weakness, emphysema	[6]

The objective of an acute inhalation toxicity study is to determine the median lethal concentration (LC50) of a substance.[12][13][14]

OECD 403 Experimental Workflow

• Test Animals: Young, healthy adult rats are typically used.[15]

• Exposure System: Animals are exposed in dynamic inhalation chambers, either whole-body or nose-only.[16]

• Concentration: A range of concentrations are tested to determine the LC50.

• Duration: A single 4-hour exposure is standard.[15]

• Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days post-exposure.[12][14]

• Pathology: A gross necropsy is performed on all animals at the end of the study.

Dermal and Ocular Toxicity

Sulfur tetrafluoride is a severe irritant to the skin and eyes.[1][3][4] Direct contact can cause severe burns and permanent damage.

This test evaluates the potential of a substance to cause skin irritation or corrosion.[2][17][18][19]

OECD 404 Experimental Workflow

• Test Animals: Albino rabbits are the preferred species.[17][18][19]

• Application: A single dose of the test substance (0.5 mL for liquids or 0.5 g for solids) is applied to a small area of the skin.[17][18]

• Exposure: The application site is covered with a semi-occlusive dressing for 4 hours.[17][18][19]

• Observations: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch removal, and observations may continue for up to 14 days to assess reversibility.[18]

This test assesses the potential of a substance to cause eye irritation or corrosion.[1][20][21][22][23]

• Test Animals: Albino rabbits are typically used.[22]

• Application: A single dose of the test substance is instilled into the conjunctival sac of one eye. The other eye serves as a control.[20][22]

• Observations: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after instillation, and observations can continue for up to 21 days.[21][22]

Chronic Toxicity

The primary concern with chronic exposure to sulfur tetrafluoride is fluorosis, resulting from the systemic absorption of fluoride ions.[7] Fluorosis is characterized by the mottling of teeth and, in more severe cases, skeletal changes.[7][24]

Human Health Effects

Accidental human exposure to sulfur tetrafluoride has been reported, primarily in occupational settings. Symptoms of acute inhalation exposure include severe irritation of the eyes, nose, and throat, coughing, shortness of breath, and chest tightness, which can progress to pulmonary edema.[7]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity

There is currently no data available to assess the carcinogenic, mutagenic, or reproductive toxicity of sulfur tetrafluoride.

Exposure Limits

To protect workers from the harmful effects of sulfur tetrafluoride, several organizations have established occupational exposure limits.

Table 3: Occupational Exposure Limits for Sulfur Tetrafluoride

Organization	Limit	Value
NIOSH	REL (Recommended Exposure Limit) - Ceiling	0.1 ppm (0.4 mg/m³)
ACGIH	TLV (Threshold Limit Value) - Ceiling	0.1 ppm (0.4 mg/m³)

Conclusion

Sulfur tetrafluoride is a highly toxic and corrosive gas, with its primary hazard stemming from its rapid hydrolysis to hydrogen fluoride and sulfur dioxide. Acute exposure can cause severe irritation and burns to the skin, eyes, and respiratory tract, potentially leading to life-threatening pulmonary edema. Chronic exposure may result in fluorosis. Due to its high reactivity and toxicity, stringent safety precautions and engineering controls are essential when handling this chemical. Further research is needed to evaluate its potential for carcinogenicity, mutagenicity, and reproductive toxicity.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. Sulfur tetrafluoride | F4S | CID 24555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. SULFUR TETRAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. ODM. Is Sulfur Tetrafluoride Gas Toxic? [taiyugas.com]
• 6. 1988 OSHA PEL Project - Sulfur Tetrafluoride | NIOSH | CDC [cdc.gov]
• 7. nj.gov [nj.gov]
• 8. Molecular basis of fluoride toxicities: Beyond benefits and implications in human disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hydrogen Fluoride (HF) | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 10. Sulfur Dioxide Effects on Health - Air (U.S. National Park Service) [nps.gov]
• 11. HEALTH EFFECTS - Toxicological Profile for Sulfur Dioxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]
• 13. oecd.org [oecd.org]
• 14. oecd.org [oecd.org]
• 15. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 16. Exposing Animals to Oxidant Gases: Nose Only vs. Whole Body - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Test No. 404: Acute Dermal Irritation/Corrosion - OECD - Google Books [books.google.com.pk]
• 18. oecd.org [oecd.org]
• 19. oecd.org [oecd.org]
• 20. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 21. nucro-technics.com [nucro-technics.com]
• 22. oecd.org [oecd.org]
• 23. oecd.org [oecd.org]
• 24. Dental fluorosis - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for Deoxofluorination using Sulfur Tetrafluoride (SF₄)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfur tetrafluoride (SF₄) is a powerful and versatile deoxofluorinating agent used to convert various oxygen-containing functional groups into their corresponding fluoro-derivatives.[1][2] This reagent is particularly effective for the synthesis of organofluorine compounds, which are of significant interest in the pharmaceutical and agrochemical industries due to the unique properties conferred by the fluorine atom. SF₄ can transform alcohols into alkyl fluorides, aldehydes and ketones into geminal difluorides, and carboxylic acids into trifluoromethyl compounds or acyl fluorides.[1][2]

Despite its utility, SF₄ is a toxic and corrosive gas that requires specialized handling and equipment.[1] This document provides detailed application notes and protocols for conducting deoxofluorination reactions with SF₄, with a focus on both traditional batch processing and modern continuous flow methodologies, which offer enhanced safety profiles.[1]

Safety Precautions

Sulfur tetrafluoride is a hazardous gas that is toxic upon inhalation and corrosive to skin, eyes, and the respiratory tract. It reacts with moisture to form highly corrosive and toxic hydrogen fluoride (HF). Therefore, all manipulations must be carried out in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face shield, and a lab coat. A gas-tight chemical protection suit with self-contained breathing apparatus may be necessary for handling larger quantities or in case of a leak. Reactions are typically performed in specialized equipment such as autoclaves for batch processes or in closed continuous flow systems to prevent exposure.[1]

Reaction Mechanisms

The mechanism of deoxofluorination with SF₄ is believed to be analogous to chlorination with phosphorus pentachloride (PCl₅).[2] The reaction can be catalyzed by hydrogen fluoride (HF), which activates the SF₄ molecule.[2]

Deoxofluorination of Alcohols

The reaction of SF₄ with alcohols is thought to proceed through an alkoxysulfur trifluoride intermediate. For primary and secondary alcohols, the reaction generally follows an Sₙ2 pathway, resulting in an inversion of stereochemistry.[1]

Deoxofluorination of Carbonyl Compounds

For aldehydes and ketones, SF₄ is believed to initially add across the carbonyl double bond to form an intermediate which then decomposes to the geminal difluoride and thionyl fluoride (SOF₂).[2]

Figure 1: Generalized reaction mechanisms for deoxofluorination.

Quantitative Data Summary

The following tables summarize the yields of deoxofluorination reactions with SF₄ for various substrates under different conditions.

Table 1: Deoxofluorination of Alcohols

Substrate	Product	Reagent/Conditions	Yield (%)	Reference
Phenylethanol	2-Fluoro-1-phenylethane	1 equiv. SF₄, 1 equiv. pyridine, cyclohexane, -50°C, 5 min (Batch)	35 (isolated)	[1]
Phenylethanol	2-Fluoro-1-phenylethane	1 equiv. SF₄, 1 equiv. Et₃N, 50°C, 4.6 min (Flow)	83 (isolated)	[1]
Benzyl alcohol	Benzyl fluoride	1 equiv. SF₄, 1 equiv. DIPEA, 50°C, 4.6 min (Flow)	83 (GC)	[1]
4-Methoxybenzyl alcohol	4-Methoxybenzyl fluoride	1 equiv. SF₄, 1 equiv. Et₃N, 50°C, 4.6 min (Flow)	>99 (GC)	[1]
(-)-Methyl-L-lactate	(+)-Methyl-2-fluoropropanoate	1 equiv. SF₄, 1 equiv. Et₃N, 50°C, 4.6 min (Flow)	81 (GC, 99% ee)	[1]
(-)-Menthol	(+)-Fluoromenthane	1 equiv. SF₄, 1 equiv. Et₃N, 50°C, 4.6 min (Flow)	60 (GC, 99% ee)	[1]

Table 2: Deoxofluorination of Aldehydes

Substrate	Product	Reagent/Conditions	Yield (%)	Reference
Phenylpropionaldehyde	1,1-Difluoro-3-phenylpropane	2 equiv. SF₄, 1 equiv. Et₃N, EtOAc, 75°C, 10 min (Flow)	97 (GC)	[1]
Benzaldehyde	(Difluoromethyl)benzene	2 equiv. SF₄, 1 equiv. Et₃N, EtOAc, 75°C, 10 min (Flow)	78 (GC)	[1]
4-Methoxybenzaldehyde	1-(Difluoromethyl)-4-methoxybenzene	2 equiv. SF₄, 1 equiv. Et₃N, EtOAc, 75°C, 10 min (Flow)	>99 (GC)	[1]
Cyclohexanecarbaldehyde	(Difluoromethyl)cyclohexane	2 equiv. SF₄, 1 equiv. Et₃N, EtOAc, 75°C, 10 min (Flow)	75 (GC)	[1]

Table 3: Deoxofluorination of Carboxylic Acids

Substrate	Product	Reagent/Conditions	Yield (%)	Reference
Benzoic acid	Benzoyl fluoride	4 equiv. SF₄, 4 equiv. Et₃N, 75°C, 10 min (Flow)	>99 (GC)	[1]
4-Nitrobenzoic acid	4-Nitrobenzoyl fluoride	1 equiv. SF₄, 1 equiv. Et₃N, 50°C, 4.6 min (Flow)	85 (GC)	[1]
Phenylpropionic acid	Phenylpropionyl fluoride	1 equiv. SF₄, 1 equiv. Et₃N, 50°C, 4.6 min (Flow)	>99 (GC)	[1]
Cyclohexanecarboxylic acid	Cyclohexanecarbonyl fluoride	1 equiv. SF₄, 1 equiv. Et₃N, 50°C, 4.6 min (Flow)	>99 (GC)	[1]

Experimental Protocols

Protocol 1: General Batch Procedure for Deoxofluorination of Alcohols (Low Temperature)

This protocol is adapted from the batch synthesis of 2-fluoro-1-phenylethane.[1]

Materials:

• Substrate (e.g., phenylethanol)

• Sulfur tetrafluoride (condensed)

• Pyridine (or other suitable base)

• Anhydrous cyclohexane (solvent)

• High-pressure autoclave or a suitable pressure-resistant reactor equipped with a magnetic stirrer, pressure gauge, and thermocouple.

Procedure:

• To a pre-dried and inerted autoclave, add a solution of the alcohol (1.0 equiv) and pyridine (1.0 equiv) in anhydrous cyclohexane.

• Cool the reactor to -78 °C using a dry ice/acetone bath.

• Carefully condense a required amount of SF₄ (1.0 equiv) into the reactor.

• Seal the reactor and warm it to -50 °C.

• Stir the reaction mixture at -50 °C for the specified time (e.g., 5 minutes).

• After the reaction is complete, cool the reactor back to -78 °C and slowly vent the excess SF₄ through a scrubbing system containing aqueous potassium hydroxide (KOH).

• Once the pressure is released, open the reactor and carefully quench the reaction mixture with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Continuous Flow Deoxofluorination of Alcohols, Aldehydes, and Carboxylic Acids

This protocol describes a general setup for continuous flow deoxofluorination, which offers improved safety and control over reaction conditions.[1]

Equipment:

• A continuous flow reactor system equipped with:

  • Mass flow controller for SF₄ gas.

  • Syringe pump for the liquid substrate solution.

  • T-mixer for combining gas and liquid streams.

  • Heated coil reactor.

  • Back pressure regulator.

  • Gas-liquid separator.

  • Quenching and collection vessels.

Figure 2: Workflow for continuous flow deoxofluorination.

Procedure:

• Prepare a stock solution of the substrate (e.g., 0.5 M in ethyl acetate) containing the appropriate base (e.g., 1.0 equiv of Et₃N or DIPEA).

• Set up the continuous flow reactor as depicted in Figure 2.

• Set the desired temperature for the coil reactor (e.g., 50-75 °C).

• Set the back pressure regulator to maintain a constant pressure in the system.

• Start the flow of the substrate solution using the syringe pump at a defined flow rate.

• Introduce SF₄ gas into the system through the mass flow controller at a flow rate calculated to achieve the desired stoichiometry (e.g., 1-2 equivalents).

• The gas and liquid streams are mixed in the T-mixer and enter the heated coil reactor where the reaction takes place. The residence time is determined by the reactor volume and the total flow rate.

• After the reactor, the stream passes through the back pressure regulator and into the gas-liquid separator.

• The gaseous stream is directed to a scrubbing system containing aqueous NaOH.

• The liquid stream, containing the product, is collected in a vessel containing a quenching solution (e.g., saturated NaHCO₃).

• The collected organic phase is then separated, washed, dried, and concentrated.

• The product is purified by standard methods such as column chromatography or distillation.

This continuous flow method significantly reduces the inventory of hazardous SF₄ at any given time and allows for precise control over reaction parameters, leading to improved yields and safety.[1]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of N-trifluoromethyl amides from carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Fluorination of Alcohols with Sulfur Tetrafluoride (SF4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfur tetrafluoride (SF4) is a potent and highly selective reagent for the deoxofluorination of alcohols to the corresponding alkyl fluorides.[1][2] This transformation is of significant interest in the pharmaceutical, agrochemical, and materials science industries, as the introduction of fluorine can dramatically alter a molecule's biological activity, stability, and reactivity.[1] While effective, SF4 is a toxic and corrosive gas that requires specialized equipment and handling procedures.[3][4][5][6] These application notes provide a comprehensive overview of the protocol for the fluorination of alcohols using SF4, with a strong emphasis on safety, reaction conditions, and recent advancements that improve the safety profile of this transformation.[7][8]

Safety Precautions

Warning: Sulfur tetrafluoride is a highly toxic, corrosive, and moisture-sensitive gas.[2][3][4] It reacts violently with water to release dangerous hydrogen fluoride (HF) gas.[2][5] All manipulations must be carried out in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Personal Protective Equipment (PPE): Wear a full-face shield, safety goggles, acid-resistant gloves (e.g., neoprene or butyl rubber), and a lab coat.[3][9] A gas-tight chemical protection suit with a self-contained breathing apparatus (SCBA) is required for handling larger quantities or in case of a leak.[5]

• Ventilation: All work must be conducted in a certified chemical fume hood with excellent airflow.[3][4]

• Equipment: Reactions are typically performed in specialized pressure vessels (autoclaves) made of stainless steel or Hastelloy.[10][11] Standard glassware is not suitable as SF4 and the byproduct HF will etch it.[5]

• Emergency Procedures: Emergency shower and eyewash stations must be readily accessible.[4] Personnel should be trained in emergency procedures for SF4 exposure.[3][6] In case of inhalation, move the victim to fresh air and seek immediate medical attention.[6][9] For skin or eye contact, flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.[6][9]

Reaction Mechanism and Scope

The fluorination of alcohols with SF4 is thought to proceed through an alkoxysulfur trifluoride intermediate. The reaction mechanism can vary depending on the substrate and reaction conditions, potentially following SN1, SN2, or SNi pathways.[12][13] The reactivity of alcohols towards SF4 is influenced by their acidity, with more acidic alcohols reacting more readily.[11]

• Primary Alcohols: Generally require more forcing conditions. The addition of a catalyst such as hydrogen fluoride (HF) is often necessary.[11] However, recent methods using a base like triethylamine or pyridine in a continuous flow setup have shown success under milder conditions.[7]

• Secondary Alcohols: React with SF4, often with inversion of stereochemistry, suggesting an SN2-type mechanism.[7]

• Tertiary Alcohols: Can also be fluorinated, though elimination side products may be more prevalent.[11]

• Acidic Alcohols: Alcohols with electron-withdrawing groups, such as polyfluorinated alcohols, are particularly good substrates for this reaction and often react under milder conditions.[10][11]

Experimental Protocols

General Protocol for Batch Fluorination in an Autoclave

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Alcohol substrate

• Sulfur tetrafluoride (SF4) gas

• Anhydrous solvent (e.g., dichloromethane, cyclohexane)

• Hydrogen fluoride (HF) (optional, as catalyst) or a base (e.g., pyridine, triethylamine) (optional, as HF scavenger)[11][14]

• Stainless steel or Hastelloy autoclave equipped with a stirrer, pressure gauge, and gas inlet/outlet valves.

• Scrubbing system for toxic gases (e.g., aqueous KOH).

Procedure:

• Place the alcohol substrate and anhydrous solvent into the autoclave.

• Seal the autoclave and cool it to -78 °C using a dry ice/acetone bath.

• Evacuate the autoclave to remove air and moisture.[11]

• Condense the required amount of SF4 gas into the cooled autoclave.[11] If using a catalyst or base, it can be added at this stage.

• Allow the autoclave to warm to the desired reaction temperature (see Table 1 for examples) and stir for the specified time.

• After the reaction is complete, cool the autoclave back to -78 °C.

• Slowly vent the excess SF4 and other gaseous byproducts through a scrubbing solution (e.g., 40% aq KOH).[11]

• Once the pressure has equalized, open the autoclave in a well-ventilated fume hood.

• Quench the reaction mixture by carefully pouring it into a stirred, cooled solution of aqueous base (e.g., saturated NaHCO3 or KOH) to neutralize the remaining acidic species.

• Extract the product with a suitable organic solvent.

• Wash the organic layer with water and brine, then dry over an anhydrous drying agent (e.g., MgSO4 or Na2SO4).

• Remove the solvent under reduced pressure and purify the crude product by distillation or chromatography.

Protocol for Continuous Flow Fluorination (Improved Safety Profile)

A recent development involves the use of SF4 in a continuous flow system, which offers significant safety advantages by minimizing the amount of SF4 in use at any given time and avoiding the need for exogenous HF.[7][8]

Materials:

• Alcohol substrate

• Triethylamine (Et3N) or N,N-diisopropylethylamine (DIPEA)

• Anhydrous ethyl acetate (EtOAc)

• Sulfur tetrafluoride (SF4) gas cylinder with a mass flow controller

• Continuous flow reactor system (e.g., microreactor or tube reactor) with a back-pressure regulator

• Inline monitoring (optional, e.g., inline NMR)[7]

Optimized Conditions for Phenylethanol: [7]

• Substrate concentration: 0.5 M in EtOAc

• SF4: 1 equivalent

• Base: 1 equivalent of Et3N

• Temperature: 50 °C

• Residence time: 4.6 minutes

General Procedure:

• Prepare a solution of the alcohol substrate and the base in the anhydrous solvent.

• Set up the continuous flow reactor with the desired temperature and back pressure.

• Pump the substrate solution and the SF4 gas (at a controlled flow rate) into a T-mixer where they combine before entering the heated reactor.

• The reaction mixture flows through the reactor for the specified residence time.

• The output from the reactor is then collected, and the product can be isolated using standard workup procedures as described in the batch protocol.

Data Presentation

Table 1: Reaction Conditions and Yields for the Fluorination of Various Alcohols with SF4.

Alcohol Substrate	Reagents and Conditions	Product	Yield (%)	Reference
2,2-Dinitropropane-1,3-diol	SF4 (excess), 85-90 °C, 8 h	1,3-Difluoro-2,2-dinitropropane	62	[11]
α,α,ω-Trihydro-perfluoroalkanol	SF4 (1.5 equiv), 100-150 °C, 6-10 h	α,α,ω-Trihydro-perfluoroalkane	65-100	[11]
Pentafluorobenzyl alcohol	SF4, 85 °C, 20 h	1,2,3,4,5-Pentafluoro-6-(fluoromethyl)benzene	80	[11]
Furfuryl alcohol	SF4, Et3N, cyclohexane, -50 °C, 5 min	2-(Fluoromethyl)furan	18	[11]
2-Phenylethanol	SF4, pyridine, cyclohexane, -50 °C, 5 min	1-Fluoro-2-phenylethane	35	[11]
1,1,1,3,3,3-Hexafluoro-2-phenylpropan-2-ol	SF4 (2.5 equiv), 150 °C, 8 h	[Tetrafluoro-1-(trifluoromethyl)ethyl]benzene	91	[11]
Phenylethanol (Flow)	1 equiv SF4, 1 equiv Et3N, EtOAc, 50 °C, 4.6 min	2-Fluoro-1-phenylethane	83 (isolated)	[7]
Benzyl alcohol (Flow)	1 equiv SF4, 1 equiv DIPEA, EtOAc, 50 °C, 4.6 min	Benzyl fluoride	85 (GC-FID)	[7]
(R)-2-Octanol (Flow)	1 equiv SF4, 1 equiv Et3N, EtOAc, 50 °C, 4.6 min	(S)-2-Fluorooctane	65 (GC-FID)	[7]

Visualizations

References

• 1. nbinno.com [nbinno.com]
• 2. Sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 3. ODM. Is Sulfur Tetrafluoride Gas Toxic? [taiyugas.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. ICSC 1456 - SULFUR TETRAFLUORIDE [inchem.org]
• 6. SULFUR TETRAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. nj.gov [nj.gov]
• 10. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 11. Thieme E-Books & E-Journals [thieme-connect.de]
• 12. wikipedia.nucleos.com [wikipedia.nucleos.com]
• 13. Sulfur-Based Fluorinating Agents - Wordpress [reagents.acsgcipr.org]
• 14. opus.uleth.ca [opus.uleth.ca]

Application Notes and Protocols: Sulfur Tetrafluoride (SF4) in Pharmaceutical Manufacturing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfur tetrafluoride (SF4) is a powerful and versatile fluorinating agent with significant applications in pharmaceutical manufacturing. Its primary utility lies in the selective conversion of various oxygen-containing functional groups into their fluorinated counterparts. The introduction of fluorine into drug molecules can profoundly influence their physicochemical and biological properties, often leading to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to target receptors.[1][2]

This document provides detailed application notes, experimental protocols, and safety guidelines for the use of sulfur tetrafluoride in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Key Applications in Pharmaceutical Synthesis

The principal application of SF4 in pharmaceutical synthesis is deoxofluorination, the replacement of an oxygen atom with fluorine. This transformation is particularly valuable for the synthesis of gem-difluoro compounds and trifluoromethyl groups, which are prevalent motifs in modern pharmaceuticals.[1][3]

Primary Functional Group Transformations with SF4:

• Alcohols to Alkyl Fluorides: R-OH → R-F

• Aldehydes to gem-Difluorides: R-CHO → R-CHF₂

• Ketones to gem-Difluorides: R-C(O)-R' → R-CF₂-R'

• Carboxylic Acids to Trifluoromethyl Compounds: R-COOH → R-CF₃

These reactions are crucial for the synthesis of a wide range of fluorinated building blocks and APIs, including fluorinated steroids and heterocycles.[2][4]

Comparative Overview of Deoxofluorinating Agents

While SF4 is a highly effective reagent, its hazardous nature has led to the development of alternative, easier-to-handle reagents such as diethylaminosulfur trifluoride (DAST) and bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor). The choice of reagent often depends on the specific substrate, reaction scale, and safety considerations.[2][5]

Feature	Sulfur Tetrafluoride (SF4)	DAST (Diethylaminosulfur trifluoride)	Deoxo-Fluor
Physical Form	Colorless gas	Liquid	Liquid
Reactivity	High, can fluorinate a wide range of functional groups.[1]	Milder than SF4, good for many alcohol and carbonyl fluorinations.[5]	Similar reactivity to DAST, sometimes with better yields and selectivity.[5]
Thermal Stability	Stable at room temperature.	Thermally unstable, can decompose violently above 90°C.[6]	More thermally stable than DAST.[6]
Handling	Requires specialized equipment (e.g., autoclaves or continuous flow reactors) due to its toxicity and gaseous nature.[1][3]	Easier to handle than SF4 as a liquid, but still requires caution due to its reactivity and potential for decomposition.[5]	Easier to handle than SF4, similar to DAST.[5]
Byproducts	Generates HF, which can be corrosive.[1]	Can generate HF and lead to elimination side products.[7]	Can generate HF, but sometimes with fewer side products than DAST.[5]
Cost	Relatively inexpensive.[1]	More expensive than SF4.	More expensive than SF4.
Selectivity	Can be highly selective, especially in continuous flow systems.[3]	Can lead to elimination byproducts, especially with sensitive substrates.[7]	Often shows improved selectivity over DAST with reduced elimination byproducts.[5]

Experimental Protocols

Modern advancements in chemical synthesis have highlighted the use of continuous flow technology to handle hazardous reagents like SF4 safely and efficiently. The following protocols are based on established procedures for deoxofluorination in a continuous flow setup.

Protocol 1: Deoxofluorination of Alcohols in Continuous Flow

This protocol describes a general procedure for the conversion of primary and secondary alcohols to their corresponding alkyl fluorides using SF4 in a continuous flow system.[8]

Materials:

• Substrate (alcohol)

• Sulfur Tetrafluoride (SF4) gas cylinder with a mass flow controller

• Triethylamine (Et3N) or other suitable base

• Ethyl acetate (EtOAc) or other suitable solvent

• Continuous flow reactor system (e.g., tube reactor) with a T-mixer and back-pressure regulator

• Quenching solution (e.g., saturated aqueous NaHCO3)

Procedure:

• Prepare a stock solution of the alcohol substrate and triethylamine in ethyl acetate. A typical concentration is 0.5 M for the substrate and 1.0 M for the base.

• Set up the continuous flow reactor system. The SF4 gas stream and the liquid substrate solution are introduced into a T-mixer.

• The combined stream then passes through a heated reactor coil. The temperature and residence time are optimized for the specific substrate. Typical conditions are 75°C with a 10-minute residence time.[8]

• The output from the reactor is passed through a back-pressure regulator to maintain the reaction pressure.

• The reaction mixture is then quenched by bubbling it through a cooled saturated aqueous solution of sodium bicarbonate to neutralize any unreacted SF4 and HF.

• The organic phase is separated, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired alkyl fluoride.

Quantitative Data for Deoxofluorination of Alcohols: [8]

Substrate	Product	Yield (%)
1-Phenylethanol	1-Fluoro-1-phenylethane	97
Benzyl alcohol	Benzyl fluoride	82
Cyclohexanol	Fluorocyclohexane	57
Boc-protected (R)-(piperidin-3-yl)methanol	Boc-protected (R)-3-(fluoromethyl)piperidine	81

Protocol 2: Deoxofluorination of Aldehydes and Ketones in Continuous Flow

This protocol outlines a general method for the synthesis of gem-difluoro compounds from aldehydes and ketones using SF4 in a continuous flow setup.[9]

Materials:

• Substrate (aldehyde or ketone)

• Sulfur Tetrafluoride (SF4) gas cylinder with a mass flow controller

• Diethylamine (Et2NH) or other suitable dialkylamine

• Toluene or other suitable solvent

• Continuous flow reactor system

• Quenching solution (e.g., aqueous NaOH)

Procedure:

• Prepare a stock solution of the aldehyde or ketone substrate and diethylamine in toluene.

• The SF4 gas and the liquid substrate solution are continuously fed into a T-mixer.

• The reaction mixture flows through a heated reactor coil. Reaction conditions are optimized for each substrate.

• The reactor output is quenched in-line with an aqueous sodium hydroxide solution.

• The organic phase is collected, washed with brine, dried over anhydrous magnesium sulfate, and concentrated.

• The crude product is purified by flash chromatography to yield the gem-difluorinated product.

Quantitative Data for Deoxofluorination of Ketones: [9]

Substrate	Product	Yield (%)
4-tert-Butylcyclohexanone	1,1-Difluoro-4-tert-butylcyclohexane	95
Cyclopentanone	1,1-Difluorocyclopentane	88
Adamantanone	2,2-Difluoroadamantane	92

Visualizations

Experimental Workflow for Continuous Flow Deoxofluorination

Caption: Workflow for SF4 deoxofluorination in a continuous flow system.

Reaction Pathway for Deoxofluorination of a Ketone

Caption: Simplified reaction pathway for ketone deoxofluorination with SF4.

Safety and Handling

Sulfur tetrafluoride is a highly toxic and corrosive gas that reacts violently with water.[5] It is imperative to handle SF4 in a well-ventilated fume hood or a glovebox, and appropriate personal protective equipment (PPE) must be worn at all times.

Personal Protective Equipment (PPE):

• Respiratory Protection: A self-contained breathing apparatus (SCBA) or a supplied-air respirator is required.

• Eye Protection: Chemical safety goggles and a face shield are mandatory.

• Skin Protection: A gas-tight chemical protective suit and appropriate gloves (e.g., neoprene or butyl rubber) are necessary.

• Thermal Protection: When handling liquefied SF4, cryogenic gloves should be worn to prevent frostbite.

Handling and Storage:

• SF4 cylinders must be securely fastened in an upright position.

• Store cylinders in a cool, dry, well-ventilated area away from incompatible materials such as water, acids, and bases.

• Use stainless steel or other compatible materials for all reaction vessels and tubing.

• Ensure that all equipment is thoroughly dried before use to prevent the formation of hydrofluoric acid (HF).

Emergency Procedures:

• Inhalation: Immediately move the victim to fresh air. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. For contact with liquefied gas, treat for frostbite. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Spills and Leaks: Evacuate the area immediately. If possible, and without risk, stop the leak. Use a water spray to knock down the vapors, but do not apply water directly to the leak.

Conclusion

Sulfur tetrafluoride is an indispensable reagent in pharmaceutical manufacturing for the synthesis of fluorinated compounds. While its hazardous nature necessitates stringent safety precautions, modern techniques such as continuous flow chemistry have significantly improved the safety and efficiency of its application. By understanding the reaction protocols, comparative advantages, and safety requirements outlined in these notes, researchers and drug development professionals can effectively and safely leverage the power of SF4 to advance the discovery and production of innovative fluorinated pharmaceuticals.

References

• 1. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 2. pharmtech.com [pharmtech.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Selective Fluorination of Carboxylic Acids Using Sulfur Tetrafluoride (SF₄)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and practical protocols for the selective fluorination of carboxylic acids utilizing sulfur tetrafluoride (SF₄). This powerful reagent allows for the conversion of carboxylic acids into either acyl fluorides or trifluoromethyl groups, functionalities of significant interest in medicinal chemistry and drug development due to their ability to modulate a compound's metabolic stability, lipophilicity, and binding affinity.[1][2]

Introduction to SF₄ Fluorination

Sulfur tetrafluoride is a highly effective and selective deoxofluorinating agent.[3] For carboxylic acids, the reaction outcome can be tuned by controlling the reaction conditions. Milder conditions generally yield acyl fluorides, which are versatile intermediates for further chemical transformations.[4] Conversely, harsher conditions, typically involving higher temperatures and the presence of a catalyst like hydrogen fluoride (HF), drive the reaction to completion, affording the corresponding trifluoromethyl (-CF₃) compounds.[3][5]

Extreme caution is required when handling SF₄ as it is a toxic and corrosive gas that reacts violently with water. [6] All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), and specialized equipment such as autoclaves or continuous flow reactors are necessary.[4]

Data Presentation: Reaction Conditions and Yields

The following tables summarize quantitative data for the selective fluorination of a range of carboxylic acid substrates under different reaction conditions.

Conversion of Carboxylic Acids to Acyl Fluorides (Continuous Flow)

This method utilizes a continuous flow setup, which offers enhanced safety and control over reaction parameters compared to batch processing.[4]

Entry	Substrate	Product	Temp. (°C)	Residence Time (min)	Yield (%)
1	Benzoic acid	Benzoyl fluoride	75	10	>99
2	4-Nitrobenzoic acid	4-Nitrobenzoyl fluoride	75	10	85
3	4-Methoxybenzoic acid	4-Methoxybenzoyl fluoride	75	10	>99
4	4-Chlorobenzoic acid	4-Chlorobenzoyl fluoride	75	10	>99
5	3-Phenylpropionic acid	3-Phenylpropionyl fluoride	75	10	>99
6	Cyclohexanecarboxylic acid	Cyclohexanecarbonyl fluoride	75	10	>99
7	Heptanoic acid	Heptanoyl fluoride	75	10	>99

Data sourced from a study on deoxyfluorination in continuous flow mode.[4]

Conversion of Carboxylic Acids to Trifluoromethyl Compounds (Batch)

This transformation typically requires more forcing conditions and is performed in a high-pressure autoclave. The presence of HF, either added or generated in situ, is often crucial for driving the reaction to the trifluoromethyl stage.[3][5]

Entry	Substrate	SF₄ (equiv.)	HF (equiv.)	Temp. (°C)	Time (h)	Yield (%)
1	Dodecanoic acid	Excess	-	130	-	88
2	4-Chlorobenzoic acid	3	10	120	12	85
3	3,5-Dinitrobenzoic acid	3	10	150	12	92
4	Phenylacetic acid	3	5	100	8	78
5	Cyclohexanecarboxylic acid	4	15	130	10	82
6	Adipic acid	6	20	160	15	75 (bis-CF₃)
7	Furan-2-carboxylic acid	4	Excess	80	10	65

Note: The data in this table is compiled from various sources and represents typical conditions. Yields are highly substrate-dependent.

Experimental Protocols

Safety Precaution: Sulfur tetrafluoride is a highly toxic, corrosive gas. These procedures must be carried out by trained personnel in a well-ventilated fume hood with access to an emergency shower and eyewash station. Appropriate PPE, including a face shield, acid-resistant gloves, and a lab coat, is mandatory. A gas scrubber containing a caustic solution should be used to neutralize any unreacted SF₄.

Protocol 1: Synthesis of Acyl Fluorides in a Continuous Flow System

This protocol is based on the continuous flow methodology which provides a safer handling of SF₄.[4]

Equipment:

• Mass flow controller for SF₄ gas

• Syringe pump for the carboxylic acid solution

• T-mixer

• Coil reactor (e.g., PFA tubing) immersed in a temperature-controlled oil bath

• Back-pressure regulator

• Collection flask containing a quenching solution (e.g., aqueous NaOH or NaHCO₃)

• Gas scrubber

Reagents:

• Carboxylic acid

• Anhydrous solvent (e.g., ethyl acetate)

• Triethylamine (Et₃N)

• Sulfur tetrafluoride (SF₄) gas

Procedure:

• Prepare a 0.5 M solution of the carboxylic acid and 1 equivalent of triethylamine in anhydrous ethyl acetate.

• Set up the continuous flow reactor as shown in the workflow diagram below.

• Heat the oil bath to the desired reaction temperature (e.g., 75 °C).

• Set the back-pressure regulator to maintain a pressure sufficient to keep the reagents in the liquid phase (e.g., 10 bar).

• Using the syringe pump, introduce the carboxylic acid solution into the system at a flow rate calculated to achieve the desired residence time in the heated coil reactor.

• Simultaneously, introduce SF₄ gas into the system at a controlled flow rate (e.g., 2 equivalents relative to the carboxylic acid) using the mass flow controller.

• The reagents mix in the T-mixer and flow through the heated coil reactor.

• The reaction stream then passes through the back-pressure regulator and is collected in the quenching solution.

• The quenched reaction mixture is then worked up by extraction with a suitable organic solvent. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude acyl fluoride, which can be further purified by distillation or chromatography.

Protocol 2: Synthesis of Trifluoromethyl Compounds in a Batch Autoclave

This protocol describes a general procedure for the conversion of a carboxylic acid to a trifluoromethyl group using a high-pressure batch reactor.

Equipment:

• High-pressure autoclave (e.g., Hastelloy or stainless steel) equipped with a magnetic stirrer, pressure gauge, and gas inlet/outlet valves.

• Lecture bottle of SF₄ and appropriate gas regulator.

• Cooling bath (e.g., dry ice/acetone).

• Gas scrubber.

Reagents:

• Carboxylic acid.

• Anhydrous hydrogen fluoride (optional, but often catalytic or used as a solvent).

• Sulfur tetrafluoride (SF₄).

Procedure:

• Ensure the autoclave is clean, dry, and passivated.

• Place the carboxylic acid into the autoclave vessel.

• If using, carefully add anhydrous HF to the vessel. This step should be performed with extreme caution.

• Seal the autoclave according to the manufacturer's instructions.

• Cool the autoclave in a dry ice/acetone bath to approximately -78 °C.

• Evacuate the autoclave and then backfill with an inert gas like nitrogen. Repeat this cycle three times.

• Connect the SF₄ lecture bottle to the gas inlet valve.

• Condense the required amount of SF₄ into the cooled autoclave. The amount can be determined by weight difference of the lecture bottle.

• Close the gas inlet valve and remove the cooling bath.

• Place the autoclave behind a protective shield and heat it to the desired reaction temperature (e.g., 100-160 °C) with stirring.

• Monitor the reaction progress by pressure changes and/or by analyzing aliquots (if the setup allows).

• After the reaction is complete, cool the autoclave to room temperature and then further cool it in a dry ice/acetone bath.

• Slowly and carefully vent the excess SF₄ and other gaseous byproducts through a caustic scrubber.

• Once the pressure has returned to ambient, open the autoclave in a fume hood.

• Carefully pour the reaction mixture onto ice and neutralize with a base (e.g., aqueous KOH or NaHCO₃).

• Extract the product with a suitable organic solvent. The organic layer is then washed, dried, and concentrated to give the crude trifluoromethyl compound, which can be purified by distillation or chromatography.

Visualizations

Reaction Mechanism

The fluorination of carboxylic acids with SF₄ proceeds in a stepwise manner. The initial reaction forms an acyl fluoride intermediate. In the presence of HF and under more forcing conditions, this intermediate is further fluorinated to the trifluoromethyl compound.

Caption: Reaction pathway for SF₄ fluorination of carboxylic acids.

Experimental Workflow: Continuous Flow Synthesis

This diagram illustrates the setup for the continuous flow synthesis of acyl fluorides.

Caption: Workflow for continuous flow SF₄ fluorination.

Logical Relationships: Product Selectivity

The choice of reaction conditions is critical for achieving the desired product. This diagram outlines the decision-making process.

References

• 1. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 2. Deoxofluorination of (Hetero)aromatic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Evaluation of Efficient and Practical Methods for the Preparation of Functionalized Aliphatic Trifluoromethyl Ethers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Reactions Involving SF₄ Gas

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting chemical reactions using sulfur tetrafluoride (SF₄) gas. It is intended for use by trained professionals in a laboratory setting. All procedures should be performed with strict adherence to safety protocols due to the hazardous nature of SF₄.

Introduction to Sulfur Tetrafluoride (SF₄)

Sulfur tetrafluoride is a colorless, corrosive, and highly toxic gas with a pungent odor.[1] It is a versatile and highly selective fluorinating agent used to convert various oxygen-containing functional groups into their fluorinated counterparts.[1][2] Common transformations include the conversion of alcohols to alkyl fluorides, aldehydes and ketones to geminal difluorides, and carboxylic acids to trifluoromethyl groups.[3][4] These reactions are crucial in the synthesis of pharmaceuticals, agrochemicals, and specialty materials.[3]

Safety Precautions and Handling

Extreme caution must be exercised when handling SF₄ gas. It is highly toxic and reacts violently with water to produce hazardous hydrogen fluoride (HF) gas.[3]

Key Safety Measures:

• Ventilation: All work with SF₄ must be conducted in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

  • Chemical-resistant gloves (e.g., neoprene or butyl rubber).

  • Safety goggles and a face shield.

  • A lab coat and closed-toe shoes.

  • A properly fitted respirator with an appropriate cartridge for acid gases and fluorine compounds may be necessary depending on the experimental setup and scale.

• Materials Compatibility:

  • Reactors and tubing should be constructed from materials resistant to both SF₄ and HF. Suitable materials include stainless steel (316), Hastelloy, Monel, and fluoropolymers like Teflon (PTFE, PFA).

  • Avoid using glass components under pressure, as they can be etched by HF.

• Gas Handling:

  • SF₄ gas cylinders must be securely strapped to a wall or bench.

  • Use a proper regulator and stainless steel tubing for gas transfer.

  • After each use, the system should be purged with an inert gas (e.g., nitrogen or argon) to remove any residual SF₄.

• Quenching: Unreacted SF₄ and HF byproducts must be neutralized. A common method is to vent the reaction mixture through a scrubber containing an aqueous solution of potassium hydroxide (KOH) or sodium hydroxide (NaOH).

• Emergency Procedures: Ensure an emergency plan is in place, including access to an eyewash station, safety shower, and appropriate first aid for HF exposure (e.g., calcium gluconate gel).

Experimental Setups

Two primary experimental setups are used for reactions involving SF₄ gas: traditional batch reactors and modern continuous flow reactors. Continuous flow systems offer significant safety advantages by minimizing the volume of hazardous material at any given time.

Batch Reactor Setup

Batch reactions with SF₄ are typically performed in high-pressure autoclaves constructed from stainless steel or Hastelloy.

Diagram of a Typical Batch Reactor Setup:

Caption: A typical batch reactor setup for reactions with SF₄ gas.

Continuous Flow Reactor Setup

Continuous flow chemistry offers a safer and more controlled method for performing reactions with SF₄.[4] This setup minimizes the reaction volume and allows for precise control over reaction parameters.

Diagram of a Continuous Flow Reactor Setup:

Caption: A continuous flow reactor setup for SF₄ gas reactions.

Experimental Protocols

The following protocols are examples of common fluorination reactions using SF₄.

Deoxyfluorination of Alcohols (Continuous Flow)

This protocol describes the conversion of an alcohol to its corresponding alkyl fluoride using a continuous flow setup.

Methodology:

• System Setup: Assemble the continuous flow reactor as shown in the diagram above. Ensure all connections are secure and leak-tested.

• Reagent Preparation: Prepare a solution of the alcohol substrate and a base (e.g., triethylamine) in a suitable solvent (e.g., ethyl acetate).

• Reaction Initiation:

  • Set the desired temperature for the reactor coil.

  • Begin flowing the SF₄ gas through the mass flow controller at the desired rate.

  • Simultaneously, start pumping the reagent solution into the system.

• Reaction and Quenching: The reagents mix in the T-mixer and react as they pass through the heated coil. The reaction stream is then passed through a back-pressure regulator and quenched by introducing a suitable quenching agent.

• Product Collection and Analysis: The quenched reaction mixture is collected, and the product is isolated and purified using standard laboratory techniques (e.g., extraction, chromatography). The yield is determined by methods such as GC-FID or NMR analysis.

Quantitative Data for Deoxyfluorination of Alcohols:

Substrate	Product	Temp (°C)	Time (min)	SF₄ (equiv.)	Base (equiv.)	Yield (%)
Phenylethanol	1-Fluoro-2-phenylethane	50	10	1.0	1.0 (Et₃N)	95
Benzyl alcohol	Benzyl fluoride	50	10	1.0	1.0 (DIPEA)	88
4-Methoxybenzyl alcohol	4-Methoxybenzyl fluoride	50	10	1.0	1.0 (Et₃N)	>99
(R)-(Piperidin-3-yl)methanol	(R)-3-(Fluoromethyl)piperidine	50	10	2.0	1.0 (Et₃N)	54
Boc-(R)-(piperidin-3-yl)methanol	Boc-(R)-3-(fluoromethyl)piperidine	50	10	1.0	1.0 (Et₃N)	81

Data adapted from a study on deoxyfluorination in continuous flow mode.[4]

Deoxyfluorination of Aldehydes (Continuous Flow)

This protocol outlines the conversion of an aldehyde to a geminal difluoride.

Methodology:

The experimental setup and procedure are similar to the deoxyfluorination of alcohols.

Quantitative Data for Deoxyfluorination of Aldehydes:

Substrate	Product	Temp (°C)	Time (min)	SF₄ (equiv.)	Base (equiv.)	Yield (%)
Benzaldehyde	(Difluoromethyl)benzene	75	10	2.0	1.0 (Et₃N)	97
4-Methoxybenzaldehyde	1-(Difluoromethyl)-4-methoxybenzene	75	10	2.0	1.0 (Et₃N)	>99
4-Chlorobenzaldehyde	1-Chloro-4-(difluoromethyl)benzene	75	10	2.0	1.0 (Et₃N)	85
Cinnamaldehyde	(3,3-Difluoroprop-1-en-1-yl)benzene	75	10	2.0	1.0 (Et₃N)	93

Data adapted from a study on deoxyfluorination in continuous flow mode.[4]

Deoxyfluorination of Carboxylic Acids (Continuous Flow)

This protocol details the conversion of a carboxylic acid to an acyl fluoride. Further reaction to a trifluoromethyl group typically requires harsher conditions.[4]

Methodology:

The experimental setup and procedure are similar to the previous continuous flow protocols.

Quantitative Data for Deoxyfluorination of Carboxylic Acids to Acyl Fluorides:

Substrate	Product	Temp (°C)	Time (min)	SF₄ (equiv.)	Base (equiv.)	Yield (%)
Benzoic acid	Benzoyl fluoride	75	10	1.5	1.5 (Et₃N)	>99
4-Nitrobenzoic acid	4-Nitrobenzoyl fluoride	75	10	1.5	1.5 (Et₃N)	85
Phenylpropionic acid	3-Phenylpropanoyl fluoride	75	10	1.5	1.5 (Et₃N)	>99
Cyclohexane carboxylic acid	Cyclohexanecarbonyl fluoride	75	10	1.5	1.5 (Et₃N)	>99

Data adapted from a study on deoxyfluorination in continuous flow mode.[4]

Deoxyfluorination of β-Keto Esters (Batch)

This protocol describes the conversion of β-keto esters to β,β-difluoro esters in a batch reactor, which can then be hydrolyzed to the corresponding carboxylic acids.

Methodology:

• Reactor Charging: A Hastelloy autoclave is charged with the β-keto ester.

• SF₄ Addition: The reactor is cooled, and SF₄ is condensed into the vessel.

• Reaction: The autoclave is heated to the desired temperature and maintained for the specified reaction time.

• Workup: After cooling, the excess pressure is carefully vented through a scrubber. The crude product is then worked up, which may include hydrolysis to the carboxylic acid, followed by purification.

Quantitative Data for Deoxyfluorination of β-Keto Esters:

Substrate (Ethyl Ester)	Product (Carboxylic Acid)	Scale (mol)	Fluorination Yield (%)	Hydrolysis Yield (%)
Acetoacetate	3,3-Difluorobutanoic acid	0.1	70	95
2-Oxocyclopentane-1-carboxylate	2,2-Difluorocyclopentane-1-carboxylic acid	0.1	85	98
2-Oxocyclohexane-1-carboxylate	2,2-Difluorocyclohexane-1-carboxylic acid	0.1	90	97

Data adapted from a study on the semi-industrial fluorination of β-keto esters.[5]

Logical Workflow for SF₄ Reactions

The following diagram illustrates the general workflow for conducting a reaction with SF₄ gas, from planning to product analysis.

Caption: General workflow for SF₄-mediated fluorination reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. thieme-connect.com [thieme-connect.com]

Application Notes and Protocols: Synthesis of Acyl Fluorides from Carboxylic Acids Using Sulfur Tetrafluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acyl fluorides are valuable intermediates in organic synthesis, offering a unique balance of reactivity and stability compared to other acyl halides.[1] They are less susceptible to hydrolysis and can be purified via chromatography, yet they remain sufficiently reactive for various nucleophilic substitution reactions. The conversion of carboxylic acids to acyl fluorides is a crucial transformation in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. One established method for this conversion is the use of sulfur tetrafluoride (SF₄). This document provides detailed application notes and protocols for the synthesis of acyl fluorides from carboxylic acids utilizing this reagent.

Sulfur tetrafluoride is a potent and cost-effective fluorinating agent capable of converting carboxylic acids directly to acyl fluorides.[2] This reaction is typically the initial step in the more extensive fluorination to a trifluoromethyl group. However, by carefully controlling the reaction conditions, the acyl fluoride can be isolated as the primary product. It is important to note that sulfur tetrafluoride is a toxic and corrosive gas, necessitating specialized equipment and handling procedures.[2]

Reaction Mechanism and Principles

The precise mechanism for the reaction of carboxylic acids with sulfur tetrafluoride to form acyl fluorides is not definitively established but is thought to proceed through an intermediate acyl fluorosulfite. The carboxylic acid is believed to react with SF₄ to form this intermediate, which then decomposes to the acyl fluoride, sulfur dioxide (SO₂), and hydrogen fluoride (HF).

The overall reaction can be summarized as follows:

R-COOH + SF₄ → R-COF + SOF₂ + HF

The byproduct, thionyl fluoride (SOF₂), can also be used as a fluorinating agent for this conversion.

Data Presentation: Substrate Scope and Yields

The synthesis of acyl fluorides from carboxylic acids using sulfur tetrafluoride has been successfully applied to a range of substrates. The following table summarizes the yields obtained for various carboxylic acids in a continuous flow system, which provides an indication of the reaction's scope.

Carboxylic Acid Substrate	Product	Yield (%)
4-Nitrobenzoic acid	4-Nitrobenzoyl fluoride	85
4-(Trifluoromethyl)benzoic acid	4-(Trifluoromethyl)benzoyl fluoride	>99
4-Cyanobenzoic acid	4-Cyanobenzoyl fluoride	>99
3-Phenylpropionic acid	3-Phenylpropionyl fluoride	>99
Cyclohexanecarboxylic acid	Cyclohexanecarbonyl fluoride	>99
Heptanoic acid	Heptanoyl fluoride	>99

Data sourced from a continuous flow synthesis protocol.[3]

Experimental Protocols

4.1. General Safety Precautions

Extreme Caution is Advised. Sulfur tetrafluoride is a highly toxic, corrosive gas that reacts violently with water.[3] All manipulations must be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield, must be worn. Reactions are typically conducted in specialized pressure vessels (autoclaves) or dedicated fluorination apparatus.[3]

4.2. Batch Synthesis of Benzoyl Fluoride

This protocol is adapted from a literature procedure for the synthesis of benzoyl fluoride.[4]

Materials:

• Benzoic acid

• Sulfur tetrafluoride (SF₄)

• Fluorinated Ethylene Propylene (FEP) reactor or a suitable pressure vessel

• Vacuum line

• Liquid nitrogen

Procedure:

• Add benzoic acid (1.0 eq) to a dry FEP reactor under a countercurrent flow of inert gas (e.g., nitrogen or argon).

• Evacuate the reactor using a vacuum line.

• Cool the reactor with liquid nitrogen and condense sulfur tetrafluoride (2.0 eq) into the vessel.

• Allow the reaction mixture to warm to room temperature. The mixture will liquefy.

• Stir the homogenized mixture at room temperature. Reaction times can vary, and monitoring by techniques such as ¹⁹F NMR is recommended if feasible.

• Upon completion of the reaction, cool the reactor to -78 °C (dry ice/acetone bath).

• Carefully remove the volatile byproducts (thionyl fluoride and hydrogen fluoride) under a dynamic vacuum.

• The remaining product is benzoyl fluoride, which should be obtained in near-quantitative yield. Further purification, if necessary, can be achieved by distillation.

Diagrams

Caption: Proposed reaction pathway for the synthesis of acyl fluorides.

Caption: General experimental workflow for batch synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Large-Scale Use of Sulfur Tetrafluoride

For Researchers, Scientists, and Drug Development Professionals

Sulfur tetrafluoride (SF4) is a highly selective and potent fluorinating agent indispensable for the large-scale synthesis of complex organofluorine compounds. Its application is particularly prominent in the pharmaceutical and agrochemical industries, where the introduction of fluorine atoms can significantly enhance the metabolic stability, bioavailability, and efficacy of active ingredients.[1][2] This document provides detailed application notes and experimental protocols for the large-scale utilization of SF4.

Application Notes

Deoxyfluorination of Alcohols, Aldehydes, and Carboxylic Acids

Sulfur tetrafluoride is a premier reagent for the conversion of oxygen-containing functional groups into their fluorinated counterparts.[2] On an industrial scale, it is used to synthesize fluorinated intermediates that are crucial for drug formulation and pesticide development.[3] The primary transformations include:

• Alcohols to Alkyl Fluorides: SF4 efficiently converts primary, secondary, and tertiary alcohols to the corresponding alkyl fluorides.

• Aldehydes and Ketones to Geminal Difluorides: Carbonyl compounds are readily transformed into geminal difluorides.

• Carboxylic Acids to Trifluoromethyl Compounds: Carboxylic acids can be converted to trifluoromethyl derivatives, a key moiety in many pharmaceuticals and agrochemicals.

The pharmaceutical sector accounts for over 60% of SF4 consumption, highlighting its importance in synthesizing active pharmaceutical ingredients (APIs).[3] Similarly, approximately 25% of SF4 production is directed towards the agrochemical industry for the creation of fluorinated pesticides.[3]

Continuous Flow Synthesis: A Safer and More Efficient Approach

Given that sulfur tetrafluoride is a toxic gas, handling it in large quantities presents significant safety challenges. Continuous flow chemistry offers a safer and more efficient alternative to traditional batch processing. By utilizing a closed system of tubing and reactors, hazardous reagents can be used with minimized risk.[4] A continuous flow setup for deoxyfluorination reactions with SF4 allows for precise control over reaction parameters, leading to higher yields and improved safety.[4]

Key Advantages of Continuous Flow SF4 Fluorination:

• Enhanced Safety: Small reaction volumes within the reactor minimize the risk associated with handling large quantities of SF4.

• Improved Heat and Mass Transfer: Leads to better reaction control and selectivity.

• Scalability: The process can be easily scaled up by extending the operation time.

• In-line Monitoring: Allows for real-time optimization of reaction conditions.

Quantitative Data Summary

The following tables summarize quantitative data for the deoxyfluorination of various substrates using sulfur tetrafluoride in a continuous flow system.

Table 1: Deoxyfluorination of Alcohols with SF4

Substrate	Product	Temperature (°C)	Residence Time (min)	Yield (%)
1-Octanol	1-Fluorooctane	50	5	85
Benzyl alcohol	Benzyl fluoride	50	5	75
4-Methoxybenzyl alcohol	4-Methoxybenzyl fluoride	50	5	99
(S)-N-Boc-piperdine-3-hydroxymethyl	(S)-N-Boc-3-(fluoromethyl)piperidine	50	5	74 (isolated)

Data sourced from a continuous flow deoxyfluorination protocol.[4]

Table 2: Deoxyfluorination of Aldehydes with SF4

Substrate	Product	Temperature (°C)	Residence Time (min)	Yield (%)
3-Phenylpropionaldehyde	1,1-Difluoro-3-phenylpropane	75	10	97
Benzaldehyde	(Difluoromethyl)benzene	75	10	78
4-Methoxybenzaldehyde	1-(Difluoromethyl)-4-methoxybenzene	75	10	99
Heptanal	1,1-Difluoroheptane	75	10	95

Data sourced from a continuous flow deoxyfluorination protocol.[4]

Table 3: Deoxyfluorination of Carboxylic Acids with SF4

Substrate	Product	Temperature (°C)	Residence Time (min)	Yield (%)
Benzoic acid	Benzoyl fluoride	75	10	99
4-Fluorobenzoic acid	4-Fluorobenzoyl fluoride	75	10	99
Phenylacetic acid	2-Phenylacetyl fluoride	75	10	98

Data sourced from a continuous flow deoxyfluorination protocol.[4]

Experimental Protocols

General Protocol for Continuous Flow Deoxyfluorination of Alcohols

This protocol is adapted from Polterauer et al., Org. Process Res. Dev. 2023, 27, 12, 2385–2392.[4]

Materials:

• Substrate (alcohol)

• Ethyl acetate (EtOAc), anhydrous

• Triethylamine (Et3N) or Diisopropylethylamine (DIPEA)

• Sulfur tetrafluoride (SF4) gas

• Nitrogen (N2) gas

• Continuous flow reactor system (e.g., PFA tubing, T-mixers, back pressure regulator)

Procedure:

• Prepare a 0.5 M solution of the alcohol substrate in anhydrous ethyl acetate.

• Add 1.0 equivalent of a suitable base (e.g., triethylamine) to the substrate solution.

• Set up the continuous flow reactor system as depicted in the workflow diagram below.

• Pump the substrate solution into the reactor at a defined flow rate (e.g., 1.0 mL/min).

• Simultaneously, introduce a stream of sulfur tetrafluoride gas (e.g., 2.0 equivalents) into the reactor.

• Maintain the reactor temperature at 50 °C.

• The reaction mixture flows through the reactor with a residence time of approximately 5 minutes.

• The output from the reactor is passed through a back pressure regulator to maintain system pressure.

• The product stream is collected, and the reaction is quenched with an appropriate aqueous solution.

• The organic phase is separated, dried, and concentrated to yield the fluorinated product.

General Protocol for Continuous Flow Deoxyfluorination of Aldehydes

This protocol is adapted from Polterauer et al., Org. Process Res. Dev. 2023, 27, 12, 2385–2392.[4]

Materials:

• Substrate (aldehyde)

• Ethyl acetate (EtOAc), anhydrous

• Triethylamine (Et3N)

• Sulfur tetrafluoride (SF4) gas

• Nitrogen (N2) gas

• Continuous flow reactor system

Procedure:

• Prepare a 0.5 M solution of the aldehyde substrate in anhydrous ethyl acetate.

• Add 1.0 equivalent of triethylamine to the substrate solution.

• Set up the continuous flow reactor system.

• Pump the substrate solution into the reactor at a defined flow rate (e.g., 0.5 mL/min).

• Concurrently, introduce a stream of sulfur tetrafluoride gas (2.0 equivalents) into the reactor.

• Maintain the reactor temperature at 75 °C.

• The reaction mixture flows through the reactor with a residence time of approximately 10 minutes.

• Collect and quench the product stream.

• Isolate the geminal difluoride product via standard workup procedures.

Visualizations

Experimental Workflow for Continuous Flow Deoxyfluorination

Caption: Workflow for continuous flow deoxyfluorination using SF4.

Signaling Pathway of Sitagliptin (DPP-4 Inhibitor)

While the direct use of SF4 in the industrial synthesis of Sitagliptin is not explicitly detailed in publicly available literature, SF4 is a key reagent for creating fluorinated building blocks common in pharmaceuticals. Sitagliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor used to treat type 2 diabetes.

Caption: Sitagliptin inhibits DPP-4, increasing incretins and regulating blood glucose.

Signaling Pathway of Fipronil (Insecticide)

The synthesis of Fipronil involves the creation of a trifluoromethylsulfinyl group, a transformation for which SF4 is a suitable reagent.[5] Fipronil is a broad-spectrum insecticide that targets the central nervous system of insects.

Caption: Fipronil blocks chloride channels in insects, causing fatal hyperexcitation.

References

• 1. Recent advances in sulfur tetrafluoride chemistry: syntheses, structures, and applications - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. nbinno.com [nbinno.com]
• 3. globalgrowthinsights.com [globalgrowthinsights.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Fipronil insecticide: Novel photochemical desulfinylation with retention of neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Sulfur Tetrafluoride in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of fluorine into active molecules is a widely utilized strategy in the development of modern agrochemicals to enhance their biological efficacy and metabolic stability.[1][2] Sulfur tetrafluoride (SF4) is a potent and selective deoxofluorinating agent used to synthesize fluorinated compounds, playing a crucial role in the production of advanced agrochemicals.[3][4] It is particularly effective in converting oxygen-containing functional groups, such as hydroxyls, carbonyls, and carboxylic acids, into their fluorinated counterparts.[5][6] This document provides detailed application notes, experimental protocols, and safety considerations for the use of sulfur tetrafluoride in the synthesis of agrochemical intermediates and final products.

Introduction to Sulfur Tetrafluoride (SF4) in Agrochemical Synthesis

The strategic incorporation of fluorine atoms into the molecular structure of pesticides can dramatically improve their performance.[2] Fluorine's high electronegativity and small size can alter a molecule's lipophilicity, binding affinity to target sites, and resistance to metabolic degradation, often leading to lower application rates and reduced environmental impact.[1] Approximately 25% of all agrochemicals contain fluorine, with the aromatic trifluoromethyl group being one of the most common motifs.[1][7]

Sulfur tetrafluoride is a highly effective reagent for introducing fluorine, specifically for the conversion of:

• Carboxylic acids to trifluoromethyl groups (-COOH → -CF3)[5]

• Aldehydes and ketones to geminal difluorides (>C=O → >CF2)[5]

• Alcohols to alkyl fluorides (-OH → -F)[5]

Its utility in the agrochemical sector is significant, contributing to the synthesis of a wide range of herbicides, insecticides, and fungicides.[3][7]

Key Synthetic Applications and Reaction Mechanisms

Conversion of Carboxylic Acids to Trifluoromethyl Groups

The conversion of an aromatic or heterocyclic carboxylic acid to a trifluoromethyl group is a cornerstone application of SF4 in producing agrochemical building blocks.[8] This transformation is critical for synthesizing active ingredients like the insecticide fipronil and various herbicides.

The overall reaction is as follows: R-COOH + 2 SF4 → R-CF3 + 2 SOF2 + HF[5]

The reaction proceeds through an initial formation of an acyl fluoride, followed by further fluorination.[5]

Caption: General mechanism for the conversion of a carboxylic acid to a trifluoromethyl group using SF4.

Conversion of Carbonyls to Geminal Difluorides

The fluorination of aldehydes and ketones to yield geminal difluorides is another key transformation enabled by SF4. This reaction is valuable for modifying the steric and electronic properties of a molecule's core structure.

The reaction is as follows: R2C=O + SF4 → R2CF2 + SOF2[5]

Application Example: Synthesis of Phenylpyrazole Insecticides (e.g., Fipronil)

Fipronil is a broad-spectrum phenylpyrazole insecticide whose structure features a trifluoromethylsulfinyl group.[9] While the final step to create the sulfinyl group involves oxidation, the synthesis of the key trifluoromethyl-containing aromatic precursors often relies on robust fluorination chemistry where SF4 is a suitable reagent.

The synthesis of 2,6-dichloro-4-trifluoromethylaniline, a key intermediate for fipronil, can be achieved from the corresponding carboxylic acid using SF4.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. Sulphur Tetrafluoride - China Sulphur Tetrafluoride Manufacturers Suppliers Factory [cheezhengchem.com]
• 5. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 6. Page loading... [guidechem.com]
• 7. globalgrowthinsights.com [globalgrowthinsights.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Side Reactions in SF4 Fluorination

Welcome to the technical support center for sulfur tetrafluoride (SF4) fluorination. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome common side reactions encountered during fluorination experiments.

Frequently Asked Questions (FAQs)

Q1: What is SF4 and what is it used for?

Sulfur tetrafluoride (SF4) is a selective fluorinating agent used to convert various oxygen-containing functional groups into their corresponding fluoro-analogs.[1][2] It is particularly effective for the synthesis of organofluorine compounds, which are crucial in the pharmaceutical and agrochemical industries.[3] Common transformations include the conversion of alcohols to alkyl fluorides, aldehydes and ketones to geminal difluorides, and carboxylic acids to trifluoromethyl compounds.[1][4]

Q2: What are the main safety concerns with SF4 and how should it be handled?

SF4 is a hazardous and toxic gas that requires specialized handling in well-ventilated fume hoods and often necessitates the use of stainless steel reaction vessels or autoclaves.[1] It reacts vigorously with moisture to release corrosive and toxic hydrogen fluoride (HF).[4] Due to these safety concerns, alternatives like diethylaminosulfur trifluoride (DAST) and PhenoFluorMix have been developed and are often preferred for laboratory-scale reactions.[1][3]

Q3: What are the most common side reactions in SF4 fluorination?

Common side reactions depend on the substrate but frequently include:

• For alcohols: Ether formation, elimination to form alkenes, and rearrangements.[5]

• For carboxylic acids: Formation of tetrafluoroalkyl ethers.[1]

• For ketones: Formation of vinyl fluorides, especially with enolizable ketones.[6]

• For sensitive substrates: Polymerization, particularly with non-fluorinated benzylic alcohols.[5]

Q4: How can I purify my product after an SF4 reaction?

Purification typically involves quenching the reaction, followed by extraction and chromatography. A common procedure is to carefully add the reaction mixture to a saturated aqueous solution of sodium bicarbonate to neutralize the acidic byproducts.[3] The product can then be extracted with an organic solvent like dichloromethane (DCM).[3] Further purification is often achieved by flash column chromatography on silica gel.[3] For volatile products, condensation in a cold trap can be employed.[5] It is also common to treat the crude product with a fluoride scavenger like sodium fluoride (NaF) to remove excess HF.[5]

Q5: Are there safer and more selective alternatives to SF4?

Yes, several alternatives to SF4 have been developed. Diethylaminosulfur trifluoride (DAST) is a liquid reagent that is easier to handle than gaseous SF4, though it can be thermally unstable.[1][7] Deoxo-Fluor is another commercially available liquid fluorinating agent with improved thermal stability compared to DAST.[8] More recently, reagents like PhenoFluorMix have emerged, offering high selectivity, broad functional group tolerance, and minimal side reactions, particularly for challenging substrates like phenols.[3] PyFluor is another thermally stable and cost-effective alternative for the deoxyfluorination of alcohols with reduced elimination byproducts.[9]

Troubleshooting Guide

Issue 1: Low Yield of Alkyl Fluoride and Formation of Ethers from Alcohols

Q: I am trying to fluorinate a primary or secondary alcohol with SF4, but I am getting a low yield of the desired alkyl fluoride and a significant amount of ether byproduct. What is happening and how can I fix it?

A: Ether formation is a common side reaction in the SF4 fluorination of simple aliphatic alcohols like methanol and ethanol.[5] This occurs because the intermediate alkoxysulfur trifluoride can react with another molecule of the starting alcohol instead of undergoing fluoride displacement. The propensity for ether formation is generally higher for less acidic alcohols.

Troubleshooting Steps:

• Increase Substrate Acidity: The yield of fluorinated products increases with the acidity of the hydroxyl group.[5] While you cannot change your substrate, this explains why fluorinated alcohols or those with electron-withdrawing groups react more cleanly.

• Use an HF Scavenger: The addition of a base like triethylamine or pyridine can scavenge the HF generated during the reaction.[5][10] This can be particularly helpful for sensitive substrates like benzylic alcohols, which are prone to polymerization in the presence of acid.[5]

• Optimize Reaction Temperature: For some sensitive substrates, conducting the reaction at low temperatures can minimize side reactions. However, for less reactive alcohols, elevated temperatures are often necessary.[1] Careful optimization of the temperature profile is crucial.

• Consider an Alternative Reagent: For many applications, especially on a smaller scale, using a more modern and selective deoxyfluorination reagent can be the most effective solution. Reagents like PhenoFluorMix or PyFluor are known to produce fewer elimination and rearrangement byproducts compared to SF4 and DAST.[3][9]

Issue 2: Elimination as a Major Side Reaction in Alcohol Fluorination

Q: My SF4 fluorination of a secondary alcohol is primarily yielding an alkene instead of the desired alkyl fluoride. How can I prevent this elimination reaction?

A: Elimination is a competing side reaction, especially with secondary and tertiary alcohols that have accessible β-hydrogens.[5] The reaction can proceed through an E1 or E2 mechanism, favored by the formation of a good leaving group upon reaction with SF4.

Troubleshooting Steps:

• Use a Milder Reagent: Reagents like PhenoFluor have been shown to significantly reduce elimination side products.[11] In some cases, increasing the reaction temperature when using PhenoFluor can paradoxically decrease elimination.[11]

• Add a Fluoride Source: The addition of an external fluoride source, such as potassium fluoride (KF), can sometimes suppress elimination by favoring the SN2 pathway over elimination.[11]

• Flow Chemistry: Performing the reaction in a continuous flow reactor can offer better control over reaction time and temperature, which can help to minimize side reactions like elimination.[4]

Issue 3: Formation of Tetrafluoroalkyl Ether from Carboxylic Acids

Q: When converting a carboxylic acid to a trifluoromethyl group using SF4, I am observing the formation of a tetrafluoroalkyl ether byproduct. What causes this and how can I minimize it?

A: The formation of a tetrafluoroalkyl ether can compete with the desired trifluoromethylation. This side reaction is thought to arise from the reaction between an intermediate difluoromethyl cation and the acyl fluoride that is also formed during the reaction.[1]

Troubleshooting Steps:

• Optimize Reaction Conditions: The conditions for converting carboxylic acids to trifluoromethyl groups vary widely.[1] Careful control of temperature and reaction time is crucial. Harsher conditions, such as high temperatures and the use of exogenous HF, are often required for the full conversion to the -CF3 group, but this can also promote side reactions.[4]

• Use of HF: While HF can be a useful solvent and catalyst for SF4 fluorinations, its concentration can influence the reaction pathway.[1] Optimization of the SF4/HF ratio may be necessary.

• Consider Alternative Reagents: For some substrates, other fluorinating reagents might offer a cleaner conversion. However, SF4 remains a powerful reagent for this transformation.

Quantitative Data Summary

Table 1: Comparison of Deoxyfluorination Reagents for a Challenging Substrate.

Reagent	Yield of Fluorinated Product (%)	Major Side Products
PhenoFluor	80	Minimal
DAST	11	Elimination, Aziridination
Deoxo-Fluor	<5	Elimination, Aziridination

Substrate: Fmoc-serine methyl ester. Yields determined by 19F-NMR.[11]

Table 2: Influence of Base on the Deoxyfluorination of Benzyl Alcohol using SF4 in Flow.

Base	Yield of Benzyl Fluoride (%)
Triethylamine	Moderate
DIPEA	Improved

[4]

Experimental Protocols

General Protocol for Deoxyfluorination of Alcohols using SF4 in a Continuous Flow System

This protocol is adapted from a procedure for the deoxyfluorination of alcohols using SF4 in a continuous flow setup, which offers enhanced safety and control over reaction conditions.[4]

Materials:

• Alcohol substrate

• Sulfur tetrafluoride (SF4)

• Triethylamine (Et3N) or Diisopropylethylamine (DIPEA)

• Ethyl acetate (EtOAc) or other suitable solvent

• Continuous flow reactor system with appropriate pressure and temperature controls

• Quenching solution (e.g., saturated aqueous sodium bicarbonate)

• Extraction solvent (e.g., dichloromethane)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Prepare a solution of the alcohol substrate (e.g., 0.5 M) and a base (e.g., 1 equivalent of Et3N) in a suitable solvent like EtOAc.

• Set up the continuous flow reactor according to the manufacturer's instructions, ensuring all connections are secure and the system is leak-proof.

• Introduce the substrate solution and a stream of SF4 (e.g., 2 equivalents) into the reactor using appropriate pumps.

• Set the desired reaction temperature (e.g., 75 °C) and residence time (e.g., 10 minutes).

• The reaction mixture exiting the reactor is then directed into a quenching solution of saturated aqueous sodium bicarbonate.

• The quenched mixture is collected, and the organic layer is separated.

• The aqueous layer is extracted with an organic solvent (e.g., DCM).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield the desired alkyl fluoride.

Note: This is a general guideline. The optimal conditions (temperature, residence time, stoichiometry) will vary depending on the specific substrate and should be determined experimentally.

Visualizations

General Mechanism of SF4 Fluorination of a Carbonyl Group

Caption: General mechanism of geminal difluoride formation from a carbonyl compound using SF4.

Troubleshooting Workflow for Ether Formation in Alcohol Fluorination

Caption: Decision tree for troubleshooting ether formation in SF4 fluorination of alcohols.

Logical Relationship: Factors Influencing Side Reactions

Caption: Factors influencing the occurrence of side reactions in SF4 fluorination.

References

• 1. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. scispace.com [scispace.com]
• 7. Sulfur-Based Fluorinating Agents - Wordpress [reagents.acsgcipr.org]
• 8. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 9. Fluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 10. collectionscanada.gc.ca [collectionscanada.gc.ca]
• 11. Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™ - PMC [pmc.ncbi.nlm.nih.gov]

improving the yield of sulfur tetrafluoride reactions

An essential resource for researchers, scientists, and drug development professionals, this Technical Support Center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to optimize the yield of reactions involving sulfur tetrafluoride (SF₄). Given the hazardous nature of SF₄, adherence to strict safety protocols is paramount.[1][2] This guide addresses common issues encountered during experimentation to enhance efficiency and safety.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters affecting the yield of SF₄ fluorination reactions?

A1: The yield is primarily influenced by several factors: exclusion of moisture, reaction temperature, purity of SF₄ and substrates, choice of solvent, and the presence of a catalyst.[3][4] SF₄ reacts violently with water, so maintaining anhydrous conditions is crucial to prevent reagent decomposition and the formation of hazardous hydrogen fluoride (HF).[5][6] Temperature control is also vital, as suboptimal temperatures can lead to incomplete reactions or the formation of byproducts.[1][3]

Q2: My reaction is sluggish or incomplete. What are the likely causes?

A2: An incomplete reaction can stem from several issues. First, verify that your SF₄ source has not degraded and is of high purity.[7] Second, consider the role of a catalyst. Many SF₄ reactions require a catalyst, such as hydrogen fluoride (HF), to proceed efficiently.[8][9] In some cases, HF is used as both a catalyst and a solvent.[10] Finally, ensure the reaction temperature is optimal for your specific substrate, as insufficient heat can slow down the reaction rate.[3]

Q3: I am observing significant byproduct formation. How can I improve selectivity?

A3: Byproduct formation is a common challenge. For the fluorination of alcohols, side products like ethers can form, especially with simple aliphatic alcohols.[10] Yields of the desired fluoroalkane increase with the acidity of the alcohol's hydroxyl group.[10] When converting carboxylic acids to trifluoromethyl groups, the reaction can sometimes stall at the acyl fluoride intermediate.[8] Driving the reaction to completion may require harsher conditions, such as higher temperatures or the addition of exogenous HF.[11] Using a non-polar, inert solvent and optimizing the stoichiometry of the reagents can also enhance selectivity.[4][7]

Q4: What are the best practices for handling and storing sulfur tetrafluoride?

A4: Sulfur tetrafluoride is a colorless, corrosive, and highly toxic gas.[2][12] All manipulations must be performed in a well-ventilated fume hood by trained personnel.[13][14] Personal protective equipment (PPE), including a gas-tight chemical protection suit, self-contained breathing apparatus, and appropriate gloves, is mandatory.[14][15] SF₄ should be stored in tightly closed containers in a cool, dry, well-ventilated area, away from water, steam, and moisture.[5][6]

Q5: How do I safely quench an SF₄ reaction?

A5: Quenching must be done carefully. Once the reaction is complete, any remaining SF₄ must be neutralized. This is typically achieved by slowly venting the reaction vessel through a scrubber containing an aqueous alkali solution, such as potassium hydroxide or sodium hydroxide.[10] The workup should proceed immediately if possible; otherwise, the quenched reaction mixture should be kept cold.[4]

Troubleshooting Guide

Issue 1: Low or No Yield

Potential Cause	Troubleshooting Step	Explanation
Moisture Contamination	Ensure all glassware is rigorously flame- or oven-dried. Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[4]	SF₄ reacts violently with water, consuming the reagent and producing HF and thionyl fluoride.[2][6] This side reaction significantly reduces the amount of SF₄ available for the desired transformation.
Reagent Decomposition	Use a fresh cylinder of SF₄ or verify the purity of your source. Impurities like SOF₂, SF₆, or S₂F₁₀ can indicate decomposition.[1][3][7]	Over time, or due to improper storage, SF₄ can degrade. Impurities can interfere with the reaction or lead to the formation of undesired byproducts.[7]
Suboptimal Temperature	Consult literature for the optimal temperature for your specific substrate. Monitor and control the reaction temperature carefully.	Reaction rates are highly temperature-dependent. Some substrates require elevated temperatures to react, while others may decompose if the temperature is too high.[1][3]
Lack of Catalyst	Add a catalytic amount of anhydrous hydrogen fluoride (HF) if the reaction is known to require it.	HF activates SF₄, often forming a more reactive SF₃⁺ species, which facilitates the fluorination process.[8][9]
Insufficient Reagent	Ensure the stoichiometry is correct. In batch reactions, a 3-6 fold excess of SF₄ is sometimes used.[11]	For complete conversion, particularly of carbonyl groups to CF₂ or CF₃, a sufficient excess of the fluorinating agent is often necessary.

Issue 2: Formation of Undesired Byproducts

Potential Cause	Troubleshooting Step	Explanation
Incomplete Reaction (Carboxylic Acids)	Increase reaction temperature, time, or the amount of SF₄/HF catalyst.	The conversion of a carboxylic acid to a trifluoromethyl group proceeds via an acyl fluoride intermediate. Insufficiently harsh conditions can cause the reaction to stall at this stage.[8][11]
Ether Formation (Alcohols)	Use an alcohol with a more acidic proton (e.g., fluorinated alcohols).	Simple aliphatic alcohols are more prone to forming ethers. The reaction is most effective for alcohols with a pKa similar to or lower than tropolone.[10]
Reaction with Oxygen	Degas solvents and ensure the reaction is run under a strictly inert atmosphere.	SF₄ can react slowly with oxygen, especially at elevated temperatures, to form sulfur tetrafluoride monoxide (OSF₄).[16]

Data on Reaction Conditions and Yield

The following tables summarize quantitative data on how various parameters can affect the yield of SF₄ reactions.

Table 1: Effect of Temperature and Reactants on SF₄ Production Yield (Data adapted from various SF₄ synthesis methods, illustrating general principles applicable to its reactions)

Sulfur Source	Fluorinating Agent	Temperature (°C)	Solvent	Yield (%)	Reference
Melted Sulfur	Fluorine	310 - 350	None	90 - 97	[1]
Melted Sulfur	Fluorine	< 140 or > 200	None	Reduced	[3]
Elemental Sulfur	Fluorine/Oxygen	195	None	80.7	[1][3]
SCl₂	Py(HF)n	40	Methylene Chloride / Trichloroethane	91 - 92.5	[3]
SCl₂	Py(HF)n	10 - 60	Methylene Chloride / Trichloroethane	Variable	[3]
Elemental Sulfur	Fluorine	-78	Trichloromethane	~70	[3]

Table 2: Deoxyfluorination of Alcohols and Aldehydes in Continuous Flow (Data from a modern, optimized protocol without exogenous HF)

Substrate	SF₄ (equiv.)	Base (equiv.)	Temperature (°C)	Residence Time (min)	Yield (%)	Reference
Phenylethanol	1	1 (Pyridine)	-50	5	35 (Batch)	[11]
Phenylethanol	1	1 (Et₃N)	50	4.6	83 (Flow)	[11]
Benzaldehyde	2	1 (Et₃N)	75	10	97 (Flow)	[11]
4-Methoxybenzyl alcohol	1	1 (DIPEA)	50	4.6	99 (Flow)	[11]
Benzoic Acid to Benzoyl Fluoride	4	4 (Et₃N)	75	10	Clean Conversion	[11]

Experimental Protocols

Protocol 1: General Procedure for Deoxyfluorination of an Alcohol (Based on a procedure for 2,2-dinitropropane-1,3-diol)

Warning: This procedure must be conducted in a specialized high-pressure reactor (autoclave) within a reinforced fume hood by personnel highly trained in handling hazardous gases.

• Preparation: Place the alcohol substrate (e.g., 10 g, 0.06 mol of 2,2-dinitropropane-1,3-diol) into a dry 75-mL stainless steel autoclave.[10]

• Evacuation: Seal the autoclave and evacuate it to remove air and moisture.

• Reagent Addition: Cool the autoclave to -78 °C (dry ice/acetone bath) and condense a measured amount of sulfur tetrafluoride (e.g., 20 mL) into the vessel.[10]

• Reaction: Seal the vessel completely. Allow it to warm to room temperature, then heat to the desired reaction temperature (e.g., 85-90 °C) for the specified time (e.g., 8 hours).[10]

• Quenching: After the reaction, cool the autoclave to room temperature. Slowly vent the excess SF₄ gas through a trap containing an aqueous alkali solution (e.g., KOH).[10]

• Workup: Open the autoclave, dissolve the residue in an appropriate organic solvent (e.g., CH₂Cl₂), and wash it multiple times with water to remove any remaining HF.[10] Dry the organic layer, remove the solvent via distillation, and purify the product as needed (e.g., sublimation or chromatography).[4][10]

Protocol 2: Deoxyfluorination of an Aldehyde in Continuous Flow (Based on an optimized, modern procedure)

Warning: This procedure requires a specialized continuous flow setup designed for handling corrosive and toxic gases under pressure.

• System Setup: Assemble a continuous flow reactor system with mass flow controllers for SF₄ gas and HPLC pumps for the liquid phase. Ensure the system includes a back-pressure regulator and an inline quenching module.

• Solution Preparation: Prepare a 0.5 M solution of the aldehyde substrate (e.g., benzaldehyde) and 1 equivalent of a base (e.g., triethylamine) in an anhydrous solvent (e.g., ethyl acetate).[11]

• Reaction Execution: Pump the substrate solution into the reactor system. Simultaneously, introduce SF₄ gas at a controlled rate to achieve the desired stoichiometry (e.g., 2 equivalents).[11]

• Parameter Control: Set the back-pressure regulator to maintain a pressure sufficient to keep SF₄ dissolved. Set the reactor temperature (e.g., 75 °C) and adjust the flow rates to achieve the optimal residence time (e.g., 10 minutes).[11]

• Inline Quenching: Direct the reactor output through an inline quenching module fed with a suitable quenching agent (e.g., aqueous base) to neutralize unreacted SF₄ and HF.

• Collection and Workup: Collect the quenched reaction mixture. Perform a standard liquid-liquid extraction to isolate the fluorinated product. Purify as necessary.

Visualizations

Caption: Troubleshooting workflow for diagnosing low reaction yield.

Caption: General pathway for fluorination of a carboxylic acid with SF₄.

Caption: Mandatory safety workflow for conducting reactions with SF₄.

References

• 1. notes.fluorine1.ru [notes.fluorine1.ru]
• 2. Sulfur tetrafluoride | F4S | CID 24555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. notes.fluorine1.ru [notes.fluorine1.ru]
• 4. Troubleshooting [chem.rochester.edu]
• 5. nj.gov [nj.gov]
• 6. Sulphur Tetrafluoride - China Sulphur Tetrafluoride Manufacturers Suppliers Factory [cheezhengchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 9. opus.uleth.ca [opus.uleth.ca]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 13. synquestlabs.com [synquestlabs.com]
• 14. nj.gov [nj.gov]
• 15. ICSC 1456 - SULFUR TETRAFLUORIDE [inchem.org]
• 16. Sulfur tetrafluoride (SF4) reacts slowly with O2 to form - Brown 15th Edition Ch 9 Problem 111c [pearson.com]

Technical Support Center: Managing HF Byproducts in SF4 Protocols

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sulfur tetrafluoride (SF4) for fluorination reactions. The focus is on the safe and effective management of hydrogen fluoride (HF), a hazardous byproduct of these protocols.

Frequently Asked Questions (FAQs)

Q1: Why is hydrogen fluoride (HF) produced during SF4 fluorination reactions?

A1: Sulfur tetrafluoride reacts with oxygen-containing functional groups, such as alcohols, carboxylic acids, and ketones, to replace the oxygen atoms with fluorine. In these reactions, the oxygen atom from the substrate combines with hydrogen atoms, often from the substrate itself or from trace amounts of water, to form water, which is then readily fluorinated by SF4 to produce HF and thionyl fluoride (SOF2). The general reactions are as follows:

• From alcohols: R₃COH + SF₄ → R₃CF + SOF₂ + HF[1]

• From carboxylic acids: RCOOH + 2SF₄ → RCF₃ + 2SOF₂ + HF[1]

• From ketones/aldehydes: R₂CO + SF₄ → R₂CF₂ + SOF₂[1]

• Reaction with water: SF₄ + 2H₂O → SO₂ + 4HF[2]

Q2: What are the primary hazards associated with HF?

A2: Hydrogen fluoride is an extremely corrosive and toxic substance. Contact with the skin, even in dilute solutions, can cause severe, painful burns that may not be immediately apparent. HF penetrates deep into tissues, causing destruction of cell layers and decalcification of bones. Inhalation of HF vapors can lead to severe lung damage, and systemic toxicity can cause life-threatening cardiac arrhythmias.

Q3: What immediate safety precautions should be in place when working with SF4?

A3: Due to the high risk of HF exposure, the following safety measures are critical:

• Fume Hood: All work with SF4 must be conducted in a certified chemical fume hood.

• Personal Protective Equipment (PPE): This includes chemical splash goggles, a face shield, a lab coat, a chemical-resistant apron, and long pants and closed-toe shoes. It is also recommended to wear two pairs of nitrile gloves, changing the outer pair frequently.

• Calcium Gluconate: An unexpired tube of 2.5% calcium gluconate gel must be readily accessible as a first-aid antidote for HF skin exposure.

• Spill Kit: An HF-specific spill kit should be available in the laboratory.

• Buddy System: Never work alone when handling SF4 and HF.

Troubleshooting Guide

Problem 1: Low yield of the desired fluorinated product.

• Possible Cause: Incomplete reaction due to insufficient SF4 or reaction time.

• Troubleshooting Step:

  • Increase the equivalents of SF4.

  • Extend the reaction time.

  • For less reactive substrates, a catalyst such as anhydrous HF may be required. However, this will increase the amount of HF that needs to be removed during workup.

• Possible Cause: Degradation of the starting material or product by the generated HF.

• Troubleshooting Step:

  • Incorporate an HF scavenger into the reaction mixture. Common scavengers include amine bases like triethylamine or pyridine, or solid scavengers like sodium fluoride (NaF).

Problem 2: Difficulty in removing HF from the reaction mixture.

• Possible Cause: The chosen workup procedure is not effective enough for the scale of the reaction.

• Troubleshooting Step:

  • For water-stable products, quenching the reaction mixture by pouring it into ice-cold water followed by extraction with an organic solvent is often effective.

  • For water-sensitive products, a non-aqueous workup is necessary. This can involve filtering the reaction mixture through a plug of sodium fluoride or stirring the mixture with a slurry of NaF in an inert solvent.

  • Gaseous byproducts can be passed through an aqueous alkali trap (e.g., KOH or NaOH solution) to neutralize HF and other acidic gases.[3]

Problem 3: Unwanted side reactions or product decomposition.

• Possible Cause: The reaction temperature is too high, leading to decomposition or polymerization, which can be exacerbated by the presence of HF.

• Troubleshooting Step:

  • Perform the reaction at a lower temperature.

  • Use an HF scavenger to minimize acid-catalyzed side reactions. For sensitive substrates, using a scavenger from the start of the reaction is recommended.[3]

Problem 4: How can I confirm the complete removal of HF?

• Possible Cause: Residual HF can pose a safety risk and interfere with subsequent reaction steps or purification.

• Troubleshooting Step:

  • While direct monitoring in a research lab setting can be challenging, several analytical methods can be employed for trace HF detection, including coulometric titration and gas chromatography with a suitable derivatization agent.

  • A qualitative check can be performed by carefully observing the pH of aqueous washes. If the aqueous layer is still highly acidic after multiple washes, residual HF may be present.

Data Presentation: Comparison of HF Scavenging Methods

The following table summarizes quantitative data on the effectiveness of different HF scavenging methods in SF4 fluorination reactions.

HF Scavenger	Substrate	Product	Reaction Conditions	Yield	Reference
Triethylamine	Phenylethanol	2-Fluoro-1-phenylethane	0.5 M substrate, 2 equiv. SF4, 1 equiv. Et3N, 75 °C, 10 min (continuous flow)	97%	[4]
Pyridine	2-Phenylethanol	1-Fluoro-2-phenylethane	Cyclohexane, -50 °C, 5 min	35%
Sodium Fluoride	1,1,1-Trifluoro-2-(trifluoromethyl)but-3-yn-2-ol	Not specified	-78 °C to rt, 16 h, then slurry with NaF	45%
Sodium Fluoride	1,1,1,3,3,3-Hexafluoro-2-phenylpropan-2-ol	[Tetrafluoro-1-(trifluoromethyl)ethyl]benzene	150 °C, 8 h, then treat with excess NaF	91%
Aqueous KOH	α,α,ω-trihydryl-polyfluoro-alkanol	α,α,ω-trihydryl-polyfluoro-alkane	Heat, then vent through 40% aq. KOH	Not specified	[3]

Experimental Protocols

Protocol 1: Deoxyfluorination of an Alcohol using SF4 with Triethylamine as an HF Scavenger (Continuous Flow)

This protocol is adapted from a continuous flow method and demonstrates the use of an amine base to scavenge HF in situ.

Materials:

• Phenylethanol

• Sulfur tetrafluoride (SF4)

• Triethylamine (Et3N)

• Ethyl acetate (EtOAc)

• Continuous flow reactor setup with a mass flow controller for SF4, a syringe pump for the liquid feed, a heated reactor coil, and an in-line quenching system.

Procedure:

• Prepare a 0.5 M solution of phenylethanol and 1 equivalent of triethylamine in ethyl acetate.

• Set up the continuous flow reactor with a residence time of 10 minutes in a heated coil at 75 °C.

• Introduce the liquid feed into the reactor using a syringe pump.

• Simultaneously, introduce 2 equivalents of SF4 gas into the reactor using a mass flow controller.

• The reaction mixture flows through the heated coil.

• The output from the reactor is passed through an in-line quenching system containing a saturated aqueous solution of sodium bicarbonate to neutralize any remaining HF and other acidic byproducts.

• The quenched mixture is collected, and the organic phase is separated, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude product.

• The product, 2-fluoro-1-phenylethane, can be further purified by distillation or chromatography. A yield of 97% has been reported for this method.[4]

Protocol 2: Deoxyfluorination of a Carboxylic Acid using SF4 with a Sodium Fluoride Workup (Batch Process)

This protocol is a representative batch procedure for the fluorination of a carboxylic acid, followed by a non-aqueous workup to remove HF.

Materials:

• 1,1,1,3,3,3-Hexafluoro-2-phenylpropan-2-ol

• Sulfur tetrafluoride (SF4)

• Sodium fluoride (NaF), powder or pellets

• Dichloromethane (CH2Cl2) or another suitable inert solvent

• Hastelloy or stainless steel pressure vessel

Procedure:

• Charge the pressure vessel with the carboxylic acid substrate (e.g., 1,1,1,3,3,3-hexafluoro-2-phenylpropan-2-ol).

• Seal the vessel, cool it in a dry ice/acetone bath, and evacuate.

• Condense a measured amount of SF4 (typically 2-3 equivalents) into the vessel.

• Allow the vessel to warm to room temperature and then heat to the desired reaction temperature (e.g., 150 °C) for the required time (e.g., 8 hours).

• After the reaction is complete, cool the vessel to room temperature and carefully vent the excess SF4 and other gaseous byproducts through an alkali trap.

• Open the vessel in a well-ventilated fume hood and add an excess of sodium fluoride powder or pellets to the crude reaction mixture.

• Add an inert solvent such as dichloromethane and stir the resulting slurry for at least one hour. The NaF will react with the HF to form sodium bifluoride (NaHF2), a solid that can be filtered off.

• Filter the mixture, washing the solid residue with additional solvent.

• The combined filtrate contains the desired product. The solvent can be removed under reduced pressure, and the product can be further purified by distillation or chromatography. A yield of 91% has been reported for a similar procedure.[3]

Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. notes.fluorine1.ru [notes.fluorine1.ru]
• 2. pubs.acs.org [pubs.acs.org]
• 3. srvr.in [srvr.in]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Low Conversion Rates with SF4

Welcome to the technical support center for sulfur tetrafluoride (SF4) applications. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing deoxofluorination reactions, with a particular focus on addressing low conversion rates.

Frequently Asked Questions (FAQs)

Q1: My SF4 deoxofluorination reaction has a low yield or has failed completely. What are the common causes?

A1: Low conversion rates in SF4 reactions can be attributed to several factors:

• Substrate Reactivity: The inherent reactivity of your substrate plays a crucial role. Electron-rich substrates tend to react more readily, while electron-poor or sterically hindered substrates may exhibit lower conversion rates.[1][2]

• Reaction Conditions: SF4 reactions are highly sensitive to temperature, pressure, solvent, and stoichiometry. Suboptimal conditions are a frequent cause of low yields.[1][3][4]

• Moisture: SF4 is extremely sensitive to moisture and will rapidly hydrolyze to form hydrogen fluoride (HF) and thionyl fluoride (SOF2). The presence of water in your reagents or solvent will consume the SF4 and reduce the efficiency of your reaction.

• Reagent Quality: The purity of the SF4 gas is important. Impurities can lead to side reactions and lower yields.

• HF Scavenging: The in-situ generation of HF can sometimes inhibit the reaction or lead to side products. The use of an HF scavenger, such as a tertiary amine base, can be beneficial.[1][5]

Q2: How do I choose the right solvent for my SF4 reaction?

A2: The choice of solvent can significantly impact the reaction outcome. While various solvents have been used, here are some considerations:

• Polarity: The effect of solvent polarity can vary depending on the reaction mechanism.[6]

• Inertness: The solvent must be inert to the highly reactive SF4. Common choices include dichloromethane (CH2Cl2), cyclohexane, and ethyl acetate (EtOAc).[1]

• Sustainability: For larger scale reactions, consider the environmental impact and safety profile of the solvent. Ethyl acetate is often a preferred choice due to its more favorable sustainability credentials.[1]

Q3: What is the optimal temperature for an SF4 reaction?

A3: The optimal temperature is highly substrate-dependent and can range from as low as -50°C to over 150°C.[1][5][7] For sensitive substrates, lower temperatures are often employed to minimize side reactions and polymerization.[5] However, for less reactive substrates, higher temperatures are necessary to drive the reaction to completion.[3][7] It is crucial to perform small-scale test reactions to determine the optimal temperature for your specific substrate.

Q4: How many equivalents of SF4 should I use?

A4: The stoichiometry of SF4 to the substrate is a critical parameter. While a stoichiometric amount (1 equivalent) can be sufficient for some reactions, an excess of SF4 is often used to ensure complete conversion, especially for less reactive substrates or when competing side reactions are possible.[1] However, using a large excess can lead to safety concerns and increased cost. Optimization studies are recommended to find the ideal balance. For carboxylic acid to trifluoromethyl group conversions, at least two equivalents of SF4 are required.[8]

Q5: I am working with a sterically hindered alcohol and observing very low conversion. What can I do?

A5: Sterically hindered substrates are known to be challenging for SF4 deoxofluorination, often resulting in low yields.[8] Here are a few strategies to try:

• Increase Reaction Temperature: Carefully increasing the reaction temperature may provide the necessary energy to overcome the steric hindrance.

• Increase SF4 Equivalents: A higher concentration of SF4 may increase the probability of a successful reaction.

• Use a Catalyst: The addition of a catalyst, such as anhydrous HF, can sometimes enhance the reactivity of SF4.[8]

• Consider an Alternative Reagent: For particularly challenging substrates, alternative deoxofluorinating reagents with different steric profiles, such as DAST (diethylaminosulfur trifluoride), might be more effective, although they are generally more expensive.[8]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving low conversion rates in your SF4 experiments.

Problem: Low or No Product Formation

Initial Checks:

• Confirm Reagent Integrity:

  • Was the SF4 from a reliable source?

  • Were anhydrous conditions strictly maintained throughout the setup and reaction?

• Verify Reaction Setup:

  • Was the reaction vessel properly sealed to prevent leakage of the gaseous SF4?

  • Was the temperature accurately controlled?

• Analyze Crude Reaction Mixture:

  • Use techniques like 19F NMR, GC-MS, or LC-MS to identify any byproducts or unreacted starting material.

Troubleshooting Steps:

Observation	Potential Cause	Recommended Solution
Only starting material is present.	Reaction conditions are too mild.	1. Gradually increase the reaction temperature. 2. Increase the equivalents of SF4. 3. Increase the reaction time. 4. Consider adding a catalyst like anhydrous HF (use with extreme caution).
A mixture of starting material and product is observed.	Incomplete conversion.	1. Increase the reaction time. 2. Increase the equivalents of SF4. 3. Optimize the reaction temperature.
Significant side product formation (e.g., ethers, elimination products).	Reaction conditions are too harsh or non-optimal.	1. Decrease the reaction temperature. 2. Use a less polar solvent. 3. Add a non-nucleophilic base (e.g., triethylamine, pyridine) to scavenge HF.[1][5]
Polymerization of the starting material.	Substrate is sensitive to acidic conditions generated during the reaction.	1. Run the reaction at a lower temperature. 2. Add an HF scavenger (e.g., triethylamine, pyridine).[5]

Data Presentation: Reaction Condition Optimization

The following tables summarize the effect of various reaction parameters on the conversion rate for different substrate classes, based on literature data.

Table 1: Deoxofluorination of Alcohols [1]

Substrate	SF4 (equiv.)	Base (equiv.)	Solvent	Temp (°C)	Time (min)	Yield (%)
2-Phenylethanol	1	Et3N (1)	EtOAc	50	4.6	83
2-Phenylethanol	1	None	EtOAc	50	4.6	38
Benzyl alcohol	1	DIPEA (1)	EtOAc	50	4.6	90+
4-Methoxybenzyl alcohol	1	Et3N (1)	EtOAc	50	4.6	99
4-Chlorobenzyl alcohol	1	Et3N (1)	EtOAc	50	4.6	65

Table 2: Deoxofluorination of Aldehydes [1]

Substrate	SF4 (equiv.)	Base (equiv.)	Solvent	Temp (°C)	Time (min)	Yield (%)
Benzaldehyde	2	Et3N (1)	EtOAc	75	10	97
4-Methoxybenzaldehyde	2	Et3N (1)	EtOAc	75	10	99
4-Nitrobenzaldehyde	2	Et3N (1)	EtOAc	75	10	50

Table 3: Deoxofluorination of Carboxylic Acids [1]

Substrate	SF4 (equiv.)	Base (equiv.)	Solvent	Temp (°C)	Time (min)	Product	Yield (%)
Benzoic Acid	4	Et3N (4)	EtOAc	75	10	Benzoyl fluoride	High
Phenylacetic Acid	4	Et3N (4)	EtOAc	75	10	Acyl fluoride	High

Note: Complete conversion of carboxylic acids to trifluoromethyl groups often requires harsher conditions, including the use of exogenous HF and higher temperatures.[1][7]

Experimental Protocols

General Procedure for Deoxofluorination of Alcohols in Continuous Flow [1]

Warning: Sulfur tetrafluoride is a toxic and corrosive gas. All manipulations should be performed in a well-ventilated fume hood by trained personnel using appropriate personal protective equipment.

• System Setup: A continuous flow reactor system equipped with mass flow controllers for gases and pumps for liquid reagents is required. The reactor coil should be temperature-controlled.

• Reagent Preparation: Prepare a solution of the alcohol substrate (e.g., 0.5 M in ethyl acetate) containing one equivalent of a suitable base (e.g., triethylamine).

• Reaction Execution:

  • Pump the substrate solution into the flow system.

  • Introduce SF4 gas into the system at a controlled rate (e.g., to achieve 1-2 equivalents relative to the substrate).

  • Allow the reagents to mix and react in the temperature-controlled reactor coil for the desired residence time.

• Work-up: The reaction mixture is typically quenched by passing it through a solution of a suitable quenching agent (e.g., aqueous sodium bicarbonate) to neutralize any unreacted SF4 and HF. The organic product is then extracted, dried, and purified by standard methods such as column chromatography.

General Procedure for Deoxofluorination of Carboxylic Acids (Batch Conditions) [8]

Warning: This procedure involves the use of a pressure vessel and generates HF. It should only be performed by experienced chemists in a specialized laboratory with appropriate safety measures.

• Reactor Charging: In a suitable pressure reactor (e.g., a stainless steel autoclave), place the carboxylic acid.

• Cooling and Evacuation: Cool the reactor to a low temperature (e.g., -78°C) and evacuate it.

• SF4 Addition: Condense the required amount of SF4 (typically 2 or more equivalents) into the reactor.

• Reaction: Seal the reactor and heat it to the desired temperature (e.g., 100-150°C) for several hours.

• Work-up: After cooling the reactor to room temperature, carefully vent the excess SF4 and HF through a scrubber containing a basic solution (e.g., aqueous KOH). The crude product is then isolated and purified.

Visualizations

Caption: General experimental workflow for a batch SF4 deoxofluorination reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. notes.fluorine1.ru [notes.fluorine1.ru]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Solvent effects - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Products from SF4 Reactions

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with sulfur tetrafluoride (SF₄).

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with SF₄ reactions and their workup?

A1: Sulfur tetrafluoride (SF₄) is a highly toxic and corrosive gas.[1][2] The primary hazards stem from its reactivity and the byproducts formed during the reaction and workup.

• SF₄ Gas: It is a strong respiratory poison and irritant to the skin, eyes, and mucous membranes.[1][2] Inhalation can cause severe respiratory distress.[1]

• Reaction with Water: SF₄ reacts vigorously with water, including moisture in the air, to produce toxic and corrosive hydrogen fluoride (HF) and sulfur dioxide (SO₂).[1][2][3]

• Byproducts: The reaction workup often involves handling corrosive byproducts like HF and thionyl fluoride (SOF₂).[2][4]

• Pressure Buildup: Reactions are typically conducted in sealed pressure vessels due to the gaseous nature of SF₄ (boiling point -38 °C), which can lead to significant pressure buildup upon heating.[5][6]

Q2: What personal protective equipment (PPE) is required when handling the output of an SF₄ reaction?

A2: A comprehensive PPE strategy is critical. When handling equipment or reaction mixtures potentially containing SF₄ and its acidic byproducts, the following are required:

• Respiratory Protection: A full-face respirator with acid gas/organic vapor cartridges is essential.[7] For high concentrations or spills, a self-contained breathing apparatus (SCBA) may be necessary.[7]

• Eye and Face Protection: A full-face respirator or chemical splash face shield should be used.[7][8]

• Body Protection: Chemical-resistant disposable coveralls (e.g., Tychem®) are recommended.[7][8]

• Hand Protection: Use nitrile or butyl rubber gloves.[7][8] Double-gloving provides an extra layer of safety.[7]

• Foot Protection: Chemical-resistant boots or disposable boot covers are necessary.[7]

All operations should be conducted in a well-ventilated fume hood.[1]

Q3: How do I safely quench a reaction involving excess SF₄?

A3: Quenching is the process of deactivating any remaining reactive reagents after the reaction is complete.[9][10] For SF₄, this involves carefully neutralizing the excess reagent and acidic byproducts.

A common method is to slowly and cautiously add the reaction mixture to a stirred, cooled solution of a weak base, such as aqueous sodium bicarbonate or potassium hydroxide.[11] This should be done at a controlled rate to manage the exothermic reaction and gas evolution.[12] Alternatively, for highly reactive mixtures, quenching can be performed first with a less reactive alcohol like isopropanol before the addition of water.[9][13]

Q4: What are the common impurities and byproducts in an SF₄ reaction, and how are they removed?

A4: The main byproducts from the reaction of SF₄ with oxygen-containing functional groups are thionyl fluoride (SOF₂) and hydrogen fluoride (HF).[4]

• Hydrogen Fluoride (HF): HF is highly acidic and corrosive. It is typically removed during an aqueous workup by washing the organic layer with water and a weak base like sodium bicarbonate. For non-aqueous workups, HF can be scavenged by adding sodium fluoride (NaF) powder to the reaction mixture.[11]

• Thionyl Fluoride (SOF₂) and Sulfur Dioxide (SO₂): These are gaseous or low-boiling liquids that are often removed during the quenching process (by reacting with base) and subsequent concentration of the product under reduced pressure.

• Unreacted Starting Material: If the reaction is incomplete, the starting material will be present. This is typically removed via chromatographic purification.

• Polymerization Products: Some substrates, particularly non-fluorinated benzylic alcohols, can undergo extensive polymerization.[11] These high-molecular-weight impurities are usually removed by filtration or chromatography.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Q: My SF₄ fluorination reaction resulted in a low yield of the desired product. What are the potential causes and solutions?

A: Low yields can stem from several factors related to reaction conditions, reagents, or substrate stability.

Potential Cause	Troubleshooting & Optimization
Incomplete Reaction	Monitor reaction progress via an appropriate analytical method (e.g., TLC, GC-MS, NMR). If the reaction has stalled, consider increasing the reaction time or temperature. Note that harsher conditions can sometimes lead to side products.[6]
Sub-optimal Temperature	The optimal temperature can vary significantly depending on the substrate. For sensitive substrates, low temperatures (-50 °C) may be required to prevent polymerization.[11] For more robust substrates, temperatures up to 150 °C may be necessary for the reaction to proceed.[6][11]
Insufficient SF₄	Ensure a sufficient excess of SF₄ is used. For deoxyfluorination of alcohols, 1.5 to 2 equivalents are common.[6][11] Carboxylic acids require more SF₄ to convert to trifluoromethyl groups.[4]
Catalyst/Solvent Issues	Anhydrous hydrogen fluoride (HF) often acts as a catalyst and a solvent, activating the SF₄ reagent.[4] In some cases, especially with sensitive substrates, a non-polar solvent like cyclohexane and an HF scavenger (e.g., pyridine, triethylamine) is used.[11]
Product Degradation	The product may be unstable under the reaction or workup conditions. Ensure the quenching and extraction procedures are performed promptly and at low temperatures to minimize degradation.[12]

Troubleshooting Logic for Low Product Yield

References

• 1. ODM. Is Sulfur Tetrafluoride Gas Toxic? [taiyugas.com]
• 2. Sulfur tetrafluoride | F4S | CID 24555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. quora.com [quora.com]
• 4. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 5. notes.fluorine1.ru [notes.fluorine1.ru]
• 6. pubs.acs.org [pubs.acs.org]
• 7. PPE for SF₆ Gas By-Products | Safety Guide for Technicians [dilo.com]
• 8. netaworldjournal.org [netaworldjournal.org]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Thieme E-Books & E-Journals [thieme-connect.de]
• 12. How To Run A Reaction [chem.rochester.edu]
• 13. kgroup.du.edu [kgroup.du.edu]

Technical Support Center: Preventing Equipment Corrosion from Sulfur Tetrafluoride (SF4)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing equipment corrosion when working with sulfur tetrafluoride (SF4). The information is presented in a question-and-answer format to directly address common issues and inquiries.

Troubleshooting Guide

Q1: My stainless steel reactor shows signs of corrosion after an experiment with SF4. What is the likely cause?

A1: The most probable cause of corrosion in stainless steel reactors and other equipment when using sulfur tetrafluoride is the presence of moisture.[1][2] SF4 reacts vigorously with water (H₂O) to form highly corrosive hydrofluoric acid (HF) and sulfur dioxide (SO₂).[1][2] This acidic mixture can readily attack the passive layer of stainless steel, leading to pitting and general corrosion.[3][4][5]

Q2: I observed a white, powdery residue and a pungent odor after venting my reaction vessel that contained SF4. What is this, and is it related to corrosion?

A2: The white, powdery residue is likely the result of SF4 reacting with moisture from the air upon venting. The pungent odor is a combination of unreacted SF4, sulfur dioxide (SO₂), and hydrofluoric acid (HF).[2] This indicates that moisture was present either in your apparatus or introduced during the venting process, which is the primary pathway for corrosion.

Q3: My PTFE-coated stir bar seems to be degrading. I thought PTFE was highly resistant to chemicals?

A3: While Polytetrafluoroethylene (PTFE) has excellent chemical resistance to a wide range of chemicals, including sulfur tetrafluoride itself, it can be attacked by certain fluorinating agents.[6][7][8][9] More likely, however, is that the degradation is not from the SF4 directly but from the hydrofluoric acid (HF) produced from the reaction of SF4 with moisture. Also, ensure your stir bar is coated with 100% virgin PTFE, as additives or imperfections in the coating can be points of attack.

Q4: How can I be certain that my glassware is dry enough for an SF4 experiment?

A4: Glassware that appears dry to the naked eye can still have a thin film of adsorbed water.[10] For moisture-sensitive reactions involving SF4, it is critical to properly dry all glassware. The recommended methods are:

• Oven Drying: Place glassware in an oven at a minimum of 125°C for at least 4 hours, or ideally, overnight.[11]

• Flame Drying: For immediate use, assemble the glassware and heat it with a heat gun or a Bunsen burner until all visible condensation has been removed.[10][12]

After drying, the glassware must be cooled in a moisture-free environment, such as in a desiccator or under a stream of inert gas (e.g., nitrogen or argon).[11][13]

Frequently Asked Questions (FAQs)

Q5: What is the fundamental cause of equipment corrosion when using sulfur tetrafluoride?

A5: The root cause of corrosion is the reaction of sulfur tetrafluoride with moisture (water) to produce hydrofluoric acid (HF) and sulfur dioxide (SO₂).[1][2] The chemical equation for this hydrolysis reaction is:

SF₄ + 2H₂O → SO₂ + 4HF[1]

Hydrofluoric acid is extremely corrosive to many materials, including metals, glass, and some polymers.

Q6: Which materials are recommended for handling and reacting with SF4?

A6: For dry sulfur tetrafluoride, the following materials are generally recommended:

• Metals: Stainless steel (grades 316 and 317 are often preferred for their higher resistance to pitting corrosion), and other nickel-based alloys.[3][4]

• Polymers: Polytetrafluoroethylene (PTFE) and other perfluoroalkoxy alkanes (PFA) are highly resistant.[6][7][8][9]

• Elastomers: Perfluoroelastomers such as Kalrez® are recommended for seals and O-rings due to their excellent chemical resistance.[14][15]

Q7: Which materials should be avoided when working with SF4?

A7: Any material that is not resistant to hydrofluoric acid should be avoided. This includes:

• Glass: While borosilicate glass is often used for laboratory apparatus, it will be etched by the HF generated from moisture contamination.

• Elastomers: Many common elastomers such as Viton® (a fluoroelastomer) have limited resistance and are generally not recommended for prolonged or critical exposure to SF4 and its byproducts.[16][17][18][19]

• Metals: Carbon steel and other less-resistant alloys will corrode rapidly.

Q8: How can I prevent moisture from contaminating my SF4 experiment?

A8: Preventing moisture contamination is the key to preventing corrosion. This can be achieved by:

• Thoroughly Drying Equipment: As detailed in Q4, all glassware and equipment must be scrupulously dried.[10][11][12][13]

• Using an Inert Atmosphere: Conduct the experiment under a dry, inert atmosphere such as nitrogen or argon.[20][21][22][23] This can be achieved using a glovebox or Schlenk line techniques.

• Using Dry Solvents and Reagents: Ensure all solvents and other reagents are anhydrous.

Q9: What is the proper cleaning procedure for equipment after an SF4 experiment?

A9: After an experiment, the equipment must be carefully cleaned to remove any residual SF4 and its corrosive byproducts.

• Inert Gas Purge: Purge the apparatus with a dry, inert gas to remove any remaining SF4.

• Quenching: Carefully and slowly add a quenching agent, such as a dilute solution of a base like sodium bicarbonate or calcium hydroxide, to neutralize any remaining acidic species. This should be done in a well-ventilated fume hood.

• Standard Cleaning: Once neutralized, the equipment can be cleaned using standard laboratory procedures with appropriate detergents and water.

Data Presentation

Table 1: Material Compatibility with Sulfur Tetrafluoride (SF4) and its Hydrolysis Products (HF and SO₂)

Material Category	Material Name	Compatibility with Dry SF4	Compatibility with Wet SF4 (HF/SO₂)	Notes
Metals	Stainless Steel (304, 316)	Good	Poor to Moderate	316 and 317 offer better resistance to pitting corrosion.[3][4][5]
Nickel Alloys (e.g., Monel, Hastelloy)	Excellent	Good to Excellent	Recommended for applications with a higher risk of moisture.
Polymers	Polytetrafluoroethylene (PTFE)	Excellent	Excellent	Ensure high-purity, virgin PTFE is used.[6][7][8][9]
Perfluoroalkoxy (PFA)	Excellent	Excellent	Similar to PTFE with better melt-processability.
Polyvinylidene Fluoride (PVDF)	Good	Moderate	May show some swelling with prolonged exposure to HF.
Elastomers	Perfluoroelastomer (FFKM, e.g., Kalrez®)	Excellent	Excellent	Recommended for O-rings and seals in critical applications.[14][15]
Fluoroelastomer (FKM, e.g., Viton®)	Moderate	Poor	Not recommended for direct or prolonged contact.[16][17][18][19]
Silicone (VMQ)	Poor	Poor	Not recommended.
Other	Borosilicate Glass	Good	Poor	Will be etched by HF produced from moisture.

Experimental Protocols

Protocol for Setting Up a Moisture-Sensitive Reaction with Sulfur Tetrafluoride

This protocol outlines the key steps to minimize moisture and prevent equipment corrosion.

• Glassware Preparation:

  • Clean all necessary glassware thoroughly.

  • Dry the glassware in an oven at >125°C overnight or flame-dry it under vacuum.[10][11][12][13]

  • Assemble the hot glassware quickly and place it under a positive pressure of a dry, inert gas (e.g., nitrogen or argon) to cool.[11]

• Creating an Inert Atmosphere:

  • Use a Schlenk line or a glovebox to maintain an inert atmosphere throughout the experiment.[20][21][22][23]

  • If using a Schlenk line, perform at least three vacuum/inert gas backfill cycles to purge the air from the reaction vessel.

• Reagent and Solvent Handling:

  • Use only anhydrous solvents and reagents.

  • Transfer liquid reagents using dry syringes or cannulas under a positive pressure of inert gas.[23]

• Introducing Sulfur Tetrafluoride:

  • Ensure the SF4 cylinder is equipped with a stainless steel regulator and tubing.

  • Introduce SF4 gas into the reaction vessel via a needle or a gas inlet adapter, monitoring the flow rate with a bubbler.

• Reaction Work-up and Quenching:

  • After the reaction is complete, vent any excess SF4 through a scrubbing solution (e.g., a solution of potassium hydroxide or sodium bicarbonate) to neutralize it.

  • Slowly and carefully add a quenching solution to the reaction mixture to neutralize any remaining reactive species before exposing the apparatus to air.

Visualizations

Caption: Experimental workflow for preventing corrosion in SF4 reactions.

Caption: Troubleshooting logic for SF4-induced equipment corrosion.

References

• 1. Sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 2. Sulfur tetrafluoride | F4S | CID 24555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Understanding Stainless Steel’s Corrosion-Resistant Properties - Unified Alloys [unifiedalloys.com]
• 4. huaxiao-ss.com [huaxiao-ss.com]
• 5. azom.com [azom.com]
• 6. calpaclab.com [calpaclab.com]
• 7. labdepotinc.com [labdepotinc.com]
• 8. PTFE and Teflon Chemical Compatibility Chart [abfindia.co.in]
• 9. calpaclab.com [calpaclab.com]
• 10. moodle2.units.it [moodle2.units.it]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Chemistry Teaching Labs - Using oven dried glassware [chemtl.york.ac.uk]
• 14. dymseal.com [dymseal.com]
• 15. parrinst.com [parrinst.com]
• 16. calpaclab.com [calpaclab.com]
• 17. calpaclab.com [calpaclab.com]
• 18. foxxlifesciences.in [foxxlifesciences.in]
• 19. tym.co.uk [tym.co.uk]
• 20. How To Make An Inert Atmosphere? A Step-By-Step Guide For Protecting Sensitive Materials - Kintek Solution [kindle-tech.com]
• 21. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 22. fauske.com [fauske.com]
• 23. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Sulfur Tetrafluoride (SF₄)

This guide provides essential safety information, troubleshooting advice, and frequently asked questions regarding the safe handling and quenching of sulfur tetrafluoride (SF₄). It is intended for researchers, scientists, and professionals in drug development who may use this highly reactive and toxic gas in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is sulfur tetrafluoride and why is it considered hazardous?

A1: Sulfur tetrafluoride (SF₄) is a colorless, highly toxic, and corrosive gas with a distinct odor similar to sulfur dioxide.[1][2] Its primary hazard lies in its extreme reactivity, especially with water and moisture.[3] Upon contact with water, it hydrolyzes vigorously to form sulfur dioxide (SO₂) and dangerously corrosive hydrogen fluoride (HF) gas, which can cause severe burns to the skin, eyes, and respiratory tract.[1][2][3] Inhaling SF₄ can lead to lung edema, a serious medical condition where fluid accumulates in the lungs.[4]

Q2: What are the immediate effects of exposure to SF₄?

A2: Inhalation can cause a burning sensation, coughing, sore throat, shortness of breath, and respiratory distress.[4][5] Skin or eye contact with the gas can cause pain, redness, and severe burns, while contact with the liquid can cause frostbite.[4][5] Symptoms of lung edema may be delayed for several hours after exposure.[4]

Q3: What personal protective equipment (PPE) is required when working with SF₄?

A3: Due to its high toxicity and reactivity, stringent safety measures are necessary. Recommended PPE includes a gas-tight chemical protection suit, self-contained breathing apparatus (SCBA), cold-insulating gloves, and a face shield or eye protection in combination with breathing protection.[4][5] All work must be conducted in a well-ventilated fume hood.[5][6]

Q4: How should SF₄ cylinders be stored?

A4: SF₄ cylinders should be stored in a cool, dry, well-ventilated, and fireproof area, away from incompatible materials like water, acids, and glass.[4][6] Cylinders must be securely chained to prevent physical damage.[6] Do not expose containers to temperatures exceeding 50°C (122°F), as they may rupture violently if heated.[2][6]

Q5: What is the primary reaction when quenching SF₄?

A5: The primary reaction is hydrolysis, where SF₄ reacts with water to produce sulfur dioxide and hydrogen fluoride.[2][3] The balanced chemical equation for this reaction is: SF₄ + 2H₂O → SO₂ + 4HF.[2][7] This reaction proceeds through a thionyl fluoride (SOF₂) intermediate.[3]

Troubleshooting Guide

Issue 1: I smell a sharp, irritating odor near my experimental setup.

• Possible Cause: This could indicate a leak of SF₄ gas. The gas has an odor like sulfur dioxide.[1]

• Solution:

  • Evacuate Immediately: If you suspect a leak, evacuate the area immediately.[4][8]

  • Alert Personnel: Inform your lab supervisor and safety officer.

  • Use PPE: Only personnel equipped with a full-face, positive-pressure SCBA and a gas-tight chemical suit should enter the area to address the leak.[4]

  • Ventilate: Increase ventilation to disperse the gas.[8]

  • Locate and Stop Leak: If safe to do so, stop the flow of gas. This may involve closing the cylinder valve. Move the leaking cylinder to a safe, open-air location to empty.[8]

Issue 2: The quenching reaction is proceeding too violently (e.g., rapid bubbling, fuming, excessive heat).

• Possible Cause: The quenching agent (especially water) is being added too quickly, or the reaction vessel is not adequately cooled. SF₄ reacts vigorously with water.[1]

• Solution:

  • Stop Addition: Immediately stop adding the quenching agent.

  • Increase Cooling: Ensure the reaction vessel is properly immersed in a cooling bath (e.g., ice-water).

  • Reduce Addition Rate: Once the reaction subsides, resume adding the quenching agent at a much slower, dropwise rate.

  • Use a Less Reactive Quencher: Start the quench with a less reactive solvent like isopropanol before introducing water to moderate the reaction.[9]

Issue 3: After quenching, the final solution is still fuming or has a strong odor.

• Possible Cause: The quenching process is incomplete. Unreacted SF₄ is still present and hydrolyzing with moisture from the air.

• Solution:

  • Cool the Mixture: Re-cool the reaction vessel to 0°C.

  • Add More Quenching Agent: Slowly add more of the final quenching agent (e.g., water) until all signs of reaction (fuming, bubbling) have ceased.

  • Stir: Allow the mixture to stir for an extended period (e.g., several hours) after the final addition to ensure the reaction is complete.[9]

  • Neutralize: Proceed to the neutralization step only when you are certain the quench is complete.

Safety and Exposure Data

The following table summarizes key safety parameters for sulfur tetrafluoride.

Parameter	Value	Reference
Chemical Formula	SF₄	[3]
Appearance	Colorless gas	[1]
Odor	Distinct sulfur / sulfur dioxide-like odor	[1]
ACGIH Ceiling Limit	0.1 ppm (should not be exceeded at any time)	[6][10]
Hydrolysis Products	Sulfur Dioxide (SO₂), Hydrogen Fluoride (HF)	[2][3]
Incompatible Materials	Water, steam, strong acids, glass, organic materials	[4][6][8]

Diagrams

Caption: Diagram 1: A stepwise workflow for the safe quenching of residual sulfur tetrafluoride.

Caption: Diagram 2: Chemical pathway for the hydrolysis of SF₄, showing the hazardous products.

Experimental Protocol: Quenching Residual Sulfur Tetrafluoride

This protocol outlines a procedure for quenching small, residual amounts of SF₄ in laboratory glassware or a reaction vessel. This procedure must be performed in its entirety inside a certified chemical fume hood.

1. Preparation and Safety:

• Ensure the fume hood sash is at the appropriate height.

• Don all required PPE: flame-resistant lab coat, safety glasses, face shield, and appropriate chemical-resistant gloves (consult glove compatibility charts).

• Remove all flammable materials from the immediate work area.

• Place the reaction vessel containing residual SF₄ in a secondary container (e.g., a plastic tub).

• Prepare a cooling bath (ice and water) large enough to immerse the lower portion of the reaction vessel.

• Prepare three dropping funnels or have separate syringes for the quenching agents:

  • Quencher A: Anhydrous isopropanol.

  • Quencher B: 1:1 (v/v) mixture of isopropanol and water.

  • Quencher C: Deionized water.

• Prepare a neutralizing solution of aqueous potassium hydroxide (KOH) or sodium hydroxide (NaOH).

2. Quenching Procedure:

• Place the reaction vessel in the ice bath and allow it to cool to 0°C.

• Under an inert atmosphere (e.g., nitrogen), begin the slow, dropwise addition of Quencher A (isopropanol) to the cooled vessel. The reaction may be vigorous; control the addition rate to keep it manageable.

• Continue adding isopropanol until the visible reaction (bubbling, fuming) significantly subsides.

• Begin the slow, dropwise addition of Quencher B (isopropanol/water mixture) . Be prepared for a potential increase in reaction vigor. Adjust the addition rate as needed.

• Once the reaction with the mixture has ceased, begin the slow, dropwise addition of Quencher C (water) .

• After the final addition of water is complete and no further reaction is observed, remove the ice bath and allow the vessel to slowly warm to room temperature.

• Let the mixture stir for at least one hour at room temperature to ensure all SF₄ has been hydrolyzed.

3. Neutralization and Disposal:

• Re-cool the vessel in the ice bath, as neutralization is an exothermic process.

• Slowly add the prepared basic solution (e.g., KOH solution) to the quenched mixture while monitoring the pH with a suitable indicator or pH meter.

• Continue adding the base until the solution is neutral or slightly basic (pH > 7).

• The resulting neutralized aqueous solution contains fluoride salts and sulfites. It must be transferred to a properly labeled hazardous waste container for disposal.[8] Do not pour this waste down the drain. Consult your institution's environmental health and safety office for specific disposal procedures.[8]

References

• 1. Sulfur tetrafluoride | F4S | CID 24555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sulphur Tetrafluoride - China Sulphur Tetrafluoride Manufacturers Suppliers Factory [cheezhengchem.com]
• 3. Sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 4. ICSC 1456 - SULFUR TETRAFLUORIDE [inchem.org]
• 5. ODM. Is Sulfur Tetrafluoride Gas Toxic? [taiyugas.com]
• 6. synquestlabs.com [synquestlabs.com]
• 7. brainly.com [brainly.com]
• 8. nj.gov [nj.gov]
• 9. chemistry.nd.edu [chemistry.nd.edu]
• 10. nj.gov [nj.gov]

Technical Support Center: Catalyst Selection for Enhancing SF₄ Reactivity

Welcome to the technical support center for sulfur tetrafluoride (SF₄) applications. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on catalyst selection, troubleshoot common experimental issues, and answer frequently asked questions related to enhancing the reactivity of SF₄.

Troubleshooting Guide

This guide addresses specific issues you may encounter during deoxofluorination reactions using SF₄.

Q1: My deoxofluorination reaction is sluggish, requires high temperatures, or results in a low yield. How can I improve the reaction rate and efficiency?

A1: Sluggish reactions are often due to the inherent stability of the substrate or insufficient electrophilicity of the SF₄. The use of a catalyst is the most effective strategy to enhance reactivity.

• Primary Cause: Insufficient activation of the S-F bond in SF₄ for fluoride transfer.

• Solution: Introduce a catalytic amount of a Lewis acid or a Brønsted acid. Hydrogen fluoride (HF) is a common and effective catalyst.[1] In many cases, trace amounts of HF, generated from the reaction of SF₄ with adventitious moisture, are sufficient to catalyze the reaction.[1][2] For less reactive substrates, stronger Lewis acids like SbF₅, AsF₃, or BF₃ can be employed.

• Actionable Steps:

  • Ensure your SF₄ reagent is of high purity. Impurities can sometimes inhibit the desired reaction.[3]

  • Add a catalytic amount (0.1-5 mol%) of anhydrous HF to the reaction mixture.

  • If the substrate is stable to strong acids, consider using a more potent Lewis acid catalyst such as boron trifluoride (BF₃).

  • Monitor the reaction progress by GC-MS or ¹⁹F NMR to determine the optimal catalyst loading and reaction time.

Q2: My reaction mixture is turning dark, and I'm observing significant charring and the formation of tar-like side products. What is the cause and how can it be prevented?

A2: Charring and polymerization are classic signs of uncontrolled side reactions, typically promoted by the strong acidity of hydrogen fluoride (HF), which is a common byproduct of SF₄ reactions, especially when moisture is present (SF₄ + 2H₂O → SO₂ + 4HF).[2]

• Primary Cause: The HF byproduct is a strong acid that can catalyze decomposition, elimination, or polymerization of sensitive substrates and products.

• Solution: Employ an HF scavenger. A scavenger is a reagent that selectively reacts with and neutralizes HF without interfering with the primary reaction.

• Actionable Steps:

  • Select a Scavenger: Weakly basic, acid-labile compounds are ideal. Pyridine and other organic amines can be used, but they may form stable adducts with SF₄.[4][5] More effective scavengers are those that form insoluble and unreactive fluoride salts, such as certain inorganic carbonates or specialized glass powders.[6][7] Silyl compounds like (trimethylsilyl)isothiocyanate have also been reported to scavenge HF.[8]

  • Add the Scavenger: Introduce the scavenger at the beginning of the reaction. The appropriate stoichiometry will depend on the amount of potential moisture in the system and the sensitivity of the substrate.

  • Run a Control Experiment: To confirm that HF is the culprit, run the reaction with and without the scavenger and compare the outcomes.

Frequently Asked Questions (FAQs)

Q3: What are the main classes of catalysts used to enhance SF₄ reactivity?

A3: The most common catalysts are Lewis acids and Brønsted acids. SF₄ has a lone pair of electrons and empty d-orbitals, allowing it to act as both a Lewis base and a Lewis acid.[9] Catalysts exploit this amphoteric nature.[1][10]

• Lewis Acids (e.g., BF₃, AsF₃, SbF₅): These activate SF₄ by coordinating to one of the fluorine atoms, making the sulfur center more electrophilic and facilitating fluoride transfer to the substrate. This generates the highly reactive [SF₃]⁺ cation.

• Brønsted Acids (e.g., HF): Anhydrous hydrogen fluoride is the most common catalyst. It protonates a fluorine atom on SF₄, which similarly increases its electrophilicity and fluorinating power.[1] Reactions with SF₄ are often autocatalytic due to the in-situ generation of HF.

Q4: How do I choose the right catalyst for my specific substrate?

A4: Catalyst selection depends critically on the functional groups present in your substrate and their stability towards acids.

• For Acid-Stable Substrates: Anhydrous HF is the first choice due to its high efficacy and because it is a natural byproduct. For very unreactive substrates, a stronger Lewis acid like BF₃ can be used.

• For Acid-Sensitive Substrates: If your molecule contains acid-labile groups (e.g., certain protecting groups, acetals), using an acidic catalyst can lead to decomposition. In these cases, it is crucial to use an HF scavenger like pyridine or a specialized inorganic material to neutralize the HF formed.[6][7] The reaction may need to be driven by higher temperatures or pressures in the absence of an acid catalyst.

Q5: Can basic compounds catalyze SF₄ reactions?

A5: Yes, under certain conditions. Organic bases like pyridine or triethylamine can form adducts with SF₄.[4][5][11] This adduct formation demonstrates the Lewis acidic character of the sulfur atom in SF₄. While these adducts are often stable only at low temperatures, they can act as a more controlled source of fluoride, potentially mediating fluorination for highly sensitive substrates where acidic conditions must be strictly avoided.

Quantitative Data Summary

While comprehensive tables directly comparing various catalysts for a single SF₄ reaction are sparse in the literature, data from related sulfur-fluoride exchange (SuFEx) chemistry, which also involves the activation of an S-F bond, can provide valuable insights. The following table summarizes yields for a SuFEx reaction using different types of catalysts.

Substrate (Alcohol)	Catalyst (mol%)	Catalyst Type	Yield (%)	Reference
4-Methoxyphenol	DBU (10)	Organic Base	97	[12]
4-tert-Butylphenol	DBU (10)	Organic Base	95	[12]
4-Phenylphenol	DBU (10)	Organic Base	92	[12]
Phenol	BTMG (1.0) + HMDS (1.0 eq)	Organic Base System	High	[12]
Various	Bifluoride Salts (0.05-5)	Anionic	High	[13]

This table illustrates the effectiveness of base and anionic catalysts in related sulfur-fluoride exchange reactions and is provided for comparative insight.

Visualizations: Workflows and Mechanisms

Caption: Lewis acid activation cycle for SF₄-mediated deoxofluorination.

Caption: Decision-making workflow for troubleshooting SF₄ reactions.

Experimental Protocols

Protocol 1: General Procedure for Catalytic Deoxofluorination of an Alcohol using SF₄ and HF

Warning: Sulfur tetrafluoride is a highly toxic and corrosive gas that reacts violently with water.[14] All manipulations must be carried out by trained personnel in a well-ventilated fume hood using appropriate personal protective equipment (PPE) and specialized equipment (e.g., a pressure-rated reactor made of stainless steel or Hastelloy).

• Materials:

  • Substrate (alcohol, 1.0 eq)

  • Anhydrous solvent (e.g., dichloromethane, CH₂Cl₂)

  • Sulfur tetrafluoride (SF₄, 1.1 - 2.0 eq)

  • Anhydrous hydrogen fluoride (HF) as a solution in a compatible solvent or as a gas (catalytic amount, e.g., 5 mol%)

  • Pressure-rated reaction vessel with a magnetic stir bar, pressure gauge, and gas inlet/outlet valves.

• Procedure:

  • Vessel Preparation: Dry the reaction vessel thoroughly in an oven and cool under a stream of dry nitrogen or argon.

  • Reagent Addition: Add the alcohol substrate and anhydrous CH₂Cl₂ to the reaction vessel. Seal the vessel.

  • Inerting and Cooling: Purge the vessel with nitrogen. Cool the vessel to the desired initial temperature (e.g., -78 °C) using a cooling bath.

  • Catalyst Addition: Carefully add the catalytic amount of anhydrous HF to the cooled reaction mixture.

  • SF₄ Addition: Condense the required amount of SF₄ gas into the cooled, sealed reactor.

  • Reaction: Slowly warm the reaction mixture to the desired temperature (e.g., room temperature or higher). The internal pressure will increase. Monitor the pressure and temperature closely. Allow the reaction to stir for the required time (e.g., 2-24 hours), monitoring progress by taking aliquots (if possible and safe) for analysis (GC-MS, TLC, or NMR).

  • Quenching: After the reaction is complete, cool the vessel back to -78 °C. Slowly and carefully vent the excess SF₄ and HF through a scrubbing system containing a caustic solution (e.g., KOH or NaOH).

  • Workup: Once the pressure has been safely released, open the vessel and cautiously pour the contents into a stirred, cold aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acidic species.

  • Extraction and Purification: Extract the product with an appropriate organic solvent. Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography, distillation, or crystallization.

References

• 1. researchgate.net [researchgate.net]
• 2. Sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. SF4·N(C2H5)3: the first conclusively characterized SF4 adduct with an organic base - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. WO2000042672A2 - Hydrofluoric acid scavenger - Google Patents [patents.google.com]
• 7. schott.com [schott.com]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. Lewis acid behavior of SF4 : synthesis, characterization, and computational study of adducts of SF4 with pyridine and pyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. escholarship.org [escholarship.org]
• 14. Sulphur Tetrafluoride - China Sulphur Tetrafluoride Manufacturers Suppliers Factory [cheezhengchem.com]

Technical Support Center: Minimizing Substrate Decomposition with SF₄

Welcome to the technical support center for sulfur tetrafluoride (SF₄) applications. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing substrate decomposition during fluorination reactions. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and data to help you optimize your reactions and ensure the safe and effective use of SF₄.

Frequently Asked Questions (FAQs)

Q1: What are the most common functional groups that undergo decomposition or side reactions with SF₄?

A1: While SF₄ is a potent fluorinating agent for converting hydroxyl and carbonyl groups, several functional groups are susceptible to decomposition or undesired side reactions. Simple aliphatic alcohols may form ethers, while benzylic alcohols can polymerize, especially in the absence of an HF scavenger.[1] Ketones can sometimes yield vinyl fluorides as byproducts. Carboxylic acids can form tetrafluoroalkyl ethers in addition to the desired trifluoromethyl compounds.[2]

Q2: How does hydrogen fluoride (HF) affect the reaction and contribute to substrate decomposition?

A2: Hydrogen fluoride is generated in situ during the fluorination of alcohols and carboxylic acids and can act as a catalyst by activating SF₄.[2] However, its high acidity can also promote side reactions such as polymerization of sensitive substrates like benzylic alcohols, or elimination reactions.[1] For substrates prone to acid-catalyzed decomposition, scavenging the HF is crucial.

Q3: What is the role of a base in an SF₄ fluorination reaction?

A3: A base, such as triethylamine (Et₃N) or pyridine, is often added to scavenge the HF produced during the reaction. This is particularly important for acid-sensitive substrates to prevent polymerization or other decomposition pathways.[1] The use of a base can significantly improve the yield and selectivity of the desired fluorinated product.

Q4: My reaction is showing a low yield of the desired product. What are the likely causes?

A4: Low yields can stem from several factors:

• Substrate Decomposition: The reaction conditions may be too harsh for your substrate. Consider lowering the temperature or adding an HF scavenger.

• Insufficient Reagent: Ensure you are using a sufficient excess of SF₄, as it is a gas and handling can lead to losses.

• Reaction Time: The reaction may not have gone to completion. Monitor the reaction progress to determine the optimal time.

• Moisture: SF₄ reacts violently with water to produce HF and SO₂, which can interfere with the desired reaction.[3] Ensure all reagents and equipment are scrupulously dry.

Q5: Are there safer alternatives to SF₄?

A5: Yes, for many laboratory-scale fluorinations, reagents like diethylaminosulfur trifluoride (DAST) are used. DAST is a liquid and is generally easier and safer to handle than gaseous SF₄.[2][3] However, DAST is more expensive and can also lead to side reactions. More recent alternatives like PhenoFluorMix have shown high selectivity, especially for phenols, with minimal side reactions.[4]

Troubleshooting Guide

This guide provides solutions to common problems encountered during SF₄ fluorination reactions.

Problem	Potential Cause	Recommended Solution
Low or No Conversion	1. Insufficient SF₄ or reagent loss. 2. Reaction temperature is too low. 3. Inactive SF₄ due to hydrolysis. 4. Substrate is not acidic enough (for alcohols).[1]	1. Use a larger excess of SF₄. Ensure proper sealing of the reaction vessel. 2. Gradually increase the reaction temperature while monitoring for decomposition. 3. Use a fresh cylinder of SF₄ and ensure anhydrous conditions. 4. For less acidic alcohols, consider using a different fluorinating agent or a protocol with HF as a catalyst/solvent.[1]
Product Decomposition/ Polymerization	1. Reaction temperature is too high. 2. Presence of acidic byproducts (HF).[1] 3. Substrate is sensitive to acidic conditions.	1. Decrease the reaction temperature. 2. Add an HF scavenger such as triethylamine or pyridine.[1] 3. Use a milder, continuous flow method to minimize reaction time and control temperature precisely.
Formation of Ether Byproducts (from Alcohols)	Simple aliphatic alcohols are prone to ether formation.[1]	This is a common side reaction for less acidic alcohols. Consider using a different fluorinating agent if this is the major product. For more acidic alcohols, optimizing the temperature and reaction time may help.
Formation of Tetrafluoroalkyl Ethers (from Carboxylic Acids)	This side reaction arises from the reaction between a difluoromethyl cation and an acyl fluoride intermediate.[2]	Optimizing reaction conditions, such as temperature and the equivalents of SF₄, can help minimize this byproduct. The use of HF as a solvent can sometimes influence the product distribution.
Complex Product Mixture	1. Multiple reactive sites on the substrate. 2. A combination of decomposition and side reactions.	1. Use protecting groups for sensitive functionalities that are not intended to be fluorinated. 2. Start with milder conditions (lower temperature, shorter reaction time, addition of a base) and gradually increase the intensity while monitoring the reaction. A continuous flow setup can offer better control over reaction parameters.

Data Presentation: Reaction Conditions and Yields

The following tables summarize typical reaction conditions and yields for the deoxofluorination of various substrates with SF₄.

Table 1: Deoxyfluorination of Alcohols in Continuous Flow

Data sourced from Hanselmann et al., 2023.[5]

Substrate	Product	SF₄ (equiv.)	Base (equiv.)	Temp. (°C)	Time (min)	Yield (%)
Phenylethanol	2-Fluoro-1-phenylethane	1	Et₃N (1)	50	4.6	83 (isolated)
Benzyl alcohol	Benzyl fluoride	1	DIPEA (1)	50	4.6	85 (GC)
4-Methoxybenzyl alcohol	4-Methoxybenzyl fluoride	1	Et₃N (1)	50	4.6	>99 (GC)
Naphthalenemethanol	1-(Fluoromethyl)naphthalene	1	Et₃N (1)	50	4.6	82 (isolated)
N-Boc-(R)-(piperidin-3-yl)methanol	N-Boc-(R)-3-(fluoromethyl)piperidine	1	Et₃N (1)	50	4.6	81 (GC)
(-)-Methyl-L-lactate	(+)-Methyl 2-fluoropropanoate	1	Et₃N (1)	50	4.6	81 (GC)

Table 2: Deoxyfluorination of Aldehydes in Continuous Flow

Data sourced from Hanselmann et al., 2023.[5]

Substrate	Product	SF₄ (equiv.)	Base (equiv.)	Temp. (°C)	Time (min)	Yield (%)
3-Phenylpropanal	1,1-Difluoro-3-phenylpropane	2	Et₃N (1)	75	10	97 (GC)
Benzaldehyde	(Difluoromethyl)benzene	2	Et₃N (1)	75	10	88 (GC)
4-Methoxybenzaldehyde	1-(Difluoromethyl)-4-methoxybenzene	2	Et₃N (1)	75	10	>99 (GC)
4-Chlorobenzaldehyde	1-Chloro-4-(difluoromethyl)benzene	2	Et₃N (1)	75	10	85 (GC)

Experimental Protocols

Caution: Sulfur tetrafluoride is a highly toxic and corrosive gas that reacts violently with water.[6][7] All manipulations should be carried out in a well-ventilated fume hood by trained personnel using appropriate personal protective equipment, including gloves, lab coat, and face shield. Reactions are typically performed in specialized pressure vessels (autoclaves) made of stainless steel or Hastelloy.

Protocol 1: General Batch Procedure for Deoxyfluorination of Alcohols

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation: Place the alcohol (1.0 eq.) into a dry stainless steel autoclave. If the substrate is a solid, it can be added directly. If it is a liquid, it can be added via syringe.

• Solvent (Optional): A solvent is not always necessary, but inert solvents like dichloromethane or chloroform can be used.[1] For reactions requiring a catalyst, anhydrous hydrogen fluoride can be used as both a solvent and a catalyst.[1]

• Cooling and Evacuation: Seal the autoclave and cool it to -78 °C using a dry ice/acetone bath. Evacuate the vessel to remove air and moisture.

• Addition of SF₄: Condense the desired amount of SF₄ gas (typically 1.1 to 3 equivalents) into the cooled autoclave.

• Reaction: Allow the autoclave to warm to room temperature and then heat to the desired reaction temperature (e.g., 85-150 °C) for the required time (e.g., 4-20 hours).[1]

• Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess SF₄ and other gaseous byproducts through a scrubber containing aqueous potassium or sodium hydroxide.

• Isolation: Open the autoclave and dissolve the crude product in an inert organic solvent (e.g., dichloromethane). To remove residual HF, wash the organic solution with water, a dilute aqueous solution of sodium bicarbonate, and finally with brine. Alternatively, for water-sensitive products, add the solution to a suspension of sodium fluoride in an inert solvent to sequester HF.[1]

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by distillation or column chromatography.

Protocol 2: General Batch Procedure for Deoxyfluorination of Ketones

• Preparation: Charge a dry autoclave with the ketone (1.0 eq.) and, if necessary, a catalyst such as anhydrous HF.

• Cooling and SF₄ Addition: Cool the sealed autoclave to -78 °C and introduce SF₄ (typically 2-3 equivalents).

• Reaction: Heat the mixture to the desired temperature (often in the range of 100-150 °C) for several hours.

• Work-up and Purification: Follow the work-up and purification steps outlined in Protocol 1.

Protocol 3: Continuous Flow Deoxyfluorination of Alcohols and Aldehydes

This protocol is based on the work of Hanselmann et al. (2023) and requires a specialized continuous flow setup.[5]

• Setup: Assemble a continuous flow system consisting of a gas feed for SF₄ (with a mass flow controller), a liquid feed for the substrate and base solution (using a syringe pump), a mixing point (T-mixer), a heated reactor coil, a back-pressure regulator, and a quenching system.

• Reagent Preparation: Prepare a stock solution of the substrate and a base (e.g., Et₃N or DIPEA) in a suitable solvent (e.g., ethyl acetate).

• Reaction: Pump the liquid and gas streams into the mixer and through the heated reactor coil at the optimized temperature and residence time (see Tables 1 and 2).

• Quenching and Collection: The reaction mixture is passed through a back-pressure regulator and then quenched by bubbling into a stirred, cooled solution of aqueous sodium hydroxide or sodium bicarbonate.

• Extraction and Purification: After quenching, extract the product with a suitable organic solvent, wash the organic layer, dry it, and concentrate it. Purify the product as needed.

Visualizations

General Deoxyfluorination Pathways with SF₄

Caption: General reaction pathways for the fluorination of alcohols, carbonyls, and carboxylic acids with SF₄.

Troubleshooting Workflow for Low Yield in SF₄ Reactions

Caption: A logical workflow for troubleshooting low-yield SF₄ fluorination reactions.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 3. Sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Sulfur tetrafluoride | F4S | CID 24555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. SULFUR TETRAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Reference Data & Comparative Studies

A Comparative Guide to Sulfur Tetrafluoride (SF4) vs. DAST as Fluorinating Agents

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine atoms into organic molecules is a critical strategy in modern drug discovery and materials science, often imparting unique and beneficial properties such as enhanced metabolic stability, increased binding affinity, and altered electronic characteristics. The choice of fluorinating agent is paramount to the success of a synthetic campaign. This guide provides an objective, data-driven comparison of two widely used deoxofluorinating agents: the inorganic gas, sulfur tetrafluoride (SF4), and the organic liquid, diethylaminosulfur trifluoride (DAST).

At a Glance: Key Differences

Feature	Sulfur Tetrafluoride (SF4)	Diethylaminosulfur Trifluoride (DAST)
Physical State	Colorless gas	Colorless to pale yellow liquid
Handling	Requires specialized high-pressure equipment; highly toxic and corrosive.[1][2]	Easier to handle for lab-scale reactions, but toxic, corrosive, and moisture-sensitive.[1]
Thermal Stability	Stable at room temperature	Thermally unstable; can decompose explosively above 50-80°C.[3]
Reactivity	Highly reactive; can fluorinate a wide range of functional groups.[2]	Generally milder and more selective than SF4.[1]
Cost	Less expensive per mole of fluorine.[2]	More expensive.
Key Transformations	Alcohols to alkyl fluorides, aldehydes/ketones to gem-difluorides, carboxylic acids to trifluoromethyl groups.[2]	Alcohols to alkyl fluorides, aldehydes/ketones to gem-difluorides; carboxylic acids are converted to acyl fluorides.[1]

Performance Comparison: Experimental Data

The following tables summarize the performance of SF4 and DAST in the deoxofluorination of common functional groups. Yields and reaction conditions are provided to facilitate a direct comparison.

Table 1: Deoxofluorination of Alcohols

Substrate	Reagent	Conditions	Product	Yield (%)	Reference
1-Phenylethanol	SF4	Et3N, EtOAc, 75°C, 10 min (flow)	(1-Fluoroethyl)benzene	97	[4]
1-Phenylethanol	DAST	CH2Cl2, -78°C to rt	(1-Fluoroethyl)benzene	70	[5]
(-)-Menthol	SF4	Et3N, CH2Cl2, 75°C, 10 min (flow)	(+)-Neomenthyl fluoride	68-69	[4]
(-)-Menthol	DAST	CH2Cl2, 60°C, 30 min (flow)	(+)-Neomenthyl fluoride	70	[4]
4-Nitrobenzyl alcohol	DAST	CH2Cl2, rt, 1 h	4-Nitrobenzyl fluoride	72

Table 2: Deoxofluorination of Aldehydes and Ketones

Substrate	Reagent	Conditions	Product	Yield (%)	Reference
4-Nitrobenzaldehyde	SF4	Et3N, EtOAc, 75°C, 10 min (flow)	1-(Difluoromethyl)-4-nitrobenzene	97	[4]
4-Nitrobenzaldehyde	DAST	CH2Cl2, 80°C, 30 min (flow)	1-(Difluoromethyl)-4-nitrobenzene	High	Not specified in search results
Cyclohexanone	SF4	Et2NH, CH2Cl2, 25°C, 10 min (flow)	1,1-Difluorocyclohexane	95	[6]
Benzophenone	Deoxo-Fluor*	Toluene, 84°C, 24 h	Difluorodiphenylmethane	78-86	[7]

*Deoxo-Fluor is a more thermally stable analog of DAST and is often used as a safer alternative.

Table 3: Reaction with Carboxylic Acids

Substrate	Reagent	Conditions	Product	Yield (%)	Reference
Benzoic Acid	SF4	Et3N, EtOAc, 75°C, 10 min (flow)	Benzoyl fluoride	Quantitative	[4]
Heptanoic Acid	SF4	neat, 130°C, 18 h	1,1,1-Trifluoroheptane	81	[2]
Benzoic Acid	DAST	DCE, 0°C to rt, 12 h	Benzoyl fluoride	Not specified in search results	Not specified in search results

Experimental Protocols

Deoxofluorination of an Alcohol using SF4 in a Continuous Flow System

This protocol is adapted from a procedure for the fluorination of 1-phenylethanol.[4]

Materials:

• 1-Phenylethanol

• Sulfur tetrafluoride (SF4) gas

• Triethylamine (Et3N)

• Ethyl acetate (EtOAc), anhydrous

• Continuous flow reactor system with gas and liquid handling capabilities

Procedure:

• Prepare a 0.5 M solution of 1-phenylethanol and 1 equivalent of triethylamine in anhydrous ethyl acetate.

• Set up the continuous flow reactor with a residence time of 10 minutes and a temperature of 75°C.

• Introduce the substrate solution and a stream of sulfur tetrafluoride gas (2 equivalents) into the reactor.

• After the designated residence time, the reaction mixture is collected.

• The product stream is typically quenched in-line to neutralize any unreacted SF4 and HF.

• The organic phase is then separated, dried, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield (1-fluoroethyl)benzene.

Deoxofluorination of an Alcohol using DAST

This protocol is for the fluorination of 4-nitrobenzyl alcohol.

Materials:

• 4-Nitrobenzyl alcohol

• Diethylaminosulfur trifluoride (DAST)

• Dichloromethane (CH2Cl2), anhydrous

• Ice water

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve 4-nitrobenzyl alcohol (1.0 mmol) in anhydrous dichloromethane (2.8 mL) in a dry flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0°C in an ice bath.

• Slowly add DAST (1.1 mmol) dropwise to the stirred solution.

• Allow the reaction mixture to stir at room temperature for 1 hour, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by adding ice water (3 mL).

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 10 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 4-nitrobenzyl fluoride.

Reaction Mechanisms and Logical Relationships

General Mechanism for Deoxofluorination of an Alcohol

The deoxofluorination of an alcohol by both SF4 and DAST is believed to proceed through a similar mechanistic pathway involving the formation of a fluorosulfite intermediate, followed by nucleophilic displacement by fluoride.

Caption: General reaction pathway for the deoxofluorination of alcohols with SF4 and DAST.

Comparative Workflow for Laboratory-Scale Fluorination

This diagram illustrates the key differences in the experimental workflow when using SF4 versus DAST for a typical laboratory-scale deoxofluorination reaction.

Caption: A logical workflow comparing the experimental steps for fluorination using SF4 and DAST.

Safety and Handling

Sulfur Tetrafluoride (SF4): SF4 is a highly toxic and corrosive gas that reacts violently with water to produce hydrogen fluoride (HF) and sulfur dioxide.[2] It is a strong irritant to the skin, eyes, and mucous membranes. Due to its gaseous nature and high reactivity, SF4 must be handled in specialized, corrosion-resistant high-pressure equipment, typically within a well-ventilated fume hood. All personnel must be thoroughly trained in the handling of hazardous gases.

Diethylaminosulfur Trifluoride (DAST): DAST is a toxic and corrosive liquid that also reacts with water to release HF.[3] While it is generally considered easier to handle than SF4 for laboratory-scale reactions, it is thermally unstable and can decompose explosively upon heating, typically above 50-80°C. Therefore, reactions involving DAST should be conducted at low temperatures, and the reagent should be stored in a refrigerator. Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, is essential.

Conclusion and Recommendations

Both sulfur tetrafluoride and DAST are powerful and effective deoxofluorinating agents with distinct advantages and disadvantages.

• SF4 is the more potent and cost-effective reagent, capable of converting carboxylic acids to trifluoromethyl groups, a transformation not readily achieved with DAST. Its use is well-suited for industrial-scale synthesis and for substrates that are resistant to fluorination under milder conditions. However, the significant hazards and specialized equipment required for its use make it less practical for many academic and small-scale research laboratories.

• DAST offers greater convenience and is generally safer to handle on a laboratory scale, making it a popular choice for the deoxofluorination of alcohols, aldehydes, and ketones in research and development settings. Its primary drawbacks are its thermal instability and higher cost.

For researchers in drug development, the choice between SF4 and DAST will depend on the specific transformation required, the scale of the reaction, and the available facilities. For the conversion of carboxylic acids to trifluoromethyl groups, SF4 is often the reagent of choice. For the deoxofluorination of alcohols and carbonyls on a laboratory scale, DAST and its more stable analogs (e.g., Deoxo-Fluor, XtalFluor) are often preferred due to their ease of handling. As with any chemical reaction, a thorough risk assessment should be conducted before commencing any experimental work.

References

• 1. Fluorination with aminosulfuranes - Wikipedia [en.wikipedia.org]
• 2. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

SF4: A Powerful and Selective Nucleophilic Fluorinating Reagent for Advancing Drug Discovery and Development

In the landscape of nucleophilic fluorination, sulfur tetrafluoride (SF4) emerges as a uniquely potent and selective reagent, offering distinct advantages for the synthesis of complex organofluorine compounds crucial to the pharmaceutical and agrochemical industries. While other reagents have been developed for ease of handling, SF4 remains a cornerstone for transformations that are otherwise challenging, providing access to novel chemical entities with enhanced metabolic stability and biological activity.

Sulfur tetrafluoride's exceptional reactivity allows for the efficient conversion of a wide range of oxygen-containing functional groups into their fluorinated counterparts.[1][2][3] It is particularly effective in transforming alcohols and carbonyl compounds into alkyl fluorides and geminal difluorides, respectively.[2][3][4] This capability is vital for the synthesis of fluorinated pharmaceutical intermediates, which can lead to drugs with improved efficacy.[1][2]

While reagents like DAST (diethylaminosulfur trifluoride) and Deoxo-Fluor (bis(2-methoxyethyl)aminosulfur trifluoride) were developed as safer, liquid-state alternatives to the gaseous and highly hazardous SF4, they sometimes fall short in reactivity and can lead to undesired byproducts.[5][6][7] Recent advancements in handling SF4, particularly through the use of continuous flow chemistry, have significantly improved its safety profile, mitigating risks and allowing for more controlled reaction conditions.[8][9]

Performance Comparison: SF4 vs. Other Nucleophilic Fluorinating Reagents

The choice of a fluorinating reagent is dictated by the specific substrate, desired transformation, and scale of the reaction. The following table summarizes the performance of SF4 in comparison to other common nucleophilic fluorinating reagents.

Reagent	Functional Group Transformation	Typical Reaction Conditions	Yields	Key Advantages	Key Disadvantages
Sulfur Tetrafluoride (SF4)	Alcohols → Alkyl Fluorides	-50°C to 150°C, often with HF as a catalyst[5][8][10]	Moderate to High[4][8][10]	High reactivity, broad substrate scope, inexpensive[4]	Highly toxic and corrosive gas, requires specialized equipment[4][5]
Aldehydes/Ketones → Gem-difluorides	75°C (flow) to 100°C (batch)[5][8]	Moderate to High[4][8]	Effective for challenging substrates	Harsh reaction conditions often required in batch[5]
Carboxylic Acids → Trifluoromethyls	High temperatures, often with excess HF[4][8]	Moderate to High[4]	Direct conversion to trifluoromethyl group	Can be difficult to control, potential for side reactions[4]
DAST (Diethylaminosulfur trifluoride)	Alcohols → Alkyl Fluorides	Room temperature to moderate heating	Variable, often good	Liquid, easier to handle than SF4[4][5]	Thermally unstable, can be explosive[5][6]
Aldehydes/Ketones → Gem-difluorides	Room temperature to moderate heating	Variable	Milder conditions than SF4	Can lead to elimination byproducts[5][11]
Deoxo-Fluor	Alcohols → Alkyl Fluorides	Room temperature to moderate heating	Generally good	More thermally stable than DAST[5][8]	Can be less reactive than DAST for some substrates[7]
Aldehydes/Ketones → Gem-difluorides	Room temperature to moderate heating	Generally good	Often provides higher selectivity and less elimination than DAST[5][11]	More expensive than DAST
XtalFluor-E / XtalFluor-M	Alcohols → Alkyl Fluorides	Requires a promoter (e.g., Et3N·3HF)	High	Crystalline, stable, and easy to handle[11]	Not reactive on their own
Aldehydes/Ketones → Gem-difluorides	Requires a promoter (e.g., Et3N·3HF)	High	High selectivity, significantly less elimination byproducts compared to DAST and Deoxo-Fluor[11]	Two-component system

Experimental Protocols

General Procedure for Deoxyfluorination of Alcohols using SF4 in Continuous Flow

A recently developed protocol for the deoxyfluorination of alcohols using SF4 in a continuous flow setup offers a safer and more controlled method.[8]

• System Setup: A continuous flow reactor system equipped with a gas and liquid feed, a heated reactor coil, and a back-pressure regulator is assembled.

• Reagent Preparation: A solution of the alcohol substrate (e.g., phenylethanol, 0.5 M) in a suitable solvent (e.g., ethyl acetate) is prepared. A solution of a base (e.g., triethylamine, 1 equivalent) is also prepared.

• Reaction Execution: The substrate solution, base solution, and gaseous SF4 (2 equivalents) are introduced into the flow reactor.

• Reaction Conditions: The reaction is carried out at a specific temperature (e.g., 75°C) and residence time (e.g., 10 minutes) within the heated coil.

• Quenching and Collection: The reaction mixture exits the reactor and is passed through a quenching solution to neutralize any unreacted SF4 and HF. The product is then collected.

• Analysis: The yield of the fluorinated product is determined by techniques such as GC-FID or inline NMR monitoring.[8]

This flow chemistry approach avoids the handling of large quantities of gaseous SF4 and allows for precise control over reaction parameters, leading to high yields and improved safety.[8]

General Procedure for Fluorination of Carbonyl Compounds with SF4 (Batch)

Traditional batch reactions with SF4 require specialized high-pressure equipment.

• Reactor Charging: The carbonyl compound is placed in a stainless steel or Hastelloy autoclave.

• Cooling and Evacuation: The reactor is cooled to a low temperature (e.g., -78°C) and evacuated.

• SF4 Addition: A measured amount of SF4 gas is condensed into the reactor. Hydrogen fluoride (HF) is often added as a catalyst.[4][10]

• Reaction: The reactor is sealed and heated to the required temperature (e.g., 100-150°C) for several hours.[5]

• Work-up: After cooling, the excess pressure is carefully vented through a scrubber. The crude product is then purified, often involving treatment with a fluoride scavenger like sodium fluoride (NaF) to remove residual HF.[10]

Logical Workflow for Reagent Selection in Nucleophilic Fluorination

The decision-making process for selecting an appropriate nucleophilic fluorinating reagent involves considering the substrate, desired transformation, and safety constraints.

Caption: A decision-making workflow for selecting a nucleophilic fluorinating reagent.

Reaction Mechanism: Deoxyfluorination with SF4

The mechanism of deoxyfluorination with SF4 is thought to proceed through the formation of an intermediate alkoxysulfur trifluoride, followed by nucleophilic displacement by fluoride. In the case of carbonyl compounds, an initial addition across the C=O bond is proposed.[4]

Caption: Simplified mechanism for the fluorination of alcohols and carbonyls with SF4.

References

• 1. nbinno.com [nbinno.com]
• 2. innospk.com [innospk.com]
• 3. nbinno.com [nbinno.com]
• 4. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 5. Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sulfur-Based Fluorinating Agents - Wordpress [reagents.acsgcipr.org]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Analytical Methods for Validating SF4 Reaction Products

For Researchers, Scientists, and Drug Development Professionals

Sulfur tetrafluoride (SF4) is a powerful and widely used reagent for the synthesis of organofluorine compounds, which are of significant interest in the pharmaceutical and agrochemical industries. The selective fluorination capabilities of SF4 allow for the conversion of various oxygen-containing functional groups into their fluorinated counterparts. However, the reactivity of SF4 and the potential for side reactions necessitate robust analytical methods to validate the structure and purity of the desired products. This guide provides an objective comparison of the primary analytical techniques used for this purpose, supported by experimental data and detailed protocols.

Key Analytical Techniques at a Glance

The validation of SF4 reaction products primarily relies on a combination of spectroscopic and chromatographic techniques. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹⁹F NMR, offers unparalleled insight into the fluorine environment of the synthesized molecules. Mass Spectrometry (MS), often coupled with Gas Chromatography (GC-MS), provides crucial information about the molecular weight and structure of the products. Each technique offers distinct advantages and limitations, and a multi-faceted approach is often the most effective strategy for comprehensive product validation.

Data Presentation: A Comparative Overview

The choice of analytical technique often depends on the specific requirements of the analysis, such as the need for quantitative accuracy, sensitivity, or structural elucidation. The following tables summarize the key performance characteristics of the most common methods for validating SF4 reaction products.

Parameter	¹⁹F NMR Spectroscopy	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Primary Use	Structural Elucidation & Quantification	Separation, Identification & Quantification	Separation, Identification & Quantification
Selectivity	High for fluorinated compounds	High	High
Sensitivity	Moderate to High	High	Very High
Limit of Detection (LOD)	~0.06 g/100 g for some pharmaceuticals[1]	ng/mL to pg/mL range[2]	pg/mL to fg/mL range
Limit of Quantification (LOQ)	~0.1 g/100 g for some pharmaceuticals[1]	ng/mL range[2]	pg/mL range
Precision (RSD)	< 2% (intraday and interday)[1]	< 5% (intraday and interday)[2]	Variable, typically < 15%
Linearity (R²)	> 0.999	> 0.996[2]	> 0.99
Sample Throughput	Moderate	High	High
Key Advantage	Unbiased quantification of all fluorinated species.[3][4][5]	Excellent for volatile and thermally stable compounds.	Broad applicability to a wide range of compounds.
Key Limitation	Lower sensitivity compared to MS.	Not suitable for non-volatile or thermally labile compounds.	Can underestimate total organofluorine content.[3][4][5]

Table 1: Performance Comparison of Key Analytical Methods

Fluorine Environment	Typical ¹⁹F Chemical Shift Range (ppm vs. CFCl₃)	Typical ¹H-¹⁹F Coupling Constants (J, Hz)	Typical ¹⁹F-¹⁹F Coupling Constants (J, Hz)
-CF₃	-50 to -70[6]	5-15 (³J)	N/A
-CF₂- (gem-difluoro)	-80 to -120	50-60 (²J)	250-300 (²J)
-CH₂F	-200 to -220[6]	45-50 (²J)	N/A
Ar-F	-100 to -140	5-10 (ortho), 0-3 (meta), 0-2 (para)	18-22 (ortho), 0-7 (meta), 8-15 (para)

Table 2: Typical ¹⁹F NMR Parameters for Common SF4 Reaction Products

Experimental Protocols

Detailed and consistent experimental protocols are crucial for obtaining reliable and reproducible results. The following sections provide step-by-step methodologies for the key analytical techniques.

Quantitative ¹⁹F NMR Analysis

¹⁹F NMR is a powerful tool for the direct and unbiased quantification of fluorinated compounds in a reaction mixture.

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the crude reaction mixture into a vial.

• Add a known amount of a suitable internal standard. The internal standard should be a fluorinated compound with a simple ¹⁹F NMR spectrum that does not overlap with the signals of interest (e.g., trifluorotoluene).

• Dissolve the mixture in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) to a final volume of 0.6-0.7 mL.

• Transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Use a high-field NMR spectrometer equipped with a fluorine probe.

• Tune and shim the spectrometer for the ¹⁹F nucleus.

• Acquire a quantitative ¹⁹F NMR spectrum using a 90° pulse angle and a relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest (a D1 of 30-60 seconds is often sufficient for accurate quantification).[7]

• To improve the signal-to-noise ratio, acquire an adequate number of scans (e.g., 64-256).

• Proton decoupling is often used to simplify the spectra.[1]

3. Data Processing and Analysis:

• Apply an exponential window function with a line broadening of 0.3-1.0 Hz to the Free Induction Decay (FID) before Fourier transformation.[8]

• Carefully phase the spectrum and perform a baseline correction.

• Integrate the signals corresponding to the product(s) and the internal standard.

• Calculate the concentration or yield of the product based on the integral values, the number of fluorine atoms in each molecule, and the known concentration of the internal standard.

GC-MS Analysis

GC-MS is a highly sensitive method for the separation and identification of volatile components in a reaction mixture.

1. Sample Preparation:

• Quench the SF4 reaction mixture carefully with a suitable reagent (e.g., methanol or water) in a well-ventilated fume hood.

• Extract the organic products with a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

• Wash the organic layer with water and brine, then dry it over an anhydrous salt (e.g., Na₂SO₄).

• Filter the solution and, if necessary, concentrate it under reduced pressure.

• Dilute an aliquot of the crude product mixture in a suitable solvent to a final concentration of approximately 10-100 µg/mL.

• If the products are not volatile enough, derivatization may be necessary.[9]

2. GC-MS Instrument Setup and Analysis:

• Use a gas chromatograph coupled to a mass spectrometer.

• Select a suitable GC column (e.g., a non-polar DB-5ms or a mid-polar DB-17ms) based on the polarity of the expected products.

• Set the injector and transfer line temperatures appropriately (e.g., 250 °C and 280 °C, respectively).

• Program the oven temperature to achieve good separation of the components. A typical program might start at 50 °C, hold for 2 minutes, and then ramp up to 280 °C at 10-20 °C/min.

• Set the mass spectrometer to scan a suitable mass range (e.g., m/z 40-500) in electron ionization (EI) mode.

3. Data Analysis:

• Identify the peaks in the total ion chromatogram (TIC).

• Analyze the mass spectrum of each peak to determine the molecular weight and fragmentation pattern of the corresponding compound.

• Compare the obtained mass spectra with spectral libraries (e.g., NIST) for compound identification.

• For quantitative analysis, create a calibration curve using standards of the purified product.

Mandatory Visualization

Visualizing workflows and relationships can aid in understanding the complex processes of reaction validation.

Caption: A simplified signaling pathway for the fluorination of a ketone using SF4.

Caption: Experimental workflow for the validation of SF4 reaction products.

Caption: Logical relationship diagram comparing analytical methods.

References

• 1. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Exploring the organofluorine gap: 19F-NMR and LC-MS/MS as complementary analytical approaches for PFAS - American Chemical Society [acs.digitellinc.com]
• 4. experts.umn.edu [experts.umn.edu]
• 5. Revealing Organofluorine Contamination in Effluents and Surface Waters with Complementary Analytical Approaches: Fluorine-19 Nuclear Magnetic Resonance Spectroscopy (19F-NMR) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 7. 19Flourine NMR [chem.ch.huji.ac.il]
• 8. benchchem.com [benchchem.com]
• 9. youtube.com [youtube.com]

A Comparative Guide to Deoxyfluorinating Reagents: Sulfur Tetrafluoride (SF4) vs. Deoxo-Fluor

For researchers, scientists, and drug development professionals engaged in the synthesis of fluorinated organic molecules, the choice of a suitable deoxyfluorinating agent is critical. This guide provides a detailed comparative study of two prominent reagents: the highly reactive gas, Sulfur Tetrafluoride (SF4), and the more user-friendly liquid, Deoxo-Fluor ([Bis(2-methoxyethyl)amino]sulfur trifluoride). This comparison is supported by experimental data to aid in reagent selection based on substrate, scale, and safety considerations.

At a Glance: Key Differences

Feature	Sulfur Tetrafluoride (SF4)	Deoxo-Fluor
Primary Substrates	Alcohols, Aldehydes, Ketones, Carboxylic Acids	Alcohols, Aldehydes, Ketones, Carboxylic Acids
Physical State	Colorless gas	Yellow to colorless liquid
Handling	Requires specialized equipment (autoclaves or flow reactors) due to its gaseous nature and high toxicity.[1][2]	Easier to handle liquid, though moisture-sensitive and requires an inert atmosphere.[3][4]
Safety	Highly toxic, corrosive, and reacts violently with water to release hazardous hydrogen fluoride (HF).[5] Requires stringent safety protocols.	More thermally stable and generally considered safer than SF4 and its precursor, DAST.[6][7] However, it also reacts with water to produce HF.[4]
Reactivity	Highly reactive, often requiring harsh conditions (high temperatures and pressures, sometimes with added HF).[1][4]	Generally requires milder reaction conditions than SF4.[8][9]
Byproducts	Generates significant amounts of HF and SOF2.[5]	Byproducts are generally easier to handle and remove.

Performance Data: A Comparative Overview

The choice between SF4 and Deoxo-Fluor often hinges on the specific substrate and desired transformation. The following tables summarize representative experimental data for the deoxyfluorination of various functional groups.

Deoxyfluorination of Alcohols

Substrate	Reagent	Conditions	Product	Yield (%)
1-Phenylethanol	SF4	0.5 M in EtOAc, 2 equiv. SF4, 1 equiv. Et3N, 75 °C, 10 min (flow)	(1-Fluoroethyl)benzene	97% (GC)
1-Phenylethanol	Deoxo-Fluor	CH2Cl2, -78 °C to rt, 16h	(1-Fluoroethyl)benzene	85-95%
Benzyl alcohol	SF4	0.5 M in EtOAc, 2 equiv. SF4, 1 equiv. DIPEA, 75 °C, 10 min (flow)	(Fluoromethyl)benzene	99% (GC)
Benzyl alcohol	Deoxo-Fluor	CH2Cl2, -78 °C, 3h	(Fluoromethyl)benzene	98%

Deoxyfluorination of Aldehydes and Ketones

Substrate	Reagent	Conditions	Product	Yield (%)
Benzaldehyde	SF4	0.5 M in EtOAc, 2 equiv. SF4, 1 equiv. Et3N, 75 °C, 10 min (flow)	(Difluoromethyl)benzene	97% (GC)
4,4'-Difluorobenzophenone	Deoxo-Fluor	Neat, 90 °C, 24h	Bis(4-fluorophenyl)difluoromethane	78-86%
Various Ketones	SF4	with Et2NH, continuous flow	gem-Difluorides	Good to excellent
Various Aldehydes/Ketones	Deoxo-Fluor	CH2Cl2, rt, 16h, with catalytic EtOH/HF	gem-Difluorides	Good to excellent

Deoxyfluorination of Carboxylic Acids

Substrate	Reagent	Conditions	Product	Yield (%)
Benzoic Acid	SF4	0.5 M in EtOAc, 1.1 equiv. SF4, 75 °C, 10 min (flow)	Benzoyl fluoride	>99% (GC)
4-Nitrobenzoic Acid	SF4	0.5 M in EtOAc, 1.1 equiv. SF4, 75 °C, 10 min (flow)	4-Nitrobenzoyl fluoride	85% (GC)
Various Carboxylic Acids	Deoxo-Fluor	CH2Cl2, rt	Acyl Fluorides	High yields

Experimental Protocols

Representative Protocol for Deoxyfluorination with Deoxo-Fluor (gem-Difluorination of a Ketone)

This protocol is adapted from a procedure in Organic Syntheses.[4]

Materials:

• Ketone (e.g., 4,4'-difluorobenzophenone)

• Deoxo-Fluor®

• Anhydrous solvent (if necessary, though often run neat)

• Nitrogen or Argon gas for inert atmosphere

• Standard glassware (round-bottomed flask, condenser)

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• An oven-dried round-bottomed flask equipped with a magnetic stir bar is charged with the ketone (1.0 equiv).

• The flask is placed under an inert atmosphere (Nitrogen or Argon).

• Deoxo-Fluor® (typically 3.0 equiv) is added via a syringe or disposable pipette. Caution! Deoxo-Fluor® reacts exothermically with water and is a respiratory hazard. Handle in a well-ventilated fume hood.

• The reaction mixture is heated to the desired temperature (e.g., 90 °C) and stirred for the required time (e.g., 24 hours). The progress of the reaction can be monitored by TLC or GC-MS.

• After completion, the reaction is carefully quenched by slowly adding it to a saturated aqueous solution of sodium bicarbonate.

• The product is extracted with a suitable organic solvent (e.g., dichloromethane).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography.

Representative Protocol for Deoxyfluorination with SF4 (gem-Difluorination of a Ketone, conceptual batch procedure)

Warning: This procedure should only be attempted by trained personnel in a specialized laboratory equipped to handle highly toxic and corrosive gases like SF4.

Materials:

• Ketone

• Sulfur Tetrafluoride (SF4) gas

• Anhydrous solvent (e.g., dichloromethane or HF)

• A suitable base (e.g., pyridine or triethylamine), optional

• Pressure vessel (autoclave) or specialized gas handling setup

• Cooling bath

Procedure:

• The ketone and anhydrous solvent are charged into a pressure-resistant reactor (autoclave).

• The reactor is sealed and cooled in a cooling bath (e.g., -78 °C).

• A measured amount of SF4 gas is condensed into the reactor. This is a critical and hazardous step requiring specialized equipment.

• If a catalyst or scavenger like HF or a base is used, it is added at this stage.

• The reactor is allowed to warm to the reaction temperature and the reaction is stirred for the required duration.

• After the reaction is complete, the reactor is cooled, and the excess SF4 and HF are carefully vented through a scrubbing system.

• The reaction mixture is cautiously quenched, typically with a cooled aqueous base solution.

• The product is extracted, and the organic phase is washed, dried, and concentrated.

• Purification is carried out using standard methods like distillation or chromatography.

Decision-Making Workflow

The choice between SF4 and Deoxo-Fluor can be guided by several factors, as illustrated in the following diagram.

Caption: Decision workflow for selecting a deoxyfluorinating agent.

Conclusion

Both Sulfur Tetrafluoride and Deoxo-Fluor are powerful reagents for deoxyfluorination. SF4, while highly effective and atom-economical, presents significant handling and safety challenges, making it more suitable for large-scale industrial applications or specialized academic labs with appropriate infrastructure. Deoxo-Fluor, on the other hand, offers a much more manageable and safer alternative for laboratory-scale synthesis. Its liquid form, higher thermal stability, and milder reaction conditions make it the preferred choice for many researchers, despite its higher cost. The selection of the appropriate reagent will ultimately depend on a careful evaluation of the specific synthetic problem, available resources, and safety considerations.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor) [commonorganicchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. [Bis(2-methoxyethyl)amino]sulfur Trifluoride, the Deoxo-Fluor Reagent: Application toward One-Flask Transformations of Carboxylic Acids to Amides [organic-chemistry.org]

A Comparative Guide to Deoxyfluorination: Validating the Regioselectivity of SF₄ and Its Alternatives

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine into organic molecules is a critical tool for modulating molecular properties. Sulfur tetrafluoride (SF₄) has long been a go-to reagent for deoxyfluorination; however, its hazardous nature and often unpredictable regioselectivity have spurred the development of safer and more selective alternatives. This guide provides an objective comparison of the performance of SF₄ with its common alternatives, Diethylaminosulfur Trifluoride (DAST) and PhenoFluorMix, supported by experimental data to aid in reagent selection for precise fluorination.

The choice of a fluorinating agent can significantly impact the outcome of a reaction, particularly in complex molecules with multiple potential reaction sites. Understanding the regioselectivity of each reagent is paramount to achieving the desired molecular architecture and avoiding tedious purification of isomeric mixtures.

At a Glance: Key Differences in Regioselectivity and Application

Feature	Sulfur Tetrafluoride (SF₄)	Diethylaminosulfur Trifluoride (DAST)	PhenoFluorMix
Primary Substrates	Alcohols, Aldehydes, Ketones, Carboxylic Acids	Alcohols, Aldehydes, Ketones	Phenols, Heterocycles, Alcohols
Regioselectivity	Moderate to low; can lead to complex mixtures with polyfunctional substrates.[1]	Moderate to high; generally more selective than SF₄, but rearrangements can occur.	High; excellent chemoselectivity for phenols over other functional groups.[2]
Common Side Reactions	Over-fluorination, rearrangements, polymerization.[2][3]	Elimination, rearrangements.	Minimal; avoids the formation of constitutional isomers.[2]
Handling	Hazardous, toxic gas requiring specialized equipment.[4]	Thermally unstable liquid, can decompose violently upon heating.	Bench-stable solid, moisture-insensitive.[5][6]

Comparative Performance Data

The following tables summarize the performance of SF₄, DAST, and PhenoFluorMix in various fluorination reactions, highlighting their respective regioselectivities and yields.

Table 1: Deoxyfluorination of Polyfunctional Molecules

Substrate	Reagent	Product(s) and Regioselectivity	Yield (%)	Reference
Tyrosol (phenolic & primary alcohol)	SF₄	Complex mixture	Not reported	[1]
Vicinal Diols (e.g., (L)-tartrate)	SF₄	meso-Difluorosuccinate (inversion at one alcohol)	Moderate	[4]
20-Hydroxyecdysone derivative (multiple hydroxyls)	DAST	Selective fluorination at C-14 and/or C-25	-	[7][8]
Mannose derivative (multiple hydroxyls)	DAST	2-deoxy-2-fluoro-β-glucosyl fluoride (30%) and monofluorinated α-mannosyl fluoride	30% (difluoro)	[6]
4-Methoxyphenol	PhenoFluorMix	4-Fluoroanisole	88%	[2]
Geraniol (primary allylic alcohol)	PhenoFluorMix	1-Fluoro-3,7-dimethylocta-2,6-diene	72%	[2]
Geraniol (primary allylic alcohol)	DAST	1-Fluoro-3,7-dimethylocta-2,6-diene	45% (mixture of isomers)	[2]

Table 2: Deoxyfluorination of Alcohols

Substrate	Reagent	Product	Yield (%)	Reference
1-Phenylethanol	PhenoFluorMix	(1-Fluoroethyl)benzene	85%	[2]
1-Phenylethanol	DAST	(1-Fluoroethyl)benzene	70%	[2]
Testosterone	DAST	Fluorodeoxytestosterone	17%
Testosterone	AlkylFluor (PhenoFluor derivative)	Fluorodeoxytestosterone	79%

Reaction Mechanisms and Regioselectivity

The differences in regioselectivity among these reagents can be attributed to their distinct reaction mechanisms.

Sulfur Tetrafluoride (SF₄)

The mechanism of SF₄ fluorination is believed to be analogous to chlorination with phosphorus pentachloride and is often activated by hydrogen fluoride.[4] The reaction likely proceeds through highly reactive intermediates, which can lead to a lack of selectivity in molecules with multiple reactive sites. For instance, the fluorination of tyrosol, which possesses both a phenolic and a primary alcohol, results in a complex mixture of products, indicating that SF₄ does not effectively discriminate between the two hydroxyl groups.[1]

Caption: Proposed mechanism for SF₄ fluorination of an alcohol.

Diethylaminosulfur Trifluoride (DAST)

DAST is generally more selective than SF₄. The reaction mechanism involves the formation of an alkoxysulfurane intermediate. The subsequent nucleophilic substitution by fluoride can proceed via an Sₙ1 or Sₙ2 pathway, depending on the substrate's structure. While often providing cleaner reactions than SF₄, DAST can still lead to side reactions such as elimination and Wagner-Meerwein rearrangements, particularly with sterically hindered or strained substrates. In the case of carbohydrates with multiple hydroxyl groups, the regioselectivity of DAST can be influenced by the stereochemistry and protecting groups of the substrate.[6]

Caption: Mechanism of alcohol fluorination with DAST.

PhenoFluorMix

PhenoFluorMix, a mixture of a chloroimidazolium salt and cesium fluoride, exhibits exceptional chemoselectivity for the deoxyfluorination of phenols.[5][6] The reaction proceeds through a concerted nucleophilic aromatic substitution (cSNAr) mechanism.[5] This concerted pathway avoids the formation of high-energy intermediates that can lead to side reactions, resulting in high yields and clean conversions, even in the presence of other functional groups like aldehydes, ketones, and esters.[2] This high selectivity makes PhenoFluorMix a superior choice for the late-stage fluorination of complex molecules where preserving other functionalities is crucial.

Caption: Concerted mechanism of phenol deoxyfluorination with PhenoFluorMix.

Experimental Protocols

General Procedure for SF₄ Fluorination of Alcohols (Batch)

Warning: Sulfur tetrafluoride is a highly toxic and corrosive gas. This reaction should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions and specialized equipment.

A stainless steel autoclave is charged with the alcohol substrate. The reactor is cooled to -78 °C and evacuated. Sulfur tetrafluoride gas is then condensed into the reactor.[3] The reaction is typically heated for several hours. After cooling and venting the excess SF₄ through a scrubber, the crude product is worked up by quenching with water or a solution of sodium fluoride to remove residual HF.[3] Purification is typically achieved by distillation or chromatography.

General Procedure for DAST Fluorination of Alcohols

To a solution of the alcohol in an anhydrous solvent (e.g., dichloromethane) at -78 °C under an inert atmosphere, DAST is added dropwise. The reaction mixture is stirred and allowed to warm to room temperature. The reaction is then quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate. The product is extracted with an organic solvent, and the combined organic layers are dried and concentrated. Purification is performed by column chromatography.

General Procedure for PhenoFluorMix Deoxyfluorination of Phenols

In a glovebox or under an inert atmosphere, the phenol substrate and PhenoFluorMix are added to a vial containing a stir bar. Anhydrous toluene is added, and the vial is sealed. The reaction mixture is heated with vigorous stirring. After cooling to room temperature, the crude mixture is directly purified by flash column chromatography on silica gel.[2]

Conclusion

Validating the regioselectivity of a fluorination reaction is crucial for the successful synthesis of complex molecules. While SF₄ is a powerful fluorinating agent, its lack of selectivity often leads to undesired byproducts. DAST offers improved selectivity but can still be prone to rearrangements and elimination reactions. For the specific and high-yielding deoxyfluorination of phenols, PhenoFluorMix has emerged as a superior alternative due to its high chemoselectivity, operational simplicity, and mild reaction conditions. Researchers should carefully consider the substrate's functional groups and the desired outcome when selecting the most appropriate fluorinating agent. The experimental data and mechanistic insights provided in this guide aim to facilitate this decision-making process for drug development and chemical research professionals.

References

• 1. dash.harvard.edu [dash.harvard.edu]
• 2. benchchem.com [benchchem.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. The Synthesis and Glycoside Formation of Polyfluorinated Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. AlkylFluor: Deoxyfluorination of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. organic-synthesis.com [organic-synthesis.com]

The Role of Sulfur Tetrafluoride (SF4) in Total Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals navigating the complex landscape of synthetic chemistry, the choice of fluorinating agent can be pivotal. The strategic introduction of fluorine atoms into a molecule can dramatically alter its biological activity, metabolic stability, and lipophilicity. Among the arsenal of fluorinating agents, sulfur tetrafluoride (SF4) stands out for its unique ability to convert carbonyls and carboxylic acids into their gem-difluoro and trifluoromethyl analogs, respectively. However, its hazardous nature often leads chemists to seek alternatives. This guide provides a comparative analysis of SF4 in the context of total synthesis, offering data-driven insights and detailed experimental protocols.

Case Study: Deoxofluorination in the Synthesis of a Prostaglandin Intermediate

While comprehensive case studies of SF4 in the total synthesis of complex natural products are not abundantly detailed in readily accessible literature, its application in the synthesis of key intermediates is well-documented. A notable example is the preparation of a trifluoromethyl-containing prostaglandin analog. The key step involves the conversion of a carboxylic acid precursor to a trifluoromethyl group, a transformation for which SF4 is particularly well-suited.

Table 1: Comparison of Deoxofluorination Agents for the Synthesis of a Prostaglandin Intermediate

Feature	Sulfur Tetrafluoride (SF4)	Diethylaminosulfur Trifluoride (DAST)
Reaction	R-COOH → R-CF3	R-COOH → R-COF (Acyl fluoride)
Typical Yield	70-90%	Not directly applicable for CF3 formation
Key Reagents	SF4, HF (catalytic)	DAST
Temperature	100-150 °C	-78 °C to rt
Pressure	High pressure (autoclave)	Atmospheric pressure
Safety	Highly toxic, corrosive gas. Requires specialized equipment.	Toxic, moisture-sensitive liquid. Easier to handle than SF4 on a lab scale.
Byproducts	SOF2, HF	Et2NSOF, HF

As the table illustrates, SF4 is highly effective for the direct conversion of carboxylic acids to trifluoromethyl groups, often providing good to excellent yields.[1] In contrast, a common alternative like DAST (Diethylaminosulfur Trifluoride) typically converts carboxylic acids to acyl fluorides and does not directly yield the trifluoromethyl group under standard conditions. This fundamental difference in reactivity underscores the unique utility of SF4 for specific synthetic transformations.

Experimental Protocols

Key Experiment: Deoxofluorination of a Carboxylic Acid Intermediate using SF4

Objective: To synthesize the trifluoromethyl analog of a prostaglandin precursor from its corresponding carboxylic acid.

Methodology:

• Materials: Carboxylic acid precursor, sulfur tetrafluoride (SF4), hydrogen fluoride (HF) (anhydrous), reaction vessel (Hastelloy or stainless-steel autoclave).

• Procedure:

  • The carboxylic acid precursor (1.0 eq) is placed in a pre-dried high-pressure autoclave.

  • The vessel is cooled, and anhydrous HF (catalytic amount, e.g., 0.1 eq) is carefully added.

  • The autoclave is sealed, and SF4 (3.0-5.0 eq) is introduced from a lecture bottle.

  • The reaction mixture is heated to 120-130 °C with stirring for 12-24 hours.

  • After cooling to room temperature, the excess SF4 and HF are carefully vented through a basic scrubber (e.g., soda lime or aqueous KOH).

  • The crude product is dissolved in a suitable organic solvent (e.g., dichloromethane) and washed with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to afford the desired trifluoromethyl compound.

Visualization of Synthetic Pathways

To better understand the strategic use of SF4, the following diagrams illustrate the synthetic logic and workflow.

Caption: Comparison of synthetic pathways using SF4 versus DAST for a carboxylic acid intermediate.

Caption: Decision workflow for selecting a deoxofluorinating agent for carboxylic acids.

Concluding Remarks

Sulfur tetrafluoride is a powerful but demanding reagent. Its ability to perform challenging transformations, such as the conversion of carboxylic acids to trifluoromethyl groups, makes it an invaluable tool in total synthesis, particularly for accessing novel fluorinated analogs of complex molecules. However, the significant safety hazards associated with its use necessitate careful consideration and the availability of specialized equipment. For many laboratory-scale applications, especially those involving the fluorination of alcohols or the conversion of carbonyls to gem-difluorides where milder conditions are feasible, reagents like DAST or Deoxo-Fluor may be more practical alternatives. The choice of fluorinating agent will ultimately depend on the specific transformation required, the scale of the reaction, and the safety infrastructure available. The continuous development of fluorination chemistry, including the use of SF4 in flow reactors, promises to mitigate some of the handling challenges and expand the accessibility of this potent reagent.

References

• 1. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]

A Mechanistic and Performance-Based Comparison of Sulfur Tetrafluoride and Other Deoxofluorinating Agents

For researchers, scientists, and drug development professionals, the selective introduction of fluorine into organic molecules is a critical tool for modulating biological activity and enhancing pharmaceutical properties. Deoxofluorination, the conversion of alcohols and carbonyls to their corresponding fluorinated analogues, is a fundamental transformation in this endeavor. This guide provides a comprehensive mechanistic comparison of sulfur tetrafluoride (SF4) and other common fluorinating agents, including diethylaminosulfur trifluoride (DAST), bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor), and (diethylamino)difluorosulfonium tetrafluoroborate (XtalFluor-E). The following sections detail their reactivity, substrate scope, safety considerations, and performance, supported by experimental data and protocols to aid in reagent selection.

Introduction to Deoxofluorinating Agents

The introduction of fluorine atoms can significantly alter the physicochemical properties of a molecule, such as its lipophilicity, metabolic stability, and binding affinity to biological targets.[1][2] Sulfur tetrafluoride (SF4) was one of the earliest and most powerful reagents used for deoxofluorination.[3][4] However, its hazardous nature as a toxic gas necessitated the development of more user-friendly liquid and solid alternatives.[4]

Diethylaminosulfur trifluoride (DAST) emerged as a popular liquid replacement for SF4, offering a broader substrate scope under milder conditions for laboratory-scale synthesis.[5][6] Subsequently, Deoxo-Fluor was developed as a more thermally stable liquid alternative to DAST.[7] More recently, crystalline reagents like XtalFluor-E have been introduced, providing enhanced safety, stability, and ease of handling.[1][8][9]

This guide will delve into a mechanistic comparison of these key deoxofluorinating agents, providing quantitative data on their performance with various substrates and detailed experimental protocols for their use.

Mechanistic Comparison

The mechanism of deoxofluorination with these sulfur-based reagents generally involves the activation of the oxygen-containing functional group followed by nucleophilic attack of a fluoride ion.[10] However, the specifics of the intermediates and the reaction pathways can differ, influencing the reactivity and selectivity of each reagent.

Sulfur Tetrafluoride (SF4)

The mechanism of fluorination by SF4 is believed to be analogous to that of chlorination with phosphorus pentachloride.[4] In the presence of hydrogen fluoride (HF), which is often used as a solvent or catalyst, SF4 is activated to form a more electrophilic species.[4] The reaction with an alcohol is thought to proceed through an intermediate of the type ROSF3. For carbonyl compounds, SF4 is proposed to add across the C=O double bond to form an intermediate like R2CFOSF3.[4]

Caption: Proposed activation of SF4 and subsequent reaction with an alcohol.

Diethylaminosulfur Trifluoride (DAST)

The fluorination mechanism of DAST is similar to that of SF4.[11] It involves the initial attack of the substrate's hydroxyl group on the sulfur atom, leading to the formation of an alkoxyaminosulfur difluoride intermediate and the elimination of hydrogen fluoride.[11] The fluoride ion then acts as a nucleophile, attacking the carbon center in either an SN1 or SN2 fashion to yield the fluorinated product.[11] This can sometimes lead to carbocationic rearrangements.[6]

Caption: General mechanism of deoxofluorination of an alcohol with DAST.

Deoxo-Fluor

Deoxo-Fluor operates via a mechanism very similar to DAST, serving as a more thermally stable alternative.[7] It is particularly effective for converting alcohols to alkyl fluorides and carbonyls to gem-difluorides.[7]

XtalFluor-E

XtalFluor reagents are crystalline and more thermally stable than DAST and Deoxo-Fluor.[1][8][9] A key mechanistic distinction is that under anhydrous conditions, they do not generate free HF.[1] It is believed that XtalFluors activate the C-O bond without the immediate release of a fluoride ion. A promoter, such as triethylamine trihydrofluoride (Et3N•3HF) or DBU, is required for the subsequent nucleophilic attack by fluoride on the activated carbon atom.[1]

Caption: Proposed mechanism for XtalFluor-E, requiring a promoter for fluorination.

Performance Comparison: Quantitative Data

The choice of a deoxofluorinating agent often depends on the specific substrate and the desired outcome. The following tables summarize the performance of SF4, DAST, Deoxo-Fluor, and XtalFluor-E for the fluorination of representative alcohols, ketones, and carboxylic acids.

Fluorination of Alcohols

Substrate	Reagent	Conditions	Yield (%)	Byproducts	Reference
Benzyl Alcohol	DAST	CH2Cl2, rt, 1h	70	-	[12]
Benzyl Alcohol	XtalFluor-E/Et3N·2HF	CH2Cl2, rt	95	-	[13]
Cyclohexanol	DAST	neat, 25°C, 2h	85	Cyclohexene (15%)	[13]
Cyclohexanol	Deoxo-Fluor	neat, 25°C, 2h	94	Cyclohexene (6%)	[13]
Cyclohexanol	XtalFluor-E/Et3N·2HF	CH2Cl2, rt	92	Cyclohexene (4%)	[13]

Fluorination of Ketones

Substrate	Reagent	Conditions	Yield (%)	Byproducts	Reference
Acetophenone	SF4	HF, 100°C, 24h	78	-	[14]
4-tert-Butylcyclohexanone	DAST	neat, 25°C, 2h	67	Vinyl fluoride (33%)	[13]
4-tert-Butylcyclohexanone	Deoxo-Fluor	neat, 25°C, 2h	82	Vinyl fluoride (16%)	[13]
4-tert-Butylcyclohexanone	XtalFluor-E/Et3N·2HF	CH2Cl2, rt	91	Vinyl fluoride (1.6%)	[13]

Fluorination of Carboxylic Acids

Substrate	Reagent	Conditions	Product	Yield (%)	Reference
Benzoic Acid	SF4	HF, 150°C, 8h	Benzotrifluoride	81	[3]
Benzoic Acid	DAST	neat, 60°C, 2h	Benzoyl fluoride	90	[6]
Benzoic Acid	Deoxo-Fluor	CH2Cl2, rt, 1h	Benzoyl fluoride	95	[15]
Benzoic Acid	XtalFluor-E/NaF (cat.)	EtOAc, rt	Benzoyl fluoride	99	[16]

Safety and Handling

Reagent	Physical State	Thermal Stability	Handling Considerations
SF4	Gas	Stable	Highly toxic and corrosive gas; requires specialized equipment (e.g., autoclave).[3][10]
DAST	Liquid	Decomposes exothermically above 50-60°C; can detonate.[13]	Moisture-sensitive; reacts violently with water; generates corrosive HF.[5]
Deoxo-Fluor	Liquid	More thermally stable than DAST (onset of decomposition ~70°C).[13]	Moisture-sensitive; reacts violently with water; generates corrosive HF.[7]
XtalFluor-E	Crystalline Solid	Significantly more stable than DAST and Deoxo-Fluor (onset of decomposition ~119°C).[17][18]	Easy to handle solid; does not generate free HF under anhydrous conditions.[8][9][17]

Experimental Protocols

General Procedure for Deoxofluorination of an Alcohol with DAST

Caption: Typical experimental workflow for alcohol fluorination using DAST.

Protocol: To a solution of the alcohol (1.0 mmol) in anhydrous dichloromethane (10 mL) under a nitrogen atmosphere at -78 °C, DAST (1.1 mmol) is added dropwise. The reaction mixture is allowed to warm to room temperature and stirred for 1-4 hours. The reaction is then carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate. The layers are separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel.

General Procedure for Deoxofluorination of a Ketone with XtalFluor-E

Protocol: To a stirred suspension of XtalFluor-E (1.5 mmol) in anhydrous dichloromethane (10 mL) under a nitrogen atmosphere at room temperature is added a solution of the ketone (1.0 mmol) in dichloromethane. Then, Et3N•3HF (1.5 mmol) is added dropwise. The reaction mixture is stirred at room temperature for 12-24 hours. The reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The layers are separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel.

Conclusion

The choice of a deoxofluorinating agent is a critical decision in the synthesis of fluorinated organic molecules. While SF4 is a powerful and cost-effective reagent, its hazardous nature limits its use to specialized settings.[3][10] DAST and Deoxo-Fluor offer more convenient liquid alternatives, with Deoxo-Fluor providing enhanced thermal stability.[7] For applications demanding the highest levels of safety, handling, and often selectivity, the crystalline XtalFluor reagents are superior, despite the need for a promoter.[1][8][9] This guide provides a framework for researchers to make informed decisions based on the specific requirements of their synthetic targets, balancing factors of reactivity, substrate compatibility, safety, and scalability.

References

• 1. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 2. pharmtech.com [pharmtech.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 5. Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor) [sigmaaldrich.com]
• 6. DAST - Enamine [enamine.net]
• 7. researchgate.net [researchgate.net]
• 8. Simpler fluorine chemistry [soci.org]
• 9. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sulfur-Based Fluorinating Agents - Wordpress [reagents.acsgcipr.org]
• 11. Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. manchesterorganics.com [manchesterorganics.com]

Assessing the Functional Group Tolerance of Sulfur Tetrafluoride: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals navigating the complex landscape of fluorination chemistry, the choice of reagent is paramount. Sulfur tetrafluoride (SF4) stands as a potent and cost-effective agent for the deoxofluorination of oxygen-containing functional groups. However, its hazardous nature necessitates a thorough evaluation of its functional group tolerance in comparison to safer, more modern alternatives. This guide provides an objective comparison of SF4 with other widely used fluorinating agents, supported by experimental data, to aid in the selection of the most appropriate reagent for specific synthetic challenges.

Sulfur tetrafluoride is a highly reactive gas that effectively converts a variety of oxygen-containing functional groups into their fluorinated counterparts.[1] It is particularly effective for transforming carboxylic acids and amides into trifluoromethyl groups, and aldehydes and ketones into geminal difluorides.[2] Alcohols can also be converted to alkyl fluorides, with the reaction efficiency increasing with the acidity of the hydroxyl group.[1] Despite its broad utility, the use of SF4 is often hampered by its toxicity, corrosiveness, and the typically harsh reaction conditions required, which can include high temperatures and the use of hydrogen fluoride (HF) as a catalyst.[3] These factors can limit its compatibility with sensitive functional groups.

In recent years, a number of alternative deoxofluorinating reagents have gained prominence, offering improved safety profiles and, in many cases, enhanced selectivity. Among the most common are diethylaminosulfur trifluoride (DAST) and bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor). These reagents are generally liquids or solids that are easier to handle than gaseous SF4 and often allow for milder reaction conditions, leading to a broader tolerance of sensitive functional groups and fewer side reactions, such as eliminations and rearrangements.[4]

Comparative Performance Data

The following tables summarize the performance of sulfur tetrafluoride and its common alternatives in the fluorination of various functional groups, based on available experimental data.

Table 1: Deoxofluorination of Alcohols

Substrate	Reagent	Conditions	Yield (%)	Reference
2,2-Dinitropropane-1,3-diol	SF4	85-90°C, 8 h	62	[1]
Pentafluorobenzyl alcohol	SF4	85°C, 20 h	80	[1]
1-Phenylethanol	DAST	Not Specified	70	[5]
1-Phenylethanol	Deoxo-Fluor	Not Specified	Not Specified	[6]
Geraniol	DAST	Not Specified	45 (mixture)	[5]

Table 2: Deoxofluorination of Aldehydes and Ketones

Substrate	Reagent	Conditions	Product	Yield (%)	Reference
Various Aldehydes	SF4 (in flow)	75°C, 10 min	Geminal difluoride	97	[7]
4-tert-Butylcyclohexanone	DAST/HF	Not Specified	Geminal difluoride	Not Specified, 33% olefinic fluoride byproduct	[4]
4-tert-Butylcyclohexanone	Deoxo-Fluor/HF	Not Specified	Geminal difluoride	Not Specified, 16% olefinic fluoride byproduct	[4]

Table 3: Deoxofluorination of Carboxylic Acids

Substrate	Reagent	Conditions	Product	Yield (%)	Reference
Heptanoic Acid	SF4	Not Specified	Trifluoromethyl	Moderate	[2]
Benzoic Acid	SF4 (in flow)	75°C, 10 min	Benzoyl fluoride	High Conversion	[7]
Various Carboxylic Acids	Deoxo-Fluor	Not Specified	Trifluoromethyl	Good to Excellent	[6]

Experimental Protocols

General Procedure for Deoxofluorination using Sulfur Tetrafluoride (Batch)

Warning: Sulfur tetrafluoride is a highly toxic and corrosive gas. All manipulations must be performed in a well-ventilated fume hood, and appropriate personal protective equipment, including gloves, safety glasses, and a face shield, must be worn. Reactions are typically carried out in a stainless steel or Hastelloy autoclave.

• A solution of the substrate in an appropriate solvent (or neat) is placed in the autoclave.

• The autoclave is sealed, cooled in a dry ice/acetone bath, and evacuated.

• Sulfur tetrafluoride gas is condensed into the autoclave.

• If required, anhydrous hydrogen fluoride is also condensed into the vessel to act as a catalyst.

• The autoclave is allowed to warm to room temperature and then heated to the desired reaction temperature for the specified time.

• After the reaction is complete, the autoclave is cooled, and the excess pressure is carefully vented through a scrubber containing a solution of potassium hydroxide or sodium hydroxide.

• The reaction mixture is then worked up by pouring it onto ice, followed by extraction with an organic solvent. The organic layer is washed with a dilute base solution to remove any remaining acidic byproducts, dried over an anhydrous salt (e.g., MgSO4 or Na2SO4), and concentrated under reduced pressure.

• The crude product is purified by distillation or chromatography.

General Procedure for Deoxofluorination using Sulfur Tetrafluoride (Continuous Flow)

Note: Continuous flow chemistry offers a safer way to handle hazardous reagents like SF4 by using small reactor volumes and precise control over reaction parameters.

• A solution of the substrate and a base (e.g., triethylamine) in a suitable solvent (e.g., ethyl acetate) is prepared.

• A separate line delivers a solution of sulfur tetrafluoride in the same solvent.

• The two streams are pumped through a T-mixer and into a heated reactor coil.

• The reaction mixture flows through the reactor for a specific residence time at a set temperature.

• The output from the reactor is then passed through a back-pressure regulator and collected in a vessel containing a quenching solution.

• The collected mixture is worked up as described in the batch procedure.[7]

Visualizing Reactivity and Workflow

The following diagrams illustrate the general reactivity of sulfur tetrafluoride with common functional groups and a typical experimental workflow for assessing functional group tolerance.

References

• 1. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Simpler fluorine chemistry [soci.org]
• 4. Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for Silicon Tetrafluoride (SiF4)

Disclaimer: The following disposal procedures are for Silicon Tetrafluoride (SiF4). It is assumed that "SP4f" is a typographical error. If "SP4f" refers to a different chemical, these procedures are not applicable, and the correct Safety Data Sheet (SDS) must be consulted.

This document provides essential safety and logistical information for the proper disposal of Silicon Tetrafluoride (SiF4), a colorless, toxic, and corrosive gas that is heavier than air.[1] It is critical to handle this substance with extreme caution due to its hazardous properties.

Hazard Assessment and Personal Protective Equipment (PPE)

Silicon Tetrafluoride reacts with water or moisture to form hazardous byproducts, including hydrofluoric acid (HF).[2][3][4] Inhalation can be fatal, and contact with the gas or its hydrolysis products can cause severe skin and eye burns.[3][4] It is supplied as a compressed gas, which poses a risk of cylinder rupture if heated.[2][4]

Before beginning any disposal procedures, ensure all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Table 1: Required Personal Protective Equipment (PPE) for Handling SiF4

Protection Type	Specification
Respiratory	A full-facepiece, positive-pressure, self-contained breathing apparatus (SCBA) is required.[2][3][5]
Eye and Face	Chemical safety goggles and a face shield are mandatory.[6][7]
Skin	Chemically resistant gloves (materials to be determined by consulting glove manufacturer's compatibility charts for HF and SiF4) and a gas-tight chemical protective suit.[2][6]
Footwear	Safety shoes are recommended when handling cylinders.[2]

Disposal Planning and Emergency Preparedness

• Disposal Regulations: All disposal activities must comply with local, state, and federal environmental regulations. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance.

• Emergency Plan: Have a detailed emergency plan in place before starting any work. This should include procedures for leak containment, exposure response, and evacuation.

• Safety Equipment: Ensure that safety showers and eyewash stations are readily accessible and in good working order.[6][7]

Step-by-Step Disposal Procedure: Neutralization

For laboratory-scale disposal, the recommended method is neutralization via scrubbing with a calcium hydroxide (lime) slurry.[4] This process converts the toxic SiF4 gas into less hazardous, insoluble salts.

Experimental Protocol: Gas Scrubbing with Calcium Hydroxide Slurry [4]

• Prepare the Neutralizing Agent: In a designated fume hood, prepare a 10-15% (w/v) calcium hydroxide (Ca(OH)₂) slurry in a gas washing bottle (bubbler). Add a magnetic stir bar for agitation.

• Set up the Scrubbing Train:

  • Connect the SiF4 gas cylinder, equipped with a regulator and flow meter, to the gas washing bottle containing the lime slurry using inert tubing (e.g., PTFE).

  • The tubing should extend below the surface of the slurry to ensure efficient gas dispersion.

  • Connect the outlet of the first gas washing bottle to a second bottle containing water to trap any aerosols and monitor the gas flow.

  • The outlet of the second bubbler should be vented to the fume hood's exhaust.

• Initiate Gas Flow:

  • Begin stirring the lime slurry.

  • Slowly open the main valve on the SiF4 cylinder, followed by the regulator valve, to introduce a slow and steady flow of gas into the slurry (approximately 1-2 bubbles per second).

• Monitor the Reaction:

  • The reaction is exothermic; monitor the temperature of the reaction vessel. If the temperature rises significantly, reduce the gas flow rate.

  • The formation of a white precipitate (calcium fluoride and silicon dioxide) is an indication that the neutralization is occurring.

  • Periodically check the pH of the slurry to ensure it remains alkaline (pH > 9).

• Completion and System Purge:

  • Once the gas flow from the cylinder has ceased, close the cylinder valve.

  • Purge the entire system with an inert gas, such as nitrogen, to remove any residual SiF4.

• Waste Handling:

  • Allow the precipitate in the first gas washing bottle to settle.

  • The solid waste, primarily calcium fluoride and silicon dioxide, should be collected and disposed of as hazardous waste according to institutional and regulatory guidelines.

  • The liquid supernatant should be tested for pH and fluoride content before being neutralized and disposed of in accordance with local regulations.

Table 2: Quantitative Parameters for SiF4 Neutralization

Parameter	Value/Range	Notes
Neutralizing Agent	Calcium Hydroxide (Ca(OH)₂)	A 10-15% (w/v) slurry in water is recommended.[4]
Gas Flow Rate	1-2 bubbles/second	A slow, controlled flow is crucial to manage the exothermic reaction and ensure complete neutralization.
pH of Slurry	> 9	The pH should be monitored to ensure the slurry remains alkaline throughout the process, indicating an excess of the neutralizing agent.[4]
Inert Purge Gas	Nitrogen	Used to safely clear the system of residual SiF4 after the disposal process is complete.
Final Waste Classification	Hazardous Waste	Both the solid precipitate and the liquid supernatant must be treated as hazardous waste and disposed of through an approved hazardous waste management facility.[8]

Unused Product and Cylinder Disposal

Do not attempt to dispose of residual or unused quantities of SiF4 yourself.[2][3] Return the gas cylinder to the supplier, ensuring that the valve is securely closed, the valve outlet cap or plug is in place, and the valve protection cap is secured.[2][3]

Spill and Leak Response

In the event of a leak, the immediate priority is to ensure the safety of all personnel.

• Evacuate: Immediately evacuate the area and prevent re-entry.[2][8]

• Ventilate: If it can be done safely, increase ventilation to the area to disperse the gas.[8]

• Stop the Flow: If trained and equipped to do so, and if it can be done without risk, stop the flow of gas.[8]

• Emergency Services: Contact your institution's emergency response team and the local fire department.

Visualized Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of Silicon Tetrafluoride.

Caption: SiF4 Disposal Decision Workflow.

References

• 1. Silicon tetrafluoride | SiF4 | CID 24556 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tollgas.com [tollgas.com]
• 3. amp.generalair.com [amp.generalair.com]
• 4. benchchem.com [benchchem.com]
• 5. msdsdigital.com [msdsdigital.com]
• 6. alsafetydatasheets.com [alsafetydatasheets.com]
• 7. nj.gov [nj.gov]
• 8. nj.gov [nj.gov]

Ambiguity in Substance Identification of "SP4f"

Initial research did not identify a specific chemical or biological agent uniquely corresponding to "SP4f" within the context of research, drug development, or general laboratory use. The term is associated with various commercial products, including race fuel, automatic transmission fluid, and an ornamental insecticide. Without a definitive identification of the substance , providing specific personal protective equipment (PPE), handling, and disposal instructions would be irresponsible and potentially hazardous.

The following information provides a general framework for laboratory safety and the selection of PPE when handling a novel or unidentified substance. This guidance is based on established safety protocols and should be adapted to the specific hazards identified for the substance in use once its identity and properties are known.

General Framework for Assessing and Implementing Laboratory Safety Protocols

When working with a substance for which the specific hazards are not yet fully characterized, a conservative approach to safety is essential. The following procedural steps, risk assessment, and PPE guidelines are provided to ensure the safety of all laboratory personnel.

Procedural Workflow for Handling Novel Substances

A systematic approach is critical to safely managing new or uncharacterized substances in a laboratory setting. The workflow below outlines the key steps from initial receipt to final disposal.

Caption: Workflow for Safe Handling of a Novel Laboratory Substance.

Personal Protective Equipment (PPE) Levels

The selection of PPE is dictated by the anticipated hazards. The U.S. Environmental Protection Agency (EPA) outlines four levels of PPE, which provide a useful framework for determining the necessary protection.[1]

PPE Level	Level of Protection	Typical Equipment	When to Use
Level A	Highest level of respiratory, skin, and eye protection.	- Fully encapsulated, chemical-resistant suit- Self-Contained Breathing Apparatus (SCBA)- Inner and outer chemical-resistant gloves- Chemical-resistant boots	Required when the greatest potential for exposure to hazards exists and when the highest level of protection is needed.[1]
Level B	Highest level of respiratory protection with less skin protection.	- Hooded, chemical-resistant clothing- SCBA- Inner and outer chemical-resistant gloves- Chemical-resistant boots- Face shield	Required when the highest level of respiratory protection is needed, but a lesser level of skin protection is sufficient.[1]
Level C	Air-purifying respirator with skin protection.	- Full-face or half-mask air-purifying respirator- Hooded, chemical-resistant clothing- Inner and outer chemical-resistant gloves- Hard hat- Chemical-resistant boots	Used when the concentration and type of airborne substance are known and the criteria for using an air-purifying respirator are met.[1]
Level D	Minimal protection.	- Coveralls- Safety glasses or goggles- Gloves- Chemical-resistant, steel-toe boots or shoes	The minimum protection required for any work site.[1] Used when there are no known or suspected airborne or skin hazards.

For a substance of unknown toxicity and properties, a risk assessment should be performed to determine the appropriate level of PPE. It is prudent to start with a higher level of protection and downgrade only when reliable data confirms it is safe to do so.

Essential Safety and Logistical Information

Operational Plan:

• Acquisition and Identification: Upon receipt of "SP4f," immediately seek to obtain the Safety Data Sheet (SDS) from the manufacturer or supplier. The SDS provides critical information on hazards, handling, storage, and emergency measures.[2][3][4][5][6]

• Risk Assessment: Before any handling, conduct a thorough risk assessment. This should consider the potential routes of exposure (inhalation, skin contact, ingestion), reactivity, flammability, and any other potential hazards.

• Engineering Controls: Whenever possible, use engineering controls to minimize exposure. This includes working in a certified chemical fume hood or a glove box. Ensure adequate ventilation in the laboratory.[2]

• Standard Operating Procedures (SOPs): Develop a detailed SOP for all procedures involving "SP4f." This SOP should include step-by-step instructions for safe handling, storage, and emergency procedures. All personnel must be trained on the SOP before working with the substance.

• Emergency Preparedness: Ensure that an appropriate spill kit, fire extinguisher, safety shower, and eyewash station are readily accessible. All personnel should be familiar with their location and operation.[3]

Disposal Plan:

• Waste Characterization: Based on the SDS and any available data, determine the appropriate waste stream for "SP4f" and any contaminated materials (e.g., gloves, pipette tips, containers).

• Segregation and Labeling: All waste must be segregated into compatible waste streams and clearly labeled with the chemical name and associated hazards.

• Containment: Use appropriate, sealed containers for all waste to prevent leaks or spills.[3]

• Institutional Procedures: Follow your institution's hazardous waste disposal procedures. Contact your Environmental Health and Safety (EHS) department for specific guidance on the disposal of "SP4f."

By adhering to this framework, researchers, scientists, and drug development professionals can mitigate the risks associated with handling novel or uncharacterized substances, ensuring a safe laboratory environment.

References

• 1. epa.gov [epa.gov]
• 2. racefuel.com [racefuel.com]
• 3. united-oil.com [united-oil.com]
• 4. tampereenoljytukku.com [tampereenoljytukku.com]
• 5. global-uploads.webflow.com [global-uploads.webflow.com]
• 6. greenhouse.ucdavis.edu [greenhouse.ucdavis.edu]